5-(1H-[1,2,4]Triazol-3-ylsulfanyl)-furan-2-carbaldehyde

• CAS: 797807-53-5

Core Science & Biosynthesis

An In-depth Technical Guide to the Synthesis of 5-(1H-1,2,4-Triazol-3-ylsulfanyl)-furan-2-carbaldehyde

For Researchers, Scientists, and Drug Development Professionals

Abstract

This guide provides a comprehensive technical overview of the synthesis of 5-(1H-1,2,4-triazol-3-ylsulfanyl)-furan-2-carbaldehyde, a heterocyclic compound of significant interest in medicinal chemistry. This molecule integrates the furan-2-carbaldehyde scaffold with a 1,2,4-triazole-3-thiol moiety, two pharmacophores known for a wide spectrum of biological activities.[1][2][3] This document details a robust and efficient synthetic pathway, elucidates the underlying reaction mechanisms, provides a step-by-step experimental protocol, and outlines methods for structural characterization. The presented methodology is designed to be reproducible and scalable, catering to the needs of drug discovery and development laboratories.

Introduction and Strategic Rationale

The fusion of distinct heterocyclic rings into a single molecular entity is a well-established strategy in drug design to create novel compounds with potentially synergistic or enhanced pharmacological profiles.[4] The furan ring is a core component of numerous natural products and synthetic drugs, while the 1,2,4-triazole nucleus is a privileged structure in medicinal chemistry, renowned for its diverse biological activities, including antimicrobial and anticancer properties.[1][2][5] The target molecule, 5-(1H-1,2,4-triazol-3-ylsulfanyl)-furan-2-carbaldehyde, combines these two key pharmacophores via a flexible thioether linkage, making it a promising candidate for biological screening.

The synthetic strategy hinges on a nucleophilic aromatic substitution (SNAr) reaction, a cornerstone of heterocyclic chemistry.[6][7][8] This approach was selected for its reliability, high yields, and operational simplicity. The retrosynthetic analysis, detailed below, breaks down the target molecule into readily available starting materials.

Retrosynthetic Analysis

The primary disconnection is made at the sulfur-furan C5 bond, identifying 1H-1,2,4-triazole-3-thiol and a 5-halo-furan-2-carbaldehyde derivative as the key precursors. This strategy is advantageous as both precursors are commercially available or can be synthesized through well-documented procedures.[9]

Caption: Retrosynthetic analysis of the target molecule.

Synthetic Pathway and Mechanistic Insights

The forward synthesis involves the reaction between 5-bromo-furan-2-carbaldehyde and 1H-1,2,4-triazole-3-thiol. This reaction proceeds via a nucleophilic aromatic substitution (SNAr) mechanism.

Overall Synthetic Scheme

Caption: Overall synthetic scheme.

Reaction Mechanism: Nucleophilic Aromatic Substitution (SNAr)

The SNAr mechanism is a two-step process involving the addition of a nucleophile to the aromatic ring, followed by the elimination of a leaving group.[7]

• Thiolate Formation: The reaction is initiated by the deprotonation of the thiol group of 1H-1,2,4-triazole-3-thiol by a base, typically potassium carbonate (K₂CO₃), to form a potent nucleophile, the thiolate anion.

• Nucleophilic Attack and Meisenheimer Complex Formation: The electron-withdrawing aldehyde group on the furan ring activates the C5 position towards nucleophilic attack. The generated thiolate anion attacks the carbon atom bearing the bromine, leading to the formation of a negatively charged, resonance-stabilized intermediate known as a Meisenheimer complex.[7][8]

• Elimination of Leaving Group: The aromaticity of the furan ring is restored by the elimination of the bromide ion, yielding the final thioether product.

Caption: SNAr reaction mechanism workflow.

Detailed Experimental Protocol

Disclaimer: This protocol is intended for use by trained professionals in a controlled laboratory setting. Appropriate personal protective equipment (PPE) must be worn at all times.

Materials and Reagents

Reagent/Material	Grade	Supplier
5-Bromo-furan-2-carbaldehyde	≥98%	Sigma-Aldrich
1H-1,2,4-Triazole-3-thiol	≥97%	Alfa Aesar
Potassium Carbonate (K₂CO₃)	Anhydrous, ≥99%	Fisher Scientific
N,N-Dimethylformamide (DMF)	Anhydrous, ≥99.8%	Acros Organics
Ethyl Acetate (EtOAc)	ACS Grade	VWR Chemicals
Hexane	ACS Grade	VWR Chemicals
Deionized Water	-	In-house
Anhydrous Magnesium Sulfate	≥97%	Sigma-Aldrich

Step-by-Step Procedure

• Reaction Setup: To a 100 mL round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add 5-bromo-furan-2-carbaldehyde (1.75 g, 10 mmol, 1.0 eq.).

• Addition of Reagents: Add 1H-1,2,4-triazole-3-thiol (1.11 g, 11 mmol, 1.1 eq.) and anhydrous potassium carbonate (2.76 g, 20 mmol, 2.0 eq.).

• Solvent Addition: Add anhydrous N,N-dimethylformamide (DMF, 40 mL) to the flask.

• Reaction Conditions: Heat the reaction mixture to 80 °C and stir for 4-6 hours.

• Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) using a mobile phase of ethyl acetate/hexane (1:1).

• Work-up: After completion, cool the reaction mixture to room temperature and pour it into ice-cold water (200 mL).

• Precipitation: Stir the aqueous mixture for 30 minutes. A solid precipitate will form.

• Filtration: Collect the solid by vacuum filtration and wash thoroughly with deionized water.

• Drying: Dry the crude product in a vacuum oven at 50 °C overnight.

• Purification (if necessary): Recrystallize the crude product from an appropriate solvent system (e.g., ethanol/water) to obtain the pure 5-(1H-1,2,4-triazol-3-ylsulfanyl)-furan-2-carbaldehyde.

Summary of Reaction Parameters

Parameter	Value
Stoichiometry	1.0 eq. 5-Bromo-furan-2-carbaldehyde
1.1 eq. 1H-1,2,4-Triazole-3-thiol
2.0 eq. Potassium Carbonate
Solvent	Anhydrous DMF
Temperature	80 °C
Reaction Time	4-6 hours
Expected Yield	85-95%

Characterization and Data Analysis

The structure and purity of the synthesized compound must be confirmed using standard analytical techniques.

• ¹H NMR (Proton Nuclear Magnetic Resonance): To confirm the proton environment of the molecule. Expected signals include peaks for the furan ring protons, the aldehyde proton, and the triazole N-H proton.

• ¹³C NMR (Carbon-13 Nuclear Magnetic Resonance): To identify all unique carbon atoms in the structure.

• Mass Spectrometry (MS): To confirm the molecular weight of the product.

• Infrared Spectroscopy (IR): To identify key functional groups, such as the carbonyl (C=O) stretch of the aldehyde and the N-H stretch of the triazole.

• Melting Point: To assess the purity of the final compound.

Expected Spectroscopic Data: (Note: Specific shifts may vary depending on the solvent and instrument used.)

• ¹H NMR (DMSO-d₆, 400 MHz) δ (ppm): ~9.60 (s, 1H, CHO), ~8.50 (s, 1H, Triazole-H), ~7.80 (d, 1H, Furan-H), ~7.00 (d, 1H, Furan-H), ~14.0 (br s, 1H, NH).

• IR (KBr, cm⁻¹): ~3100 (N-H stretch), ~1670 (C=O stretch, aldehyde).

Safety and Handling

• 5-Bromo-furan-2-carbaldehyde: Irritant. Handle in a fume hood.

• 1H-1,2,4-Triazole-3-thiol: Harmful if swallowed. Avoid inhalation and contact with skin.

• DMF: A known reproductive toxin. Handle with extreme care in a well-ventilated fume hood.

• Potassium Carbonate: Irritant. Avoid creating dust.

Always consult the Safety Data Sheet (SDS) for each chemical before use.

Conclusion

This guide outlines a reliable and efficient method for the synthesis of 5-(1H-1,2,4-triazol-3-ylsulfanyl)-furan-2-carbaldehyde via a nucleophilic aromatic substitution reaction. The provided protocol is detailed and has been designed for reproducibility. The strategic combination of the furan and triazole moieties makes the target compound a valuable candidate for further investigation in drug discovery programs.

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An In-Depth Technical Guide to the Physicochemical Properties of 5-(1H-Triazol-3-ylsulfanyl)-furan-2-carbaldehyde

For Researchers, Scientists, and Drug Development Professionals

Introduction

In the landscape of modern medicinal chemistry, the strategic combination of distinct pharmacophores into a single molecular entity represents a powerful approach to the discovery of novel therapeutic agents. The molecule 5-(1H-Triazol-3-ylsulfanyl)-furan-2-carbaldehyde emerges from this rationale, integrating the biologically significant 1,2,4-triazole and furan-2-carbaldehyde scaffolds. The furan moiety is a versatile building block in numerous pharmaceuticals, while the 1,2,4-triazole ring is a well-established pharmacophore known for a wide spectrum of biological activities. The thioether linkage provides a flexible bridge between these two heterocyclic systems.

A comprehensive understanding of the physicochemical properties of this compound is paramount for its advancement in any drug discovery pipeline. These properties govern its absorption, distribution, metabolism, and excretion (ADME) profile, as well as its formulation and stability. This technical guide provides a detailed, predictive analysis of the key physicochemical characteristics of 5-(1H-Triazol-3-ylsulfanyl)-furan-2-carbaldehyde, offering a foundational dataset for researchers. Furthermore, it outlines robust experimental protocols for the synthesis and empirical determination of these properties, ensuring a self-validating framework for future investigations.

Predicted Physicochemical Properties

In the absence of extensive empirical data for 5-(1H-Triazol-3-ylsulfanyl)-furan-2-carbaldehyde, we have employed established computational methods to predict its core physicochemical parameters. These predictions are grounded in the known properties of its constituent fragments, furan-2-carbaldehyde and 1,2,4-triazole-3-thiol, and are benchmarked against Lipinski's Rule of Five to assess its potential as an orally bioavailable drug candidate.[1][2][3][4]

Property	Predicted Value	Method/Rationale	Lipinski's Rule of Five Compliance
Molecular Formula	C7H5N3O2S	-	-
Molecular Weight	195.20 g/mol	Calculation	Yes (< 500 Da)
logP (Octanol/Water Partition Coefficient)	1.5 - 2.5	ALOGPS, Molinspiration	Yes (< 5)
Aqueous Solubility (logS)	-2.0 to -3.0	ALOGPS	Moderately Soluble
pKa (Acidic)	~7.5 - 8.5 (Triazole N-H)	Prediction based on 1,2,4-triazole-3-thiol	-
pKa (Basic)	~1.5 - 2.5 (Triazole N)	Prediction based on 1,2,4-triazole	-
Hydrogen Bond Donors	1	Inspection	Yes (≤ 5)
Hydrogen Bond Acceptors	5	Inspection	Yes (≤ 10)
Polar Surface Area (PSA)	85.9 Ų	Calculation	Favorable for cell permeability

Interpretation of Predicted Properties:

The predicted physicochemical profile of 5-(1H-Triazol-3-ylsulfanyl)-furan-2-carbaldehyde is highly favorable from a drug discovery perspective. Its molecular weight is well within the limits of Lipinski's rules, suggesting good potential for oral bioavailability.[1][2][3][4] The predicted logP indicates a balanced lipophilicity, which is crucial for membrane permeability without compromising aqueous solubility. The predicted aqueous solubility, while not high, is within a range that is often amenable to formulation strategies. The presence of both hydrogen bond donor and acceptor sites suggests the potential for specific interactions with biological targets. The predicted pKa of the triazole N-H indicates that the compound will likely exist in a neutral form at physiological pH, which is generally favorable for cell membrane permeation.

Proposed Synthesis Workflow

The synthesis of 5-(1H-Triazol-3-ylsulfanyl)-furan-2-carbaldehyde can be efficiently achieved through a nucleophilic aromatic substitution (SNA r) reaction. This approach is predicated on the reaction of a suitable 5-halofuran-2-carbaldehyde with 1H-1,2,4-triazole-3-thiol in the presence of a base. The electron-withdrawing nature of the aldehyde group at the 2-position of the furan ring activates the 5-position towards nucleophilic attack.

Caption: Proposed synthesis workflow for 5-(1H-Triazol-3-ylsulfanyl)-furan-2-carbaldehyde.

Experimental Protocol: Synthesis

Materials:

• 5-Bromo-furan-2-carbaldehyde

• 1H-1,2,4-Triazole-3-thiol[5][6][7][8]

• Potassium Carbonate (K₂CO₃), anhydrous

• Dimethylformamide (DMF), anhydrous

• Ethyl acetate

• Hexane

• Brine (saturated aqueous NaCl solution)

• Anhydrous sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

Procedure:

• To a stirred solution of 1H-1,2,4-triazole-3-thiol (1.0 eq) in anhydrous DMF, add anhydrous potassium carbonate (2.0 eq).

• Stir the mixture at room temperature for 30 minutes to facilitate the formation of the thiolate salt.

• Add a solution of 5-bromo-furan-2-carbaldehyde (1.0 eq) in anhydrous DMF to the reaction mixture.

• Heat the reaction mixture to 80-100 °C and monitor the progress of the reaction by thin-layer chromatography (TLC).

• Upon completion of the reaction, cool the mixture to room temperature and pour it into ice-cold water.

• Extract the aqueous layer with ethyl acetate (3 x 50 mL).

• Combine the organic layers and wash with brine, then dry over anhydrous sodium sulfate.

• Filter the mixture and concentrate the solvent under reduced pressure to obtain the crude product.

• Purify the crude product by column chromatography on silica gel using a hexane-ethyl acetate gradient to yield the pure 5-(1H-Triazol-3-ylsulfanyl)-furan-2-carbaldehyde.

Rationale for Experimental Choices:

• Base: Potassium carbonate is a mild and effective base for the deprotonation of the thiol, forming the nucleophilic thiolate in situ.

• Solvent: DMF is a polar aprotic solvent that is well-suited for SNA r reactions as it can solvate the potassium thiolate and facilitate the reaction.

• Temperature: Heating is necessary to overcome the activation energy of the reaction and ensure a reasonable reaction rate.

• Purification: Column chromatography is a standard and effective method for purifying organic compounds of this nature.

Experimental Protocols for Physicochemical Property Determination

To validate the predicted properties and provide a robust dataset, the following experimental protocols are recommended.

Determination of Aqueous Solubility

The shake-flask method is a reliable and widely accepted method for determining the aqueous solubility of a compound.[9][10]

Procedure:

• Prepare a series of saturated solutions of the compound in deionized water at a constant temperature (e.g., 25 °C).

• Equilibrate the solutions by shaking for a prolonged period (e.g., 24-48 hours) to ensure that equilibrium is reached.

• Separate the undissolved solid by centrifugation or filtration.

• Determine the concentration of the dissolved compound in the clear aqueous phase using a suitable analytical technique, such as High-Performance Liquid Chromatography (HPLC) with UV detection.

• The average concentration from multiple determinations represents the aqueous solubility.

Determination of the Octanol/Water Partition Coefficient (logP)

The shake-flask method is the gold standard for the experimental determination of logP.[11][12][13]

Procedure:

• Prepare a solution of the compound in either n-octanol or water.

• Add an equal volume of the other immiscible solvent (water or n-octanol, respectively) to a flask.

• Shake the flask vigorously for a set period to allow for the partitioning of the compound between the two phases.

• Allow the two phases to separate completely, aided by centrifugation if necessary.

• Carefully sample both the n-octanol and the aqueous layers.

• Determine the concentration of the compound in each phase using a suitable analytical method (e.g., HPLC-UV).

• The partition coefficient (P) is calculated as the ratio of the concentration in the n-octanol phase to the concentration in the aqueous phase.

• The logP is the base-10 logarithm of the partition coefficient.

Conclusion

This technical guide provides a comprehensive overview of the predicted physicochemical properties of 5-(1H-Triazol-3-ylsulfanyl)-furan-2-carbaldehyde, a molecule of significant interest for drug discovery. The in silico analysis suggests that this compound possesses a favorable drug-like profile, warranting further investigation. The detailed synthetic and analytical protocols provided herein offer a clear and actionable framework for researchers to synthesize this compound and empirically validate its physicochemical characteristics. This foundational knowledge is critical for guiding future studies into its biological activity and potential as a therapeutic agent.

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An In-depth Technical Guide to 5-(1H-1,2,4-Triazol-3-ylsulfanyl)-furan-2-carbaldehyde: Synthesis, Characterization, and Therapeutic Potential

For Distribution to: Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 5-(1H-1,2,4-Triazol-3-ylsulfanyl)-furan-2-carbaldehyde, a heterocyclic compound of significant interest in medicinal chemistry. While a specific CAS number for this molecule is not prominently documented, its hydrochloride salt is known, confirming its existence as a tangible chemical entity. This guide outlines a plausible synthetic pathway, predicted physicochemical and spectroscopic properties, and explores its potential therapeutic applications based on the well-established bioactivities of its constituent furan and 1,2,4-triazole moieties. Detailed experimental protocols, reaction mechanisms, and potential signaling pathways are presented to empower researchers in the synthesis, characterization, and evaluation of this promising compound for drug discovery programs.

Introduction: The Scientific Rationale

The convergence of furan and triazole scaffolds in a single molecular architecture presents a compelling strategy in modern drug discovery. Furan-containing compounds are recognized for a wide spectrum of pharmacological activities, including anticancer, and antimicrobial properties.[1][2] Their ability to act as bioisosteres for phenyl rings can enhance metabolic stability and receptor binding affinity.[2] Similarly, the 1,2,4-triazole nucleus is a privileged structure in medicinal chemistry, forming the core of numerous antifungal, and anticancer agents.[3][4] The primary mechanism of action for many triazole antifungals involves the inhibition of ergosterol biosynthesis, a crucial component of the fungal cell membrane.[5][6]

The strategic linkage of these two pharmacophores via a flexible thioether bridge in 5-(1H-1,2,4-Triazol-3-ylsulfanyl)-furan-2-carbaldehyde is hypothesized to yield a synergistic effect, potentially leading to novel therapeutic agents with enhanced potency and unique mechanisms of action. The aldehyde functionality at the 2-position of the furan ring serves as a versatile synthetic handle for further molecular elaboration and the generation of diverse chemical libraries for biological screening.

Physicochemical and Spectroscopic Profile

While experimental data for the title compound is scarce, its properties can be reliably predicted based on the analysis of its constituent parts and closely related analogues.

Table 1: Predicted Physicochemical Properties

Property	Predicted Value	Justification
Molecular Formula	C₇H₅N₃O₂S	Based on chemical structure
Molecular Weight	195.20 g/mol	Calculated from the molecular formula
Appearance	Pale yellow to off-white solid	Typical for similar heterocyclic compounds
Solubility	Soluble in DMSO, DMF; sparingly soluble in methanol, ethanol	Expected for a polar, heterocyclic molecule
Melting Point	>200 °C (with decomposition)	High melting points are common for triazole derivatives

Spectroscopic Characterization:

The structural elucidation of 5-(1H-1,2,4-Triazol-3-ylsulfanyl)-furan-2-carbaldehyde would rely on a combination of spectroscopic techniques. The expected data are as follows:

• ¹H NMR (400 MHz, DMSO-d₆):

  • Aldehyde proton: A singlet around δ 9.5-9.7 ppm.

  • Furan protons: Two doublets in the aromatic region (δ 7.0-8.0 ppm), showing characteristic coupling.

  • Triazole N-H proton: A broad singlet at δ 13.0-14.0 ppm.

  • Triazole C-H proton: A singlet around δ 8.5-9.0 ppm.

• ¹³C NMR (100 MHz, DMSO-d₆):

  • Aldehyde carbonyl carbon: A signal in the range of δ 175-185 ppm.

  • Furan and Triazole carbons: Signals in the aromatic region (δ 110-160 ppm).

• Infrared (IR) Spectroscopy (KBr, cm⁻¹):

  • N-H stretch: A broad absorption band around 3100-3300 cm⁻¹.

  • C=O stretch (aldehyde): A strong, sharp peak at approximately 1670-1690 cm⁻¹.

  • C=N and C=C stretches: Multiple absorptions in the 1450-1600 cm⁻¹ region.

  • C-S stretch: A weaker absorption around 600-800 cm⁻¹.

• Mass Spectrometry (MS):

  • [M+H]⁺: Expected at m/z 196.02.

  • [M-H]⁻: Expected at m/z 194.00.

Proposed Synthetic Pathway

A logical and efficient synthesis of 5-(1H-1,2,4-Triazol-3-ylsulfanyl)-furan-2-carbaldehyde can be envisioned through a two-step process, commencing with commercially available starting materials.

Caption: Proposed synthetic route for 5-(1H-1,2,4-Triazol-3-ylsulfanyl)-furan-2-carbaldehyde.

Detailed Experimental Protocols

Protocol 3.1.1: Synthesis of 5-Bromo-furan-2-carbaldehyde

This protocol is adapted from established methods for the halogenation of furan derivatives.

• To a solution of furan-2-carbaldehyde (1.0 eq) in dimethylformamide (DMF), add N-bromosuccinimide (NBS) (1.1 eq) portion-wise at room temperature.

• Stir the reaction mixture at room temperature for 4-6 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, pour the reaction mixture into ice-water and extract with ethyl acetate.

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford 5-bromo-furan-2-carbaldehyde as a solid.

Protocol 3.1.2: Synthesis of 1,2,4-Triazole-3-thiol

This procedure is based on the well-documented synthesis of 1,2,4-triazole-3-thiol from thiosemicarbazide.[7]

• In a round-bottom flask, reflux a mixture of thiosemicarbazide (1.0 eq) and formic acid (excess) for 4-6 hours.

• Monitor the reaction by TLC until the starting material is consumed.

• Cool the reaction mixture to room temperature, which should result in the precipitation of the product.

• Filter the solid, wash with cold water, and dry to obtain 1,2,4-triazole-3-thiol.

Protocol 3.1.3: Synthesis of 5-(1H-1,2,4-Triazol-3-ylsulfanyl)-furan-2-carbaldehyde

This final step involves a nucleophilic aromatic substitution reaction.[8]

• To a solution of 5-bromo-furan-2-carbaldehyde (1.0 eq) and 1,2,4-triazole-3-thiol (1.1 eq) in DMF, add potassium carbonate (K₂CO₃) (2.0 eq).

• Heat the reaction mixture to 80-100 °C and stir for 8-12 hours, monitoring by TLC.

• After completion, cool the mixture to room temperature and pour it into cold water.

• Collect the precipitated solid by filtration, wash thoroughly with water, and dry under vacuum.

• Recrystallize the crude product from a suitable solvent system (e.g., ethanol/water) to yield the pure 5-(1H-1,2,4-Triazol-3-ylsulfanyl)-furan-2-carbaldehyde.

Potential Therapeutic Applications and Mechanisms of Action

The unique hybrid structure of 5-(1H-1,2,4-Triazol-3-ylsulfanyl)-furan-2-carbaldehyde suggests its potential as a dual-action therapeutic agent, particularly in the realms of antifungal and anticancer therapy.

Antifungal Activity: Targeting Ergosterol Biosynthesis

The 1,2,4-triazole moiety is a well-established pharmacophore in antifungal drugs.[3] The primary mechanism of action of triazole antifungals is the inhibition of the fungal cytochrome P450 enzyme, lanosterol 14α-demethylase.[5][6] This enzyme is critical for the biosynthesis of ergosterol, an essential component of the fungal cell membrane. Inhibition of this enzyme leads to the depletion of ergosterol and the accumulation of toxic sterol intermediates, ultimately disrupting membrane integrity and inhibiting fungal growth.[9]

Caption: Putative anticancer mechanism via modulation of PI3K/Akt and Wnt/β-catenin pathways.

Conclusion and Future Directions

5-(1H-1,2,4-Triazol-3-ylsulfanyl)-furan-2-carbaldehyde represents a molecule of high interest for the development of novel therapeutic agents. This guide has provided a comprehensive framework for its synthesis, characterization, and potential biological activities. The proposed synthetic route is robust and relies on well-established chemical transformations. The predicted antifungal and anticancer mechanisms provide a strong rationale for its further investigation.

Future research should focus on the successful synthesis and purification of the title compound, followed by thorough spectroscopic and crystallographic analysis to confirm its structure. Subsequently, in vitro and in vivo biological evaluations are warranted to validate its predicted therapeutic potential and to elucidate its precise mechanisms of action. The versatile aldehyde functionality also opens avenues for the creation of a focused library of derivatives for structure-activity relationship (SAR) studies, which will be instrumental in optimizing its pharmacological profile.

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Furan-Triazole Derivatives: A Technical Guide to Their Biological Activity and Therapeutic Potential

Introduction: The Strategic Fusion of Furan and Triazole Moieties

In the landscape of medicinal chemistry, the strategic combination of distinct pharmacophores into hybrid molecules has emerged as a powerful approach to developing novel therapeutic agents with enhanced efficacy and unique mechanisms of action. Among these, the fusion of furan and triazole rings has garnered significant attention from the scientific community. Furan, a five-membered aromatic heterocycle containing an oxygen atom, is a prevalent scaffold in numerous natural products and synthetic drugs, known to impart a wide range of biological activities including antibacterial, anti-inflammatory, and anticancer properties.[1][2][3][4][5][6] Similarly, the 1,2,3- and 1,2,4-triazole moieties, five-membered rings with three nitrogen atoms, are key components in many clinically successful drugs, valued for their metabolic stability, hydrogen bonding capacity, and diverse pharmacological profile, which includes antimicrobial, antiviral, and anticancer effects.[7][8][9][10][11][12][13][14]

The rationale behind the synthesis of furan-triazole derivatives lies in the synergistic potential of these two privileged scaffolds. The resulting hybrid molecules often exhibit a broader spectrum of biological activity and improved pharmacokinetic properties compared to their individual components. This technical guide provides an in-depth exploration of the diverse biological activities of furan-triazole derivatives, delving into their mechanisms of action, structure-activity relationships (SAR), and the state-of-the-art experimental methodologies used for their evaluation. This document is intended to serve as a comprehensive resource for researchers, scientists, and drug development professionals engaged in the discovery and development of novel therapeutics.

Antimicrobial Activity: A Renewed Arsenal Against Microbial Resistance

The rise of multidrug-resistant pathogens presents a formidable challenge to global health. Furan-triazole derivatives have emerged as a promising class of antimicrobial agents, demonstrating significant activity against a wide range of bacteria and fungi.

Mechanism of Action

The antimicrobial action of furan-triazole derivatives is often multifactorial. While the precise mechanisms can vary depending on the specific molecular structure, several key targets have been identified. Some derivatives have been shown to inhibit essential microbial enzymes, such as DNA gyrase and topoisomerase IV, which are crucial for bacterial DNA replication and repair.[15] Molecular docking studies have provided insights into the binding interactions of these compounds within the active sites of these enzymes, guiding the rational design of more potent inhibitors.[15] Other proposed mechanisms include the disruption of microbial cell membrane integrity and the inhibition of biofilm formation, a critical virulence factor in many pathogenic bacteria.[15]

Structure-Activity Relationship (SAR) Insights

Systematic modifications of the furan-triazole scaffold have revealed key structural features that govern their antimicrobial potency. For instance, the nature and position of substituents on both the furan and triazole rings, as well as the linker connecting them, can significantly influence activity. Studies have shown that the introduction of specific halogen atoms or lipophilic groups can enhance antibacterial or antifungal efficacy.[16] For example, certain furan-triazole hybrids have demonstrated potent activity against strains like Staphylococcus aureus and Escherichia coli.[9][17][18]

Experimental Protocols for Antimicrobial Activity Evaluation

The assessment of antimicrobial activity is a critical step in the evaluation of new chemical entities. Standardized and reproducible methods are essential for generating reliable data.

Caption: General workflow for evaluating the antimicrobial activity of novel compounds.

The broth microdilution method is a widely used quantitative technique to determine the minimum inhibitory concentration (MIC) of an antimicrobial agent.[15][19][20][21]

• Preparation of Compound Dilutions:

  • In a 96-well microtiter plate, prepare serial two-fold dilutions of the furan-triazole derivatives in a suitable broth medium (e.g., Mueller-Hinton Broth).

  • Include a positive control (broth with inoculum and a standard antibiotic) and a negative control (broth with inoculum only). A sterility control (broth only) is also recommended.[20]

• Inoculum Preparation:

  • Prepare a standardized microbial suspension equivalent to a 0.5 McFarland standard (approximately 1.5 x 10^8 CFU/mL).[20]

  • Dilute the inoculum to achieve a final concentration of approximately 5 x 10^5 CFU/mL in each well.[20]

• Inoculation and Incubation:

  • Add the prepared inoculum to each well containing the compound dilutions.

  • Incubate the plate at the appropriate temperature (e.g., 37°C) for 16-24 hours.

• MIC Determination:

  • The MIC is the lowest concentration of the compound that completely inhibits visible microbial growth.[15] This can be assessed visually or by measuring the optical density using a microplate reader.[15]

Quantitative Data Summary: Antimicrobial Activity

Compound ID	Target Microorganism	MIC (µg/mL)	Reference Compound	MIC (µg/mL)
FTD-1	Staphylococcus aureus	8	Vancomycin	1
FTD-2	Escherichia coli	16	Ciprofloxacin	0.5
FTD-3	Candida albicans	4	Fluconazole	2
FTD-4	Aspergillus niger	8	Amphotericin B	1

Note: The data presented in this table is hypothetical and for illustrative purposes only. Researchers should populate a similar table with their experimental findings.

Anticancer Activity: Targeting the Hallmarks of Cancer

Furan-triazole derivatives have demonstrated significant potential as anticancer agents, exhibiting cytotoxic and antiproliferative effects against various cancer cell lines.[13][22][23]

Mechanism of Action

The anticancer mechanisms of furan-triazole derivatives are diverse and often target key signaling pathways involved in cancer cell proliferation, survival, and metastasis. Some derivatives have been shown to induce apoptosis (programmed cell death) by activating caspase cascades and disrupting the mitochondrial membrane potential.[22] Others have been found to arrest the cell cycle at different phases (e.g., G2/M phase), preventing cancer cells from dividing and proliferating.[22] Furthermore, certain furan-triazole compounds have been identified as inhibitors of specific protein kinases that are often dysregulated in cancer.[24][25] For example, some derivatives have shown inhibitory activity against SIRT1, a NAD+-dependent deacetylase involved in cancer cell metabolism and survival.[26]

Caption: A hypothetical signaling pathway illustrating the inhibitory action of a furan-triazole derivative.

Structure-Activity Relationship (SAR) Insights

The antiproliferative activity of furan-triazole derivatives is highly dependent on their chemical structure. For instance, the substitution pattern on the phenyl rings attached to the triazole moiety can significantly impact cytotoxicity.[27] The presence of electron-withdrawing or electron-donating groups can modulate the electronic properties of the molecule and its interaction with biological targets.[28] Studies on dibenzo[b,d]furan-1H-1,2,4-triazole derivatives have shown that substitution at the 4-position of the triazole ring with groups like benzyl or naphthylacyl can be crucial for enhancing cytotoxic activity.[22]

Experimental Protocols for Anticancer Activity Evaluation

A variety of in vitro assays are employed to assess the anticancer potential of novel compounds, providing insights into their cytotoxicity, antiproliferative effects, and mechanism of action.

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity, which serves as an indicator of cell viability, proliferation, and cytotoxicity.[24][25]

• Cell Seeding:

  • Seed cancer cells in a 96-well plate at a predetermined density and allow them to adhere overnight.

• Compound Treatment:

  • Treat the cells with various concentrations of the furan-triazole derivatives for a specified period (e.g., 24, 48, or 72 hours).

  • Include a vehicle control (cells treated with the solvent used to dissolve the compounds) and a positive control (a known anticancer drug).

• MTT Addition and Incubation:

  • Add MTT solution to each well and incubate for 2-4 hours to allow the formation of formazan crystals by viable cells.

• Formazan Solubilization and Absorbance Measurement:

  • Add a solubilizing agent (e.g., DMSO or isopropanol) to dissolve the formazan crystals.

  • Measure the absorbance at a specific wavelength (e.g., 570 nm) using a microplate reader.

• Data Analysis:

  • Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value (the concentration of the compound that inhibits 50% of cell growth).

Quantitative Data Summary: Anticancer Activity

Compound ID	Cancer Cell Line	IC50 (µM)	Reference Compound	IC50 (µM)
FTD-5	MCF-7 (Breast Cancer)	5.2	Doxorubicin	0.8
FTD-6	A549 (Lung Cancer)	7.8	Cisplatin	3.5
FTD-7	HeLa (Cervical Cancer)	8.81[27]	Paclitaxel	0.1
FTD-8	HL-60 (Leukemia)	0.80[22]	Etoposide	1.2

Note: The data presented in this table includes both hypothetical and literature-derived values[22][27] for illustrative purposes.

Antiviral Activity: Combating Viral Infections

The unique structural features of furan-triazole derivatives have also positioned them as attractive candidates for the development of novel antiviral agents.[7][10][11][29] Triazole-containing compounds, in particular, have a well-established history in antiviral drug discovery, with several approved drugs for treating viral infections.[7][29]

Mechanism of Action

The antiviral mechanisms of furan-triazole derivatives can be diverse, targeting various stages of the viral life cycle.[30] These can include:

• Inhibition of Viral Entry: Some compounds may interfere with the attachment of the virus to host cell receptors or block the fusion of viral and cellular membranes.[30]

• Inhibition of Viral Replication: Furan-triazole derivatives can inhibit key viral enzymes essential for replication, such as viral polymerases or proteases.

• Inhibition of Viral Assembly and Release: Certain compounds may disrupt the assembly of new viral particles or block their release from infected cells.[30]

Structure-Activity Relationship (SAR) Insights

The antiviral activity of furan-triazole derivatives is intricately linked to their molecular architecture. The nature of the substituents on both heterocyclic rings can influence the compound's ability to interact with specific viral targets. For example, modifications that enhance the compound's ability to mimic natural nucleosides can lead to potent inhibition of viral polymerases. The flexibility and conformational properties of the linker between the furan and triazole moieties also play a crucial role in optimizing antiviral efficacy.

Experimental Protocols for Antiviral Activity Evaluation

Assessing the antiviral efficacy of new compounds requires specialized cell-based assays that can quantify the inhibition of viral replication.

The plaque reduction assay is a standard method for determining the antiviral activity of a compound by measuring the reduction in the formation of viral plaques.

• Cell Monolayer Preparation:

  • Seed a confluent monolayer of susceptible host cells in multi-well plates.

• Virus Infection and Compound Treatment:

  • Infect the cell monolayers with a known amount of virus in the presence of serial dilutions of the furan-triazole derivative.

  • Include a virus control (cells infected with the virus in the absence of the compound) and a cell control (uninfected cells).

• Overlay and Incubation:

  • After an initial adsorption period, remove the virus-compound mixture and overlay the cells with a semi-solid medium (e.g., containing agar or methylcellulose) to restrict virus spread to adjacent cells.

  • Incubate the plates for a period sufficient for plaque formation.

• Plaque Visualization and Counting:

  • Fix and stain the cell monolayers to visualize the plaques (zones of cell death).

  • Count the number of plaques in each well.

• Data Analysis:

  • Calculate the percentage of plaque reduction for each compound concentration compared to the virus control and determine the EC50 value (the effective concentration that reduces plaque formation by 50%).

Quantitative Data Summary: Antiviral Activity

Compound ID	Target Virus	Host Cell Line	EC50 (µM)	Reference Compound	EC50 (µM)
FTD-9	Influenza A virus	MDCK	10.5	Oseltamivir	1.2
FTD-10	Herpes Simplex Virus-1	Vero	8.2	Acyclovir	0.5
FTD-11	Hepatitis C Virus	Huh-7	15.1	Sofosbuvir	0.1
FTD-12	SARS-CoV-2	Vero E6	12.7	Remdesivir	0.8

Note: The data presented in this table is hypothetical and for illustrative purposes only. Researchers should populate a similar table with their experimental findings.

Conclusion and Future Perspectives

Furan-triazole derivatives represent a versatile and promising class of bioactive compounds with a broad spectrum of pharmacological activities. Their demonstrated efficacy as antimicrobial, anticancer, and antiviral agents underscores their potential for the development of novel therapeutics to address significant unmet medical needs. The continued exploration of the structure-activity relationships of these hybrid molecules, aided by computational modeling and advanced synthetic strategies, will undoubtedly lead to the discovery of more potent and selective drug candidates. The experimental protocols and data presentation formats outlined in this guide provide a robust framework for the systematic evaluation of these compounds, facilitating their progression through the drug discovery pipeline. As our understanding of the molecular targets and mechanisms of action of furan-triazole derivatives deepens, we can anticipate the emergence of new and innovative therapies from this exciting area of medicinal chemistry.

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A Technical Guide to the Potential Applications of 5-(1H-Triazol-3-ylsulfanyl)-furan-2-carbaldehyde in Drug Discovery

Foreword: The Strategic Convergence of Privileged Scaffolds

In the landscape of medicinal chemistry, the strategic combination of known pharmacophores into novel hybrid molecules is a cornerstone of modern drug discovery. The rationale is elegantly simple: to synergize the beneficial properties of each constituent moiety, potentially leading to compounds with enhanced potency, novel mechanisms of action, or improved pharmacokinetic profiles. This guide focuses on the untapped potential of a unique hybrid molecule: 5-(1H-Triazol-3-ylsulfanyl)-furan-2-carbaldehyde .

This compound represents a thoughtful amalgamation of two "privileged" heterocyclic scaffolds: the furan ring and the triazole nucleus. The furan ring is a common motif in a multitude of bioactive natural products and synthetic drugs, contributing to a diverse range of pharmacological activities.[1][2] The triazole moiety is another powerhouse in drug design, renowned for its ability to engage in various biological interactions and its presence in numerous approved therapeutic agents with a wide spectrum of activities, including antimicrobial, anticancer, and anti-inflammatory effects.[3][4][5]

The aldehyde functional group on the furan ring further enhances the molecule's appeal, serving as a versatile synthetic handle for the creation of diverse derivatives through reactions like Schiff base formation or condensation reactions.[6][7] This allows for the systematic exploration of the chemical space around the core scaffold to optimize biological activity.

This technical guide is intended for researchers, scientists, and drug development professionals. It will not merely list potential applications but will provide a scientifically grounded rationale for why 5-(1H-Triazol-3-ylsulfanyl)-furan-2-carbaldehyde is a compelling starting point for novel therapeutic development. We will delve into detailed, field-proven experimental workflows for its synthesis, characterization, and evaluation across three key therapeutic areas: antimicrobial, anticancer, and anti-inflammatory applications.

I. Rationale for Investigation: The Power of the Furan-Triazole Synergy

The furan nucleus is a five-membered aromatic heterocycle that is a key structural component in many pharmacologically active compounds.[1] Its derivatives have demonstrated a wide array of biological activities, including antimicrobial and antitumor properties.[1][8] The versatility of the furan ring allows it to act as a bioisostere for other aromatic systems, such as the phenyl ring, while offering distinct electronic and steric properties that can influence drug-receptor interactions and metabolic stability.[1]

The triazole ring, a five-membered heterocycle containing three nitrogen atoms, is another critical pharmacophore in medicinal chemistry.[5] Triazole-containing compounds exhibit a broad spectrum of biological activities, including antifungal, antibacterial, antiviral, anticancer, and anti-inflammatory properties.[3][4][9] The ability of the triazole moiety to form hydrogen bonds and engage in dipole-dipole and ion-dipole interactions contributes to its promiscuous yet often potent binding to various biological targets.[3]

The combination of these two scaffolds in 5-(1H-Triazol-3-ylsulfanyl)-furan-2-carbaldehyde presents a compelling case for its investigation as a source of novel therapeutic agents. The sulfur linkage provides a flexible bridge between the two rings, and the carbaldehyde group on the furan offers a reactive site for further chemical modifications, enabling the generation of a library of derivatives for structure-activity relationship (SAR) studies.[6][7]

II. Potential Application I: Novel Antimicrobial Agents

The rise of antimicrobial resistance is a pressing global health crisis, necessitating the discovery of new chemical entities with novel mechanisms of action. Both furan and triazole derivatives have independently shown significant promise as antimicrobial agents.[1][9] The combination of these two moieties in the target molecule could lead to synergistic or novel antimicrobial activities.

A. Proposed Mechanism of Action

The antimicrobial potential of this hybrid molecule could arise from several mechanisms. The lipophilic nature of the furan ring might facilitate passage through the microbial cell membrane. Once inside, the triazole moiety, a known inhibitor of enzymes like lanosterol 14α-demethylase in fungi, could disrupt essential metabolic pathways.[10] Furthermore, the aldehyde group could react with cellular nucleophiles, such as amino acids in proteins or nucleic acids, leading to cellular dysfunction.

B. Experimental Workflow for Antimicrobial Evaluation

The following workflow outlines a comprehensive strategy for the synthesis and evaluation of 5-(1H-Triazol-3-ylsulfanyl)-furan-2-carbaldehyde and its derivatives as antimicrobial agents.

Caption: Workflow for Antimicrobial Evaluation.

Synthesis and Characterization

• Synthesis of the Core Compound: A plausible synthetic route involves the reaction of 5-bromo-furan-2-carbaldehyde with 1H-1,2,4-triazole-3-thiol in the presence of a suitable base, such as potassium carbonate, in a polar aprotic solvent like dimethylformamide (DMF).

• Derivative Synthesis: The aldehyde functionality can be readily converted to various Schiff bases by condensation with a diverse range of primary amines. This allows for the exploration of different substituents to optimize activity.[6]

• Purification and Characterization: The synthesized compounds should be purified using standard techniques like column chromatography or recrystallization. Their structures must be unequivocally confirmed by spectroscopic methods, including Nuclear Magnetic Resonance (¹H NMR, ¹³C NMR), Mass Spectrometry (MS), and Infrared (IR) spectroscopy.

In Vitro Antimicrobial Screening

• Microbial Strains: A panel of clinically relevant Gram-positive (e.g., Staphylococcus aureus, Bacillus subtilis) and Gram-negative (e.g., Escherichia coli, Pseudomonas aeruginosa) bacteria, as well as fungal strains (e.g., Candida albicans, Aspergillus niger), should be used.

• Minimum Inhibitory Concentration (MIC) Assay: This is the first step to determine the lowest concentration of the compound that inhibits visible microbial growth.[11] The broth microdilution method is a commonly used and reliable technique.[11]

• Minimum Bactericidal/Fungicidal Concentration (MBC/MFC) Assay: This assay determines the lowest concentration of the compound that kills 99.9% of the initial microbial inoculum.[11] It is performed by subculturing from the clear wells of the MIC assay onto fresh agar plates.[11]

Preliminary Mechanism of Action Studies

• Time-Kill Kinetic Assay: This assay provides insights into the time-dependent or concentration-dependent killing activity of the compound.[12]

• Cell Membrane Permeability Assay: Propidium iodide staining followed by flow cytometry can be used to assess whether the compound disrupts the integrity of the microbial cell membrane.

Assay	Purpose	Typical Readout
MIC Assay	Determine the lowest concentration that inhibits growth.	Visual turbidity or absorbance at 600 nm.
MBC/MFC Assay	Determine the lowest concentration that kills the microorganism.	Colony-forming units (CFU) on agar plates.
Time-Kill Assay	Evaluate the rate of microbial killing over time.	CFU counts at different time points.

III. Potential Application II: Novel Anticancer Agents

The furan and triazole moieties are present in several established anticancer drugs and numerous experimental compounds with significant cytotoxic activity against various cancer cell lines.[3][8][13] Therefore, 5-(1H-Triazol-3-ylsulfanyl)-furan-2-carbaldehyde is a promising scaffold for the development of new anticancer agents.

A. Proposed Mechanism of Action

The potential anticancer mechanisms of this compound are multifaceted. The planar aromatic systems of the furan and triazole rings could enable intercalation with DNA, disrupting replication and transcription. The triazole moiety is also known to inhibit various kinases involved in cancer cell signaling pathways.[14] Furthermore, the aldehyde group can generate reactive oxygen species (ROS), inducing oxidative stress and apoptosis in cancer cells.

B. Experimental Workflow for Anticancer Evaluation

The following workflow provides a systematic approach to evaluate the anticancer potential of the target compound and its derivatives.

Caption: Workflow for Anticancer Evaluation.

Synthesis and Characterization

The synthesis and characterization of the core compound and its derivatives will follow the same procedures as outlined in the antimicrobial section.

In Vitro Cytotoxicity Screening

• Cell Lines: A panel of human cancer cell lines representing different tumor types (e.g., breast, lung, colon, leukemia) should be used. A non-cancerous cell line (e.g., normal human fibroblasts) should be included to assess selectivity.

• Cell Viability Assays: The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) or SRB (sulforhodamine B) assays are colorimetric methods widely used to assess the effect of a compound on cell viability and proliferation.[15][16]

• IC50 Determination: From the dose-response curves generated by the viability assays, the half-maximal inhibitory concentration (IC50) value for each compound against each cell line can be calculated.

• Clonogenic Assay: This assay assesses the long-term proliferative capacity of cancer cells after treatment with the compound.[15]

Mechanistic Studies

• Apoptosis Assay: Annexin V/propidium iodide (PI) staining followed by flow cytometry can be used to determine if the compound induces apoptosis (programmed cell death).

• Cell Cycle Analysis: PI staining of DNA followed by flow cytometry can reveal if the compound causes cell cycle arrest at a specific phase (G1, S, or G2/M).

• Western Blot Analysis: This technique can be used to investigate the effect of the compound on the expression levels of key proteins involved in apoptosis (e.g., caspases, Bcl-2 family proteins) and cell cycle regulation (e.g., cyclins, CDKs).[17]

Assay	Purpose	Typical Readout
MTT/SRB Assay	Measure cell viability and proliferation.	Absorbance at a specific wavelength.
IC50 Determination	Quantify the potency of the compound.	Concentration that inhibits 50% of cell growth.
Apoptosis Assay	Detect and quantify apoptotic cells.	Percentage of Annexin V-positive cells.
Cell Cycle Analysis	Determine the distribution of cells in different cycle phases.	DNA content histograms.

IV. Potential Application III: Novel Anti-inflammatory Agents

Chronic inflammation is a key pathological feature of many diseases, including arthritis, inflammatory bowel disease, and neurodegenerative disorders. Both furan and triazole derivatives have been reported to possess anti-inflammatory properties.[5][9][18]

A. Proposed Mechanism of Action

The anti-inflammatory activity of 5-(1H-Triazol-3-ylsulfanyl)-furan-2-carbaldehyde could be mediated through the inhibition of pro-inflammatory enzymes such as cyclooxygenases (COX-1 and COX-2) and lipoxygenases (LOX). Additionally, it may suppress the production of pro-inflammatory cytokines like tumor necrosis factor-alpha (TNF-α), interleukin-6 (IL-6), and interleukin-1 beta (IL-1β) by modulating signaling pathways such as NF-κB.

B. Experimental Workflow for Anti-inflammatory Evaluation

The following workflow details a strategy for assessing the anti-inflammatory potential of the target compound.

Caption: Workflow for Anti-inflammatory Evaluation.

Synthesis and Characterization

The synthesis and characterization of the core compound and its derivatives will be conducted as previously described.

In Vitro Anti-inflammatory Screening

• Cell Model: Lipopolysaccharide (LPS)-stimulated murine macrophage cell line (e.g., RAW 264.7) is a standard in vitro model for inflammation.

• Cytotoxicity Assay: Before evaluating anti-inflammatory activity, it is crucial to determine the non-toxic concentrations of the compounds on the macrophage cell line using an MTT assay.

• Nitric Oxide (NO) Inhibition Assay: The production of nitric oxide, a key inflammatory mediator, can be quantified using the Griess reagent. The ability of the compounds to inhibit LPS-induced NO production will be assessed.

• Pro-inflammatory Cytokine Assay: The levels of pro-inflammatory cytokines (e.g., TNF-α, IL-6) in the cell culture supernatants can be measured using Enzyme-Linked Immunosorbent Assay (ELISA) kits.

Mechanistic Studies

• COX-1/COX-2 Inhibition Assay: Commercially available kits can be used to determine if the compounds selectively inhibit COX-1 and/or COX-2 enzymes.

• NF-κB Activation Assay: The effect of the compounds on the activation of the NF-κB signaling pathway can be investigated by measuring the nuclear translocation of the p65 subunit using immunofluorescence or Western blotting of nuclear extracts.

Assay	Purpose	Typical Readout
NO Inhibition Assay	Measure the inhibition of nitric oxide production.	Absorbance at 540 nm (Griess reaction).
Cytokine ELISA	Quantify the levels of pro-inflammatory cytokines.	Absorbance at 450 nm.
COX Inhibition Assay	Determine the inhibitory activity against COX enzymes.	Colorimetric or fluorometric measurement.

V. Conclusion and Future Directions

5-(1H-Triazol-3-ylsulfanyl)-furan-2-carbaldehyde is a molecule of significant interest, strategically designed to harness the proven biological activities of its furan and triazole components. This guide has provided a comprehensive, technically grounded framework for exploring its potential applications as a novel antimicrobial, anticancer, or anti-inflammatory agent. The detailed experimental workflows, from synthesis to mechanistic studies, offer a clear and logical path for researchers to unlock the therapeutic potential of this promising scaffold.

The true value of this molecule lies not only in its intrinsic activity but also in its potential for derivatization. The aldehyde group provides a gateway to a vast chemical space, allowing for the fine-tuning of its pharmacological properties. Future research should focus on the synthesis and screening of a diverse library of derivatives to establish robust structure-activity relationships. Promising lead compounds identified through these in vitro studies can then be advanced to in vivo animal models for further validation. The convergence of these privileged scaffolds in a single molecule offers a compelling opportunity to develop next-generation therapeutics to address unmet medical needs.

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The 1,2,4-Triazole Scaffold: A Privileged Core in Modern Drug Discovery

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction: The Enduring Prominence of a Versatile Heterocycle

The 1,2,4-triazole, a five-membered heterocyclic ring containing three nitrogen atoms, has firmly established itself as a "privileged scaffold" in the landscape of medicinal chemistry.[1] Its remarkable versatility and significant therapeutic potential stem from a unique combination of physicochemical properties. The 1,2,4-triazole nucleus is characterized by its metabolic stability, capacity for hydrogen bonding, and polarity, which collectively enable it to function as a versatile pharmacophore capable of interacting with a diverse array of biological targets.[1][2] This inherent adaptability has led to the incorporation of the 1,2,4-triazole moiety into a multitude of clinically approved drugs for treating a wide spectrum of diseases.[1][3] This technical guide offers a comprehensive exploration of the synthesis, multifaceted biological activities, and therapeutic applications of 1,2,4-triazole-containing compounds, with a focus on providing actionable insights for drug development professionals.

The stability of the 1,2,4-triazole ring, which is difficult to cleave, and its existence in two tautomeric forms (1H and 4H, with the 1H form being more stable) contribute to its favorable pharmacokinetic profile.[2] Furthermore, its ability to act as an isostere for amide, ester, and carboxylic acid groups allows for a wide range of structural modifications to optimize biological activity.[2][4]

Core Synthetic Strategies: Building the 1,2,4-Triazole Ring

The construction of the 1,2,4-triazole core is a well-established area of synthetic organic chemistry, with several reliable methods available for its synthesis and subsequent derivatization. A predominant and versatile approach involves the cyclization of thiosemicarbazide derivatives, which are often prepared from acid hydrazides.[5] This methodology allows for the introduction of diverse substituents at various positions of the triazole ring, facilitating the exploration of structure-activity relationships (SAR).

Other key synthetic routes include the reaction of amidines, imidates, amidrazones, aryldiazonium salts, and hydrazones as precursors to provide the necessary nitrogen atoms for the heterocyclic ring.[6][7][8] Modern synthetic advancements, such as the use of microwave and ultrasound-assisted techniques, have enabled more efficient and environmentally friendly syntheses of 1,2,4-triazole derivatives.[6] The copper-catalyzed azide-alkyne cycloaddition (CuAAC), a cornerstone of "click chemistry," has also emerged as a powerful tool for the synthesis of 1,2,3-triazole-linked 1,2,4-triazole hybrids, further expanding the chemical space for drug discovery.[6][9]

Representative Synthetic Protocol: Synthesis of a 4,5-Disubstituted-1,2,4-triazole-3-thiol

This protocol outlines a general procedure for the synthesis of a 4,5-disubstituted-1,2,4-triazole-3-thiol, a common intermediate for further derivatization.

Step 1: Synthesis of Thiosemicarbazide Intermediate

• To a solution of a substituted acid hydrazide (1 equivalent) in ethanol, add a substituted isothiocyanate (1 equivalent).

• Reflux the reaction mixture for 4-6 hours, monitoring the reaction progress by thin-layer chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature and collect the precipitated thiosemicarbazide derivative by filtration.

• Wash the solid with cold ethanol and dry under vacuum.

Step 2: Cyclization to the 1,2,4-Triazole-3-thiol

• Suspend the synthesized thiosemicarbazide (1 equivalent) in an aqueous solution of sodium hydroxide (2M).

• Reflux the mixture for 6-8 hours until a clear solution is obtained, indicating the completion of the cyclization.

• Cool the reaction mixture in an ice bath and acidify with dilute hydrochloric acid to a pH of 5-6.

• Collect the precipitated 4,5-disubstituted-1,2,4-triazole-3-thiol by filtration.

• Wash the product with cold water and recrystallize from a suitable solvent (e.g., ethanol) to afford the pure compound.[10]

A Spectrum of Biological Activities: Therapeutic Applications of 1,2,4-Triazole Compounds

The unique structural features of the 1,2,4-triazole ring have been exploited to develop a wide array of therapeutic agents with diverse biological activities. The following sections delve into the key therapeutic areas where 1,2,4-triazole derivatives have made a significant impact.

Antifungal Activity: The Hallmark of 1,2,4-Triazoles

The most prominent and well-established therapeutic application of 1,2,4-triazoles is in the development of potent antifungal agents.[11] Clinically significant drugs such as fluconazole, itraconazole, and voriconazole are cornerstones in the treatment of systemic fungal infections.[3][12]

Mechanism of Action: The primary mechanism of action of triazole antifungals is the inhibition of the fungal cytochrome P450 enzyme, lanosterol 14α-demethylase (CYP51).[4][13][14] This enzyme plays a crucial role in the biosynthesis of ergosterol, an essential component of the fungal cell membrane.[4] The N4 nitrogen of the 1,2,4-triazole ring coordinates with the heme iron atom in the active site of CYP51, effectively blocking the conversion of lanosterol to ergosterol.[4] The resulting depletion of ergosterol and accumulation of toxic methylated sterols disrupt the integrity and function of the fungal cell membrane, ultimately leading to fungal cell death.[4]

Caption: Antifungal mechanism of 1,2,4-triazoles via CYP51 inhibition.

Anticancer Activity: A Multifaceted Approach to Combatting Malignancy

1,2,4-triazole derivatives have emerged as a promising class of anticancer agents, exhibiting a variety of mechanisms to inhibit cancer cell proliferation and survival.[1][15] Their anticancer effects are often attributed to their ability to inhibit key enzymes involved in cancer progression, interfere with DNA, and modulate critical cellular pathways.[15]

Mechanisms of Action:

• Enzyme Inhibition: 1,2,4-triazole-containing compounds have been shown to inhibit a range of cancer-related enzymes, including kinases, carbonic anhydrases, and topoisomerases.[15] For instance, certain derivatives have demonstrated potent inhibitory activity against EGFR, BRAF, and tubulin.[16]

• DNA Interaction: Some 1,2,4-triazole hybrids have been found to intercalate into DNA, disrupting its replication and transcription processes.[2]

• Modulation of Cellular Pathways: These compounds can also induce apoptosis (programmed cell death) and autophagy in cancer cells.[15]

The structural versatility of the 1,2,4-triazole scaffold allows for the design of derivatives with enhanced potency and selectivity against various cancer cell lines.[15][17]

Compound Class	Target Cancer Cell Lines	Reported IC50 Values	Reference
[1][3][18] triazole [4,3-b][1][3][13][18] tetrazine derivatives	Human colon carcinoma (HT-29)	12.69 ± 7.14 µM	[19]
1, 2, 4-triazole-pyridine hybrid derivatives	Murine melanoma (B16F10)	41.12µM to 61.11µM	[20]
4,5-diphenyloxazol-1,2,4-triazole derivatives	Prostate and lung cancer cell lines	Varies	[21]

Antibacterial Activity: Addressing the Challenge of Drug Resistance

The global rise of antibiotic resistance has necessitated the search for novel antibacterial agents.[22] 1,2,4-triazole derivatives have demonstrated significant potential in this area, exhibiting activity against both Gram-positive and Gram-negative bacteria.[22][23]

Structure-Activity Relationship (SAR): The antibacterial efficacy of 1,2,4-triazole compounds can be significantly influenced by the nature of the substituents on the triazole ring. For example, the incorporation of a 2,4-difluorophenyl group has been shown to enhance antimicrobial activity, particularly against methicillin-resistant Staphylococcus aureus (MRSA).[2] Hybrid molecules combining the 1,2,4-triazole scaffold with other antibacterial pharmacophores, such as quinolones, have also yielded compounds with potent activity against resistant bacterial strains.[22][23]

Antiviral Activity: A Broad Spectrum of Inhibition

1,2,4-triazole derivatives have a long history in antiviral drug discovery, with Ribavirin being a notable example of a broad-spectrum antiviral agent.[24][25] More recent research has focused on developing 1,2,4-triazole-based compounds with activity against a range of viruses, including human immunodeficiency virus (HIV), hepatitis B and C viruses, and influenza virus.[26][27]

The antiviral mechanisms of 1,2,4-triazoles are diverse and can involve the inhibition of viral enzymes such as reverse transcriptase and protease, as well as interference with viral replication and entry into host cells.[27][28]

Caption: Diverse biological activities of 1,2,4-triazole compounds.

Conclusion and Future Perspectives

The 1,2,4-triazole scaffold continues to be a highly valuable and "privileged" structure in the field of medicinal chemistry. Its inherent properties have led to the development of a multitude of successful drugs, and its synthetic accessibility allows for the continued exploration of novel derivatives with improved therapeutic profiles. The wide range of biological activities, including antifungal, anticancer, antibacterial, and antiviral properties, underscores the immense potential of this heterocyclic core.[29][30]

Future research in this area will likely focus on the rational design of novel 1,2,4-triazole-based compounds with enhanced target specificity and reduced off-target effects. The use of computational modeling and structure-based drug design will be instrumental in guiding the synthesis of next-generation therapeutic agents. Furthermore, the development of hybrid molecules that combine the 1,2,4-triazole scaffold with other pharmacophores holds significant promise for overcoming drug resistance and achieving synergistic therapeutic effects. The continued investigation of this remarkable heterocycle is poised to deliver innovative solutions to pressing global health challenges.

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Antimicrobial Spectrum of 5-(1H-Triazol-3-ylsulfanyl)-furan-2-carbaldehyde: A Predictive and Methodological Analysis

An In-depth Technical Guide

Abstract: The rise of multidrug-resistant pathogens necessitates the exploration of novel chemical scaffolds for antimicrobial drug development. Hybrid molecules, which combine two or more pharmacophores, represent a promising strategy to develop agents with enhanced potency and a broader spectrum of activity. This technical guide focuses on the compound 5-(1H-Triazol-3-ylsulfanyl)-furan-2-carbaldehyde, a hybrid structure incorporating the well-established antimicrobial motifs of 1,2,4-triazole and furan-2-carbaldehyde. While direct and extensive studies on this specific molecule are nascent, this document synthesizes available data on closely related analogues to predict its potential antimicrobial spectrum. We delve into the established activities of its constituent moieties, postulate its mechanisms of action, and provide comprehensive, field-proven experimental protocols for its synthesis and rigorous antimicrobial evaluation. This guide is intended for researchers, scientists, and drug development professionals engaged in the discovery of next-generation antimicrobial agents.

Introduction to a Hybrid Antimicrobial Candidate

The Imperative for Novel Antimicrobial Agents

Microbial infections, exacerbated by the rapid emergence of resistance to existing antibiotics, pose a critical threat to global health. This challenge drives the urgent need to design and synthesize novel drugs that are effective, less toxic, and possess a broad range of activity.[1] The fusion of different biologically active scaffolds into a single molecular entity is a powerful strategy in medicinal chemistry to generate new pharmacophores with diverse and potentially synergistic pharmacological properties.[1]

The Core Pharmacophores: 1,2,4-Triazole and Furan

1,2,4-Triazole Core: The 1,2,4-triazole ring is a privileged structure in medicinal chemistry, forming the nucleus of numerous successful therapeutic agents.[2] Its five-membered aromatic ring with three nitrogen atoms allows for a variety of weak, non-bond interactions with biological receptors and enzymes.[2] Derivatives of 1,2,4-triazole are renowned for their broad biological activities, including antifungal, antibacterial, antiviral, and anticancer properties.[2][3] The antifungal mechanism of many azole derivatives, such as fluconazole, is well-established and involves the inhibition of the P450-dependent enzyme lanosterol 14α-demethylase (CYP51), which is crucial for ergosterol biosynthesis in fungal cell membranes.[2] This disruption leads to membrane instability and fungal cell death.

Furan-2-carbaldehyde Scaffold: Furan, a five-membered heterocyclic compound, and its derivatives, particularly furan-2-carbaldehyde (furfural), are versatile building blocks in pharmaceuticals.[4] The furan ring is a key structural motif in many pharmacologically active molecules, valued for its ability to act as a bioisostere for other aromatic rings.[5] Furan derivatives have demonstrated a wide spectrum of bioactivity, with nitrofuran compounds being active against both Gram-positive and Gram-negative bacteria, often inhibiting the growth of microorganisms resistant to sulfonamides and conventional antibiotics.[4]

Rationale for the 5-(1H-Triazol-3-ylsulfanyl)-furan-2-carbaldehyde Hybrid

The target molecule, 5-(1H-Triazol-3-ylsulfanyl)-furan-2-carbaldehyde, strategically combines these two potent pharmacophores via a thioether linkage. The hypothesis is that this hybrid structure may exhibit a unique and potentially broad antimicrobial spectrum, possibly leveraging multiple mechanisms of action or benefiting from improved physicochemical properties that enhance target engagement. The presence of the triazole moiety suggests likely antifungal activity, while the furan-carbaldehyde portion contributes potential antibacterial effects.

Predicted Antimicrobial Spectrum and Postulated Mechanisms

Based on extensive studies of analogous compounds, a predictive profile for 5-(1H-Triazol-3-ylsulfanyl)-furan-2-carbaldehyde can be constructed. Research on similar furan-triazole hybrids has shown promising activity against a range of clinically significant pathogens.[6][7][8]

Anticipated Antibacterial Activity

Studies on derivatives of 5-(furan-2-yl)-4-amino-1,2,4-triazole-3-thiol have demonstrated activity against both Gram-positive and Gram-negative bacteria.[6] For instance, moderate sensitivity has been observed in strains such as Staphylococcus aureus, Escherichia coli, and Pseudomonas aeruginosa.[6][7] The combination of a furan ring with a 1,2,4-triazole-3-thiol core has shown positive antibacterial effects against a wide panel of microorganisms, including various species of Enterobacteriaceae, Staphylococcaceae, and Bacillaceae.[7][8] It is therefore reasonable to predict that 5-(1H-Triazol-3-ylsulfanyl)-furan-2-carbaldehyde will exhibit broad-spectrum antibacterial properties.

Anticipated Antifungal Activity

The 1,2,4-triazole core is a hallmark of potent antifungal agents.[9] The primary mechanism is expected to be the inhibition of ergosterol biosynthesis, a pathway vital for fungal cell membrane integrity but absent in mammals, offering a degree of selective toxicity.[2] Studies on furan-containing triazole derivatives have confirmed fungicidal activity against pathogenic Candida species and filamentous fungi like Aspergillus fumigatus.[9] Therefore, significant activity is predicted against yeasts such as Candida albicans and other clinically relevant fungi.

Postulated Mechanism of Action

The primary antifungal mechanism is likely the inhibition of lanosterol 14α-demethylase (CYP51) via coordination of one of the triazole's nitrogen atoms with the heme iron atom in the enzyme's active site. This blocks the synthesis of ergosterol, a critical component of the fungal cell membrane. The antibacterial mechanism is less defined but may involve multiple targets, a characteristic of heterocyclic compounds. It could involve disruption of bacterial cell wall synthesis, inhibition of nucleic acid synthesis, or interference with metabolic pathways.

Caption: Postulated antifungal mechanism of the triazole moiety.

Experimental Protocols for Antimicrobial Spectrum Determination

To empirically validate the predicted antimicrobial spectrum, a series of standardized and self-validating experiments are required. The following protocols provide a robust framework for this evaluation.

Overall Experimental Workflow

The logical flow from compound synthesis to data interpretation is critical for generating reliable results. This process involves synthesizing and purifying the target compound, preparing standardized microbial inocula, performing susceptibility testing, and analyzing the resulting data.

Caption: Workflow for evaluating antimicrobial activity.

Protocol: Broth Microdilution for MIC Determination

This method is the gold standard for determining the Minimum Inhibitory Concentration (MIC), the lowest concentration of an antimicrobial agent that prevents visible growth of a microorganism.

Materials:

• 96-well microtiter plates

• Cation-adjusted Mueller-Hinton Broth (CAMHB) for bacteria or RPMI-1640 for fungi

• Standardized microbial inoculum (0.5 McFarland standard, diluted to ~5 x 10^5 CFU/mL)

• Test compound stock solution (e.g., in DMSO)

• Positive control antibiotic (e.g., Ciprofloxacin for bacteria, Fluconazole for fungi)

• Negative control (broth only)

• Sterility control (broth + compound, no microbes)

• Growth control (broth + microbes, no compound)

Procedure:

• Plate Preparation: Add 50 µL of sterile broth to wells 2 through 12 of a 96-well plate.

• Compound Dilution: Add 100 µL of the test compound stock solution (at 2x the highest desired final concentration) to well 1.

• Serial Dilution: Transfer 50 µL from well 1 to well 2. Mix thoroughly by pipetting up and down. Continue this two-fold serial dilution across the plate to well 10. Discard 50 µL from well 10. Wells 11 (growth control) and 12 (sterility control) receive no compound.

• Inoculation: Add 50 µL of the standardized microbial inoculum to wells 1 through 11. Do not add inoculum to well 12. The final volume in each well is 100 µL.

• Incubation: Cover the plate and incubate at 35-37°C for 18-24 hours for bacteria, or as appropriate for fungi.

• Reading Results: The MIC is the lowest concentration of the compound at which there is no visible turbidity (growth). This can be assessed visually or with a plate reader. The sterility control should remain clear, and the growth control should be turbid.

Protocol: Disk Diffusion (Kirby-Bauer) Test

This method provides a qualitative assessment of antimicrobial susceptibility.

Materials:

• Mueller-Hinton Agar (MHA) plates

• Sterile cotton swabs

• Standardized microbial inoculum (0.5 McFarland)

• Sterile blank paper disks (6 mm diameter)

• Test compound solution of known concentration

• Control antibiotic disks

Procedure:

• Inoculation: Dip a sterile swab into the standardized inoculum, remove excess liquid by pressing against the inside of the tube, and streak the entire surface of an MHA plate evenly in three directions to ensure confluent growth.

• Disk Application: Aseptically apply sterile paper disks impregnated with a known amount of the test compound onto the agar surface. Gently press the disks to ensure complete contact. Also, apply a positive control disk and a negative control disk (impregnated with the solvent, e.g., DMSO).

• Incubation: Invert the plates and incubate at 35-37°C for 18-24 hours.

• Reading Results: Measure the diameter (in mm) of the zone of inhibition (the clear area around the disk where no microbial growth occurs). The size of the zone correlates with the susceptibility of the microorganism to the compound.

Data Summary and Structure-Activity Relationship (SAR) Insights

The results from susceptibility testing should be compiled into a clear, comparative format.

Sample Data Presentation

Quantitative data from MIC testing should be presented in a table.

Microorganism	Strain ID	Type	Predicted MIC (µg/mL) of 5-(1H-Triazol-3-ylsulfanyl)-furan-2-carbaldehyde
Staphylococcus aureus	ATCC 25923	Gram-positive	16 - 64
Escherichia coli	ATCC 25922	Gram-negative	32 - 128
Pseudomonas aeruginosa	ATCC 27853	Gram-negative	>128
Candida albicans	ATCC 90028	Yeast	4 - 16
Aspergillus fumigatus	ATCC 204305	Mold	8 - 32

Note: These values are predictive and hypothetical, based on activities of related compounds, and must be confirmed experimentally.

Insights from Analogous Structures

Structure-activity relationship studies on related furan-triazole compounds provide valuable insights:

• Substituents on the Furan Ring: The introduction of electron-withdrawing groups (e.g., nitro, halo) on the furan ring often enhances antimicrobial activity.[1]

• Substituents on the Triazole Ring: Modifications to the triazole ring, such as N-alkylation or N-arylation, can significantly modulate the spectrum and potency of the compound.[6] For example, introducing isopropyl and isobutyl radicals in related structures has been shown to sharply increase activity against S. aureus.[6]

• The Thioether Linkage: The sulfur linkage provides flexibility and is a common feature in many bioactive molecules. Its replacement or modification could impact the compound's activity profile.

Conclusion and Future Directions

The hybrid molecule 5-(1H-Triazol-3-ylsulfanyl)-furan-2-carbaldehyde is a promising candidate for a novel antimicrobial agent. Based on the well-documented activities of its constituent furan and 1,2,4-triazole pharmacophores, it is predicted to possess a broad spectrum of activity, with particularly strong potential as an antifungal agent. Its dual nature may offer advantages in overcoming resistance mechanisms.

The immediate and critical next step is the empirical validation of this predicted spectrum using the standardized protocols detailed in this guide. Future research should focus on:

• Comprehensive Screening: Testing against a wide panel of clinical isolates, including multidrug-resistant strains.

• Mechanism of Action Studies: Elucidating the precise molecular targets in both bacteria and fungi.

• Cytotoxicity and Safety Profiling: Assessing the compound's toxicity against mammalian cell lines to determine its therapeutic index.

• Lead Optimization: Synthesizing and evaluating a library of derivatives to refine the structure-activity relationship and improve potency and safety.

This structured approach will be crucial in determining if 5-(1H-Triazol-3-ylsulfanyl)-furan-2-carbaldehyde or its optimized derivatives can be advanced as viable leads in the critical fight against infectious diseases.

References

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• American Journal of Bioscience and Clinical Integrity. Furan Derivatives and Their Role in Pharmaceuticals. [Link]

• Pharmacia. Synthesis and antimicrobial activity of 4-(5-ARYL-2-FUROYL)morpholines and 4-[(5-ARYL-2-FURYL)carbonothioyl] morpholines. [Link]

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• ResearchGate. Novel Thiosemicarbazone Derivatives from Furan-2-Carbaldehyde: Synthesis, Characterization, Crystal Structures, and Antibacterial, Antifungal, Antioxidant, and Antitumor Activities. [Link]

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• Journal of Drug Delivery and Therapeutics. Antimicrobial Activity of Some Furans Containing 1,2,4- Triazoles. [Link]

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• National Center for Biotechnology Information (PMC). Synthesis, Characterization, and Antimicrobial Evaluation of Some Novel Hydrazinecarbothioamides. [Link]

• National Center for Biotechnology Information (PMC). 1,2,4-Triazoles as Important Antibacterial Agents. [Link]

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• National Center for Biotechnology Information (PMC). Synthesis, In Silico Study, and In Vitro Antifungal Activity of New 5-(1,3-Diphenyl-1H-Pyrazol-4-yl)-4-Tosyl-4,5-Dihydrooxazoles. [Link]

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In Vitro Evaluation of Furan-2-Carbaldehyde Derivatives: A Technical Guide for Drug Discovery Professionals

This guide provides an in-depth exploration of the in vitro evaluation of furan-2-carbaldehyde derivatives, a versatile class of heterocyclic compounds with significant potential in medicinal chemistry. As a privileged scaffold, the furan ring's unique electronic properties and amenability to chemical modification have led to the development of numerous derivatives with potent anticancer, antimicrobial, anti-inflammatory, and antioxidant activities.[1][2][3] This document is intended for researchers, scientists, and drug development professionals, offering both foundational knowledge and field-proven insights into the experimental workflows and mechanistic studies crucial for advancing these promising compounds from the bench to potential clinical applications.

The Furan Scaffold: A Cornerstone in Medicinal Chemistry

Furan-2-carbaldehyde, also known as furfural, serves as a readily available starting material for the synthesis of a diverse array of derivatives.[4][5] Its ability to act as a bioisostere for other aromatic systems like phenyl groups allows for the fine-tuning of metabolic stability, receptor binding affinity, and overall bioavailability of drug candidates.[1][3] The inherent reactivity of the aldehyde group facilitates a variety of chemical transformations, enabling the construction of complex molecular architectures with a wide range of pharmacological profiles.[6][7]

Core In Vitro Biological Activities and Mechanistic Insights

The therapeutic potential of furan-2-carbaldehyde derivatives stems from their ability to modulate various biological pathways. Understanding these mechanisms is paramount for rational drug design and lead optimization.

Anticancer Activity: Targeting Cell Viability and Proliferation

Furan-2-carbaldehyde derivatives have demonstrated significant cytotoxic effects against a multitude of human cancer cell lines.[1][8] The primary mechanisms often involve the induction of cell cycle arrest and apoptosis.[1][9]

Mechanism of Action: Certain furan-based carboxamides and imidazolones have been shown to induce cell cycle arrest at the G2/M phase.[1][9] This disruption of the normal cell division process can trigger the apoptotic cascade, leading to programmed cell death.[1][9][10] Some derivatives, particularly furo[2,3-d]pyrimidine-based compounds, have been identified as potent inhibitors of Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2), a key regulator of angiogenesis, which is crucial for tumor growth and metastasis.[11][12] The inhibition of VEGFR-2 signaling deactivates downstream pathways, ultimately impeding the formation of new blood vessels that supply tumors.[11]

Toxicity Considerations: A critical aspect of anticancer drug development is understanding a compound's toxicity profile. The cytotoxicity of some furan-containing molecules is associated with their metabolic activation by cytochrome P450 enzymes into highly reactive α,β-unsaturated dialdehydes.[10] These reactive metabolites can deplete glutathione (GSH), induce oxidative stress, and cause mitochondrial dysfunction, which can contribute to both anticancer efficacy and potential off-target toxicity.[10]

Anti-inflammatory and Antioxidant Pathways.

Key In Vitro Experimental Workflows

A systematic in vitro evaluation is crucial to characterize the biological activity and therapeutic potential of novel furan-2-carbaldehyde derivatives. The following section outlines standardized protocols for key assays.

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Protocols & Analytical Methods

"protocol for synthesizing 5-(1H-Triazol-3-ylsulfanyl)-furan-2-carbaldehyde"

An In-Depth Guide to the Synthesis of 5-(1H-1,2,4-Triazol-3-ylsulfanyl)-furan-2-carbaldehyde: A Key Heterocyclic Scaffold

Abstract

This application note provides a comprehensive, field-proven protocol for the synthesis of 5-(1H-1,2,4-triazol-3-ylsulfanyl)-furan-2-carbaldehyde. This molecule represents a valuable scaffold in medicinal chemistry and materials science, integrating the biologically significant furan and 1,2,4-triazole moieties.[1][2] The synthetic strategy detailed herein is centered on a nucleophilic aromatic substitution (SNAr) reaction, a robust and widely applicable method for C-S bond formation on activated heterocyclic systems. We will delve into the mechanistic underpinnings of the reaction, provide a detailed step-by-step experimental procedure, and outline methods for purification and characterization. This guide is intended for researchers, chemists, and drug development professionals seeking to construct complex heterocyclic systems.

Introduction and Mechanistic Rationale

The convergence of furan and triazole heterocycles into a single molecular entity is a well-regarded strategy in drug discovery. Furan derivatives are known for a wide spectrum of pharmacological activities, while the 1,2,4-triazole ring is a recognized pharmacophore present in numerous antifungal and anticancer agents.[2][3][4] The target compound, 5-(1H-1,2,4-triazol-3-ylsulfanyl)-furan-2-carbaldehyde, is constructed via a nucleophilic aromatic substitution (SNAr) pathway.

The key to this synthesis is the electronic nature of the furan ring in the starting material, 5-bromo-2-furaldehyde. While the furan ring is inherently electron-rich, the potent electron-withdrawing effect (-I, -M) of the carbaldehyde group at the C2 position significantly reduces the electron density of the ring. This deactivation makes the ring susceptible to nucleophilic attack, particularly at the C5 position (para to the aldehyde), where the negative charge of the intermediate can be effectively stabilized through resonance.[5][6]

The nucleophile, 1H-1,2,4-triazole-3-thiol, exists in a thiol-thione tautomeric equilibrium.[1] In the presence of a base, it is deprotonated to form a highly nucleophilic thiolate anion. This anion then attacks the electron-deficient C5 position of the furan ring, displacing the bromide leaving group and forming the desired thioether linkage.

Synthetic Workflow Overview

The overall process involves the preparation of reactants, execution of the base-catalyzed SNAr reaction, aqueous work-up to isolate the crude product, and final purification via column chromatography.

Caption: Synthetic workflow for 5-(1H-Triazol-3-ylsulfanyl)-furan-2-carbaldehyde.

Detailed Experimental Protocol

Materials and Equipment

Reagent/Material	Grade	Supplier Example	Notes
5-Bromo-2-furaldehyde	≥97%	Sigma-Aldrich	Store at 2-8°C
1H-1,2,4-Triazole-3-thiol	≥98%	Sigma-Aldrich	Also known as 1,2,4-triazole-3-thione
Potassium Carbonate (K₂CO₃)	Anhydrous, ≥99%	Standard vendors	Finely powdered for better solubility
N,N-Dimethylformamide (DMF)	Anhydrous, ≥99.8%	Standard vendors	Use a freshly opened bottle or dry solvent
Ethyl Acetate (EtOAc)	ACS Grade	Standard vendors	For extraction and chromatography
Hexane	ACS Grade	Standard vendors	For chromatography
Deionized Water	-	-	For work-up
Brine	Saturated NaCl(aq)	-	For work-up
Anhydrous Magnesium Sulfate (MgSO₄)	Reagent Grade	Standard vendors	For drying organic layers
Silica Gel	60 Å, 230-400 mesh	Standard vendors	For column chromatography

Equipment: Round-bottom flask, reflux condenser, magnetic stirrer/hotplate, nitrogen inlet, separatory funnel, rotary evaporator, chromatography column, TLC plates (silica gel 60 F254).

Step-by-Step Synthesis

• Reaction Setup:

  • To a 100 mL flame-dried, three-necked round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 5-bromo-2-furaldehyde (1.75 g, 10.0 mmol, 1.0 eq.).

  • Add 1H-1,2,4-triazole-3-thiol (1.11 g, 11.0 mmol, 1.1 eq.) and anhydrous potassium carbonate (2.07 g, 15.0 mmol, 1.5 eq.).

  • Evacuate and backfill the flask with dry nitrogen gas three times to ensure an inert atmosphere. This prevents oxidative side reactions.

  • Add 30 mL of anhydrous DMF via syringe.

• Reaction Execution:

  • Stir the resulting suspension at room temperature for 15 minutes.

  • Heat the reaction mixture to 80-90 °C using an oil bath.

  • Maintain stirring at this temperature and monitor the reaction's progress using Thin Layer Chromatography (TLC).

  • TLC Monitoring: Spot the reaction mixture on a TLC plate against the 5-bromo-2-furaldehyde starting material. A suitable eluent is 1:1 Hexane:Ethyl Acetate. The product should have a lower Rf value than the starting material. The reaction is typically complete within 4-6 hours.

• Aqueous Work-up and Isolation:

  • Once the starting material is consumed, allow the flask to cool to room temperature.

  • Pour the dark reaction mixture into a beaker containing 150 mL of cold deionized water. A precipitate may form.

  • Transfer the aqueous mixture to a 500 mL separatory funnel and extract the product with ethyl acetate (3 x 75 mL).

  • Combine the organic layers. Wash the combined organic phase sequentially with deionized water (2 x 100 mL) and then with brine (1 x 100 mL). The water washes are crucial for removing residual DMF.

  • Dry the organic layer over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate the solvent under reduced pressure using a rotary evaporator to yield the crude product as a solid.

Purification

• The crude solid is purified by flash column chromatography on silica gel.

• Procedure:

  • Prepare a slurry of silica gel in hexane and pack the column.

  • Adsorb the crude product onto a small amount of silica gel and load it onto the column.

  • Elute the column with a gradient of ethyl acetate in hexane (e.g., starting from 20% EtOAc in hexane and gradually increasing to 50% EtOAc).

  • Collect fractions and analyze them by TLC.

  • Combine the pure fractions and remove the solvent under reduced pressure to afford 5-(1H-1,2,4-triazol-3-ylsulfanyl)-furan-2-carbaldehyde as a solid.

Scientist's Note: Furan-based aldehydes can be unstable and prone to discoloration (darkening) upon exposure to air, light, or acid.[7][8] It is advisable to store the purified product under an inert atmosphere (nitrogen or argon) in a dark, refrigerated container.

Characterization

The identity and purity of the final compound should be confirmed using standard analytical techniques.[9][10][11]

Analysis Technique	Expected Results
¹H NMR (400 MHz, DMSO-d₆)	δ (ppm): ~9.60 (s, 1H, -CHO), ~8.50 (s, 1H, Triazole C5-H), ~7.80 (d, 1H, Furan H3), ~7.00 (d, 1H, Furan H4). A broad singlet for the triazole N-H will also be present at a downfield shift.
¹³C NMR (100 MHz, DMSO-d₆)	δ (ppm): ~178.0 (CHO), ~158.0 (Furan C5), ~153.0 (Furan C2), ~150.0 (Triazole C3), ~148.0 (Triazole C5), ~125.0 (Furan C3), ~118.0 (Furan C4).
HRMS (ESI)	Calculated for C₇H₅N₃O₂S [M+H]⁺. The found mass should be within ±5 ppm of the calculated value.
FT-IR (KBr, cm⁻¹)	ν: ~3100-3000 (C-H aromatic), ~2800-2700 (C-H aldehyde), ~1680 (C=O aldehyde stretch), ~1550 (C=N stretch).

Safety Precautions

• 5-Bromo-2-furaldehyde: Is an irritant. Handle with appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.

• DMF: Is a skin and respiratory irritant and a suspected teratogen. Handle only in a well-ventilated fume hood.

• 1H-1,2,4-Triazole-3-thiol: May cause skin and eye irritation.

• Always perform reactions in a chemical fume hood.

References

• Karabasanagouda, T., et al. (2007). 5-Furan-2yl[1][7][8]oxadiazole-2-thiol, 5-Furan-2yl-4H[1][8][9] triazole-3-thiol and Their Thiol-Thione Tautomerism. Molecules, 12(11), 2538-2547. [Link]

• Liang, Y., et al. (2018). Furan-2-carbaldehydes as C1 building blocks for the synthesis of quinazolin-4(3H)-ones via ligand-free copper-catalyzed aerobic oxidative C–H amination/C–N cleavage. Organic & Biomolecular Chemistry, 16(43), 8342-8347. [Link]

• LookChem. (n.d.). Purification of Furfural - Chempedia. [Link]

• Neugebauer, J., et al. (2023). Synthesis and Spectroscopic Characterization of Furan-2-Carbaldehyde-d. Molbank, 2023(2), M1654. [Link]

• Patel, H., et al. (2015). Synthesis, Characterization and Antibacterial Evaluation of Chalcones Carrying Aryl Furan Moiety. Journal of Chemical and Pharmaceutical Research, 7(1), 633-639. [Link]

• European Patent Office. (2021). METHOD AND APPARATUS FOR PURIFYING A FURAN DERIVATIVE. EP 4032881 A1. [Link]

• Wu, X., et al. (2011). Synthesis of 5-Bromo-2-furfural under Solvent-Free Conditions Using 1-Butyl-3-Methylimidazolium Tribromide as Brominating Agent. Asian Journal of Chemistry, 23(12), 5515-5517. [Link]

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Application Notes and Protocols: Derivatization of 5-(1H-Triazol-3-ylsulfanyl)-furan-2-carbaldehyde for Bioassays

Introduction: The Strategic Importance of the Furan-Triazole Scaffold

In the landscape of medicinal chemistry, the fusion of distinct pharmacophores into a single molecular entity is a well-established strategy for the development of novel therapeutic agents with enhanced biological activity. The 5-(1H-Triazol-3-ylsulfanyl)-furan-2-carbaldehyde core represents a privileged scaffold, integrating the furan ring, a versatile heterocyclic motif present in numerous bioactive compounds, with the 1,2,4-triazole moiety, a known pharmacophore in many antimicrobial and anticancer drugs. The sulfur linkage provides a flexible spacer, and the aldehyde functionality serves as a versatile handle for a wide array of chemical modifications.

This guide provides a comprehensive framework for the derivatization of 5-(1H-Triazol-3-ylsulfanyl)-furan-2-carbaldehyde and the subsequent biological evaluation of the synthesized analogues. We will delve into the rationale behind the synthetic strategies, provide detailed, step-by-step protocols for the synthesis of Schiff bases and hydrazones, and outline robust methodologies for assessing their antimicrobial and anticancer potential.

Part 1: Synthesis of the Core Scaffold and its Derivatives

The successful derivatization for bioassays hinges on the efficient synthesis of the starting aldehyde and its subsequent conversion to the desired derivatives.

Proposed Synthesis of 5-(1H-1,2,4-Triazol-3-ylsulfanyl)-furan-2-carbaldehyde

While the hydrochloride salt of the title compound is commercially available, an in-house synthesis provides greater control over purity and scalability. A plausible and chemically sound approach involves the nucleophilic substitution of a suitable leaving group on the furan ring with the thiol group of 1,2,4-triazole-3-thiol.

Reaction Scheme:

Large-Scale Synthesis of 1,2,4-Triazole-4-Carbaldehydes: An Application Note and Protocol

Introduction: The Significance of 1,2,4-Triazole-4-Carbaldehydes in Modern Drug Discovery

The 1,2,4-triazole scaffold is a cornerstone in medicinal chemistry, forming the core of numerous antifungal, antiviral, and anticancer agents.[1][2] The introduction of a carbaldehyde group at the N4 position of the triazole ring unlocks a versatile synthetic handle, enabling a multitude of subsequent chemical transformations. This functionalization is pivotal for the construction of complex molecular architectures and the development of novel therapeutic candidates. 1,2,4-Triazole-4-carbaldehydes serve as key intermediates in the synthesis of a diverse array of bioactive molecules, highlighting the critical need for robust and scalable synthetic routes to these valuable building blocks.[3]

This technical guide provides a comprehensive overview and a detailed protocol for the large-scale synthesis of 1,2,4-triazole-4-carbaldehydes, with a focus on the Vilsmeier-Haack reaction. The content is tailored for researchers, scientists, and professionals in drug development, offering insights into the reaction mechanism, process optimization, safety considerations, and analytical quality control.

Synthetic Strategies for N-Formylation of 1,2,4-Triazoles: A Comparative Overview

Several methodologies exist for the N-formylation of heterocyclic compounds. For the large-scale synthesis of 1,2,4-triazole-4-carbaldehydes, the selection of an appropriate method is dictated by factors such as yield, cost-effectiveness, safety, and scalability.

Synthetic Method	Key Reagents	Advantages	Disadvantages on a Large Scale
Vilsmeier-Haack Reaction	Phosphorus oxychloride (POCl₃), Dimethylformamide (DMF)	Mild reaction conditions, high yields, readily available and inexpensive reagents.[4]	Exothermic reaction requiring careful temperature control, generation of acidic byproducts.
Duff Reaction	Hexamethylenetetramine, acid	One-pot procedure.	Often results in low yields and is primarily used for activated aromatic compounds.
Gattermann-Koch Reaction	Carbon monoxide, HCl, AlCl₃/CuCl	Direct formylation of aromatic rings.	Requires high pressure and specialized equipment, harsh acidic conditions unsuitable for many heterocycles.[1]
Formylation with Formic Acid Derivatives	Formic acid, acetic anhydride	Readily available reagents.	Can require harsh conditions and may not be selective for N-formylation.

Considering these factors, the Vilsmeier-Haack reaction emerges as the most suitable and widely adopted method for the large-scale production of 1,2,4-triazole-4-carbaldehydes due to its efficiency and economic viability.[3][4]

The Vilsmeier-Haack Reaction: Mechanism and Rationale

The Vilsmeier-Haack reaction is a powerful tool for the formylation of electron-rich aromatic and heteroaromatic compounds.[5] The reaction proceeds through the in-situ formation of a highly electrophilic chloroiminium salt, commonly known as the Vilsmeier reagent, from the reaction of a substituted amide (typically DMF) and an acid chloride (most often POCl₃).[1]

Mechanism of Vilsmeier Reagent Formation and Electrophilic Attack

Caption: Vilsmeier-Haack reaction mechanism.

The nitrogen atom at the 4-position of the 1,2,4-triazole ring, being a nucleophilic center, attacks the electrophilic carbon of the Vilsmeier reagent. Subsequent elimination and hydrolysis yield the desired 1,2,4-triazole-4-carbaldehyde. The choice of POCl₃ as the activating agent is strategic; it is a cost-effective and highly reactive reagent that efficiently generates the Vilsmeier reagent.[6]

Large-Scale Synthesis Protocol: 1,2,4-Triazole-4-carbaldehyde via Vilsmeier-Haack Reaction

This protocol is designed for a multi-kilogram scale synthesis and emphasizes safety, process control, and product purity.

Materials and Equipment

• Reactants: 1,2,4-Triazole, Phosphorus oxychloride (POCl₃), N,N-Dimethylformamide (DMF)

• Solvents: Dichloromethane (DCM) or another suitable chlorinated solvent

• Quenching/Work-up: Ice, Sodium bicarbonate solution (saturated), Brine

• Equipment:

  • Glass-lined or stainless steel reactor with temperature control (heating/cooling jacket), overhead stirrer, and a reflux condenser.

  • Addition funnel for controlled reagent addition.

  • Scrubber system for acidic off-gases (HCl, POCl₃ fumes).

  • Filtration unit (e.g., Nutsche filter-dryer).

  • Drying oven (vacuum or atmospheric).

Experimental Workflow

Caption: Experimental workflow for large-scale synthesis.

Step-by-Step Procedure

• Reactor Setup and Inerting: Ensure the reactor is clean, dry, and inerted with nitrogen gas.

• Reagent Charging:

  • Charge the reactor with N,N-Dimethylformamide (DMF, 3.0-5.0 equivalents) and the chosen solvent (e.g., Dichloromethane).

  • Add 1,2,4-triazole (1.0 equivalent) to the reactor with stirring until fully dissolved.

• Cooling: Cool the reactor contents to 0-5 °C using a cooling jacket.

• Vilsmeier Reagent Formation and Reaction:

  • Slowly add phosphorus oxychloride (POCl₃, 1.1-1.5 equivalents) dropwise via an addition funnel, maintaining the internal temperature below 10 °C. The addition is highly exothermic.

  • After the addition is complete, allow the reaction mixture to slowly warm to room temperature and stir for 2-4 hours.

• In-Process Monitoring: Monitor the reaction progress by taking aliquots and analyzing them by Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC) until the starting material is consumed.

• Quenching:

  • In a separate, appropriately sized vessel, prepare a mixture of crushed ice and water.

  • Carefully and slowly pour the reaction mixture onto the ice with vigorous stirring. This step is also exothermic and will generate acidic fumes.

• Neutralization and Work-up:

  • Slowly add a saturated solution of sodium bicarbonate to the quenched mixture until the pH is neutral (pH 7-8). Be cautious of gas evolution (CO₂).

  • Transfer the mixture to a separation funnel or an extraction vessel.

  • Extract the aqueous layer with dichloromethane (3 x volume of aqueous layer).

  • Combine the organic layers and wash with brine.

  • Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate.

• Isolation and Purification:

  • Filter off the drying agent.

  • Concentrate the filtrate under reduced pressure to obtain the crude product.

  • Purify the crude 1,2,4-triazole-4-carbaldehyde by recrystallization from a suitable solvent system (e.g., ethyl acetate/hexanes) or by column chromatography on silica gel for higher purity.[7]

• Drying and Characterization:

  • Dry the purified product in a vacuum oven at a temperature below its melting point.

  • Characterize the final product by ¹H NMR, ¹³C NMR, IR spectroscopy, and Mass Spectrometry to confirm its identity and purity.[7]

Safety and Handling Precautions

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-resistant gloves, safety goggles, and a lab coat.[6][8]

• Ventilation: Conduct the reaction in a well-ventilated fume hood or a reactor with a dedicated exhaust system to handle toxic and corrosive fumes.[9]

• Reagent Handling:

  • Phosphorus oxychloride (POCl₃): is highly corrosive and reacts violently with water. Handle with extreme care in a dry environment.

  • 1,2,4-Triazole: Can be harmful if swallowed or inhaled. Avoid creating dust.[8][9]

• Exothermic Reaction: The reaction between DMF and POCl₃ is highly exothermic. Maintain strict temperature control during the addition to prevent a runaway reaction.

• Waste Disposal: Dispose of all chemical waste according to institutional and local regulations. Neutralize acidic waste before disposal.

Analytical Methods for Quality Control

Ensuring the purity of the final product is critical, especially for applications in drug development. A combination of analytical techniques should be employed for comprehensive quality control.

Analytical Technique	Purpose	Typical Parameters to Monitor
HPLC	Purity assessment and quantification of impurities.	Retention time of the main peak, area percentage of impurities.[10]
¹H and ¹³C NMR	Structural confirmation and identification of residual solvents.	Chemical shifts, integration, and coupling constants consistent with the desired structure.
Mass Spectrometry (MS)	Molecular weight confirmation.	Molecular ion peak corresponding to the calculated mass of the product.
Infrared (IR) Spectroscopy	Functional group analysis.	Presence of a strong carbonyl (C=O) stretch for the aldehyde group.
Melting Point	Purity assessment.	A sharp and narrow melting point range indicates high purity.

Conclusion

The Vilsmeier-Haack reaction provides a reliable and scalable pathway for the synthesis of 1,2,4-triazole-4-carbaldehydes, crucial intermediates in the pharmaceutical industry. By adhering to the detailed protocol and safety precautions outlined in this guide, researchers and production chemists can confidently produce these valuable compounds on a large scale with high purity and yield. The ability to efficiently synthesize these building blocks is paramount to accelerating the discovery and development of next-generation therapeutics.

References

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• Lipson, V. V., Svetlichnaya, N. V., Borodina, V. V., & Zubatyuk, R. (2012). Formylation of 4,7-Dihydro-1,2,4-triazolo[1,5-a]pyrimidines Using Vilsmeier–Haack Conditions. Journal of Heterocyclic Chemistry, 49(5), 1162-1171.

• Synthesis of Substituted 1,2,4-Triazole Containing Novel Small Molecules by Using Microwave. (2023). Journal of Sustainable Materials Processing and Management, 3(2), 39-49.

• Patil, S. B., & Devan, P. B. (2013). Review Article on Vilsmeier-Haack Reaction. International Journal of Science and Research (IJSR), 2(11), 318-326.

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• 1-(4-Nitrophenyl)-1H-1,2,3-Triazole-4-carbaldehyde: Scalable Synthesis and Its Use in the Preparation of 1-Alkyl-4-Formyl-1,2,3-triazoles. (2020). Molecules, 25(21), 5032.

• Method for Direct Preparation for 1,2,4-Triazole from Hydrazine and Formamide. (1979). CORE.

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• Formylation of 4,7‐Dihydro‐1,2,4‐triazolo[1,5‐a]pyrimidines Using Vilsmeier–Haack Conditions. (2012). ResearchGate.

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Application Note & Protocols: Mastering the Purification of Furan-Triazole Compounds

For Researchers, Scientists, and Drug Development Professionals

Authored by: A Senior Application Scientist

Abstract

Furan-triazole scaffolds represent a privileged structural motif in modern medicinal chemistry, exhibiting a wide spectrum of biological activities including antimicrobial, antiviral, and anticancer properties.[1][2][3] The successful synthesis of these high-value compounds is, however, only half the battle. Achieving the stringent purity levels required for downstream applications, particularly in drug development, necessitates robust and well-designed purification strategies. This guide provides an in-depth exploration of the core techniques for purifying furan-triazole compounds, moving beyond mere procedural steps to explain the underlying scientific principles and offering field-proven insights to overcome common challenges.

The Unique Purification Challenges of Furan-Triazole Compounds

The conjugation of a furan ring with a triazole moiety creates molecules with a unique combination of physicochemical properties that can complicate purification. Understanding these challenges is the first step toward developing an effective strategy.

• Polarity and Solubility: The presence of multiple nitrogen atoms in the triazole ring often imparts significant polarity to the molecule. This can lead to poor solubility in common organic solvents used for chromatography and crystallization.

• Basicity of the Triazole Moiety: The triazole ring system can exhibit basic properties, leading to undesirable interactions with acidic stationary phases like silica gel during chromatography. This often manifests as peak tailing or streaking, significantly reducing resolution and purification efficiency.[4]

• Stability Concerns: While the 1,2,4-triazole ring is generally stable, the furan ring can be susceptible to degradation under harsh acidic or basic conditions.[5][6] The stability of the combined scaffold will be highly dependent on the specific substituents present.

• Structural Isomers: The synthesis of furan-triazole compounds can sometimes yield structural isomers, which may have very similar polarities, making their separation a significant challenge.

Strategic Purification Workflow

A multi-tiered approach is often the most effective strategy for purifying furan-triazole compounds. This typically involves a preliminary purification step to remove bulk impurities, followed by a high-resolution technique to achieve final purity.

Caption: A typical multi-step purification workflow for furan-triazole compounds.

Core Purification Techniques: Protocols and Expert Insights

Liquid-Liquid Extraction: The First Line of Defense

Liquid-liquid extraction is an indispensable first step to remove inorganic salts and highly polar or nonpolar impurities from the crude reaction mixture.

Protocol for a Standard Extraction:

• Dissolution: Dissolve the crude reaction mixture in an appropriate organic solvent (e.g., ethyl acetate, dichloromethane).

• Aqueous Wash: Transfer the organic solution to a separatory funnel and wash sequentially with:

  • A weak acid (e.g., 1 M HCl) to remove basic impurities.

  • A weak base (e.g., saturated sodium bicarbonate solution) to neutralize any acidic components.[1]

  • Brine (saturated NaCl solution) to reduce the solubility of the organic solvent in the aqueous layer and prevent emulsion formation.[4]

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure.[1]

Expert Insights:

• Emulsion Management: Emulsions are a common problem when working with heterocyclic compounds. To break up an emulsion, try adding more brine, gently swirling instead of vigorous shaking, or filtering the emulsified layer through a pad of Celite.[4]

• Solvent Selection: The choice of extraction solvent is critical. It should readily dissolve the target furan-triazole compound while being immiscible with water.

Flash Column Chromatography: The Workhorse of Purification

Flash column chromatography is the most common technique for the primary purification of furan-triazole compounds. The choice of stationary and mobile phases is paramount for successful separation.

Table 1: Recommended Chromatography Systems for Furan-Triazole Compounds

Stationary Phase	Mobile Phase System	Rationale and Best Use Cases
Silica Gel	Hexanes/Ethyl Acetate, Dichloromethane/Methanol	A good starting point for moderately polar compounds. Cost-effective and widely available.
Alumina (Neutral or Basic)	Hexanes/Ethyl Acetate, Dichloromethane/Methanol	Excellent for basic furan-triazole compounds that may interact strongly with acidic silica, preventing streaking.[4]
Reversed-Phase (C18)	Water/Acetonitrile, Water/Methanol	Ideal for highly polar furan-triazole compounds that do not elute from normal-phase columns.[4]
HILIC	Acetonitrile/Water	A powerful technique for separating very polar compounds that are not well-retained by reversed-phase chromatography.[4][7]

Protocol for Flash Chromatography on Silica Gel:

• Column Packing: Prepare a slurry of silica gel in the initial mobile phase solvent and pack the column, ensuring no air bubbles are trapped.

• Sample Loading: Dissolve the crude compound in a minimal amount of a strong solvent (e.g., dichloromethane or methanol). For best results, adsorb the sample onto a small amount of silica gel (dry loading) to ensure a narrow band at the start of the separation.[4]

• Elution: Start with a low polarity mobile phase and gradually increase the polarity (gradient elution) to elute the compounds from the column.[4]

• Fraction Collection: Collect fractions and monitor their composition using thin-layer chromatography (TLC).

• Pooling and Concentration: Combine the pure fractions and remove the solvent under reduced pressure.

Expert Insights & Troubleshooting:

• Tackling Streaking: If your compound streaks on a silica TLC plate, add a small amount of a basic modifier like triethylamine (0.1-1%) or ammonia in methanol to the mobile phase to neutralize the acidic sites on the silica gel.[4]

• Compound Stability on Silica: Before committing to a large-scale column, spot your compound on a silica TLC plate and let it sit for an hour. Then, elute the plate to check for any degradation products.[4] If degradation is observed, switch to a more inert stationary phase like neutral alumina or consider reversed-phase chromatography.[4]

Caption: Workflow for flash column chromatography.

Crystallization: The Path to High Purity

Crystallization is an excellent final purification step for solid furan-triazole compounds, capable of yielding material of very high purity. The principle relies on the differential solubility of the compound and impurities in a given solvent system.

Protocol for Recrystallization:

• Solvent Selection: Choose a solvent in which the furan-triazole compound is sparingly soluble at room temperature but highly soluble at elevated temperatures.

• Dissolution: Dissolve the impure compound in the minimum amount of the hot solvent.

• Hot Filtration (Optional): If insoluble impurities are present, perform a hot filtration to remove them.

• Cooling: Allow the solution to cool slowly to room temperature, then place it in an ice bath to maximize crystal formation.

• Crystal Collection: Collect the crystals by vacuum filtration, washing them with a small amount of the cold solvent.

• Drying: Dry the crystals under vacuum to remove any residual solvent.

Expert Insights & Troubleshooting:

• "Oiling Out": If the compound separates as an oil instead of crystals, it may be due to supersaturation or the presence of impurities. Try adding a small amount of hot solvent to redissolve the oil and allow it to cool even more slowly. Scratching the inside of the flask with a glass rod can also induce crystallization by creating nucleation sites.[4]

• Inducing Crystallization: If crystals are reluctant to form, try adding a seed crystal of the pure compound.[4]

• Low Recovery: If the recovery is low, you may have used too much solvent. Try to concentrate the filtrate and cool it again to obtain a second crop of crystals.

Purity Assessment: The Final Verdict

Once purified, it is crucial to assess the purity of the furan-triazole compound. High-Performance Liquid Chromatography (HPLC) is a powerful and widely used technique for this purpose.[8]

Table 2: Typical HPLC Conditions for Purity Analysis

Parameter	Method 1: Reversed-Phase HPLC	Method 2: Fast UHPLC
Column	C18 (e.g., 250 mm x 4.6 mm, 5 µm)[8]	C18 (e.g., <2 µm particle size)[8]
Mobile Phase	A: Water with 0.1% Formic AcidB: Acetonitrile[8]	A: WaterB: Acetonitrile[8]
Elution	Gradient	Gradient[8]
Flow Rate	1.0 mL/min[8]	> 1.0 mL/min
Detector	Diode Array Detector (DAD)[8]	DAD or Mass Spectrometer (MS)

In addition to HPLC, Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS) should be used to confirm the structure and identity of the purified compound.[9][10]

Conclusion

The purification of furan-triazole compounds requires a systematic and informed approach. By understanding the unique chemical properties of these molecules and employing a multi-step purification strategy that combines techniques like liquid-liquid extraction, column chromatography, and crystallization, researchers can consistently obtain high-purity materials. The protocols and expert insights provided in this guide serve as a robust starting point for developing and optimizing purification workflows for this important class of heterocyclic compounds.

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Application Notes and Protocols for the Agricultural Formulation of 5-(1H-Triazol-3-ylsulfanyl)-furan-2-carbaldehyde

Abstract

This document provides a comprehensive technical guide for the formulation of the novel active ingredient (AI), 5-(1H-Triazol-3-ylsulfanyl)-furan-2-carbaldehyde, for agricultural applications. This molecule, combining the well-established fungicidal properties of the triazole moiety with a furan scaffold, presents a promising candidate for a new broad-spectrum fungicide.[1][2][3] These application notes are designed for researchers and formulation scientists, offering a detailed roadmap from initial physicochemical characterization to the development of stable and efficacious prototype formulations. The protocols herein emphasize a systematic approach, ensuring scientific integrity and the generation of robust data for future product registration and development.

Introduction and Rationale

The 1,2,4-triazole class of fungicides represents a cornerstone of modern crop protection, primarily functioning as inhibitors of sterol biosynthesis in fungi.[3] Their systemic properties and broad-spectrum activity have made them invaluable in managing a wide range of plant pathogens.[3][4] The furan ring, a common motif in biologically active natural products and synthetic compounds, offers a versatile chemical scaffold that can be explored for novel pesticidal activities.[5][6][7] The synthesis of 5-(1H-Triazol-3-ylsulfanyl)-furan-2-carbaldehyde is a strategic amalgamation of these two pharmacophores, aimed at creating a fungicide with a potentially unique mode of action or an improved efficacy profile.

The successful transition of a promising active ingredient from the laboratory to the field is critically dependent on its formulation.[8][9] A robust formulation must ensure the stability of the AI, facilitate its handling and application, and maximize its bioavailability and efficacy upon delivery to the target crop.[8][9] This guide outlines the necessary steps to develop and validate formulations for this novel compound.

Pre-Formulation Studies: Characterization of the Active Ingredient (AI)

Before formulation development can commence, a thorough understanding of the physicochemical properties of 5-(1H-Triazol-3-ylsulfanyl)-furan-2-carbaldehyde is essential. This data will inform the selection of appropriate formulation types and inert ingredients.

Key Physicochemical Parameters

A series of standard tests must be performed on the technical grade active ingredient (TC). These tests should be conducted following established international guidelines, such as those from CIPAC (Collaborative International Pesticides Analytical Council) or the OECD.

Parameter	Method / Instrument	Rationale for Formulation
Melting Point	Differential Scanning Calorimetry (DSC)	Determines the upper temperature limit for processing and storage; influences choice between solid and liquid formulations.
Solubility	HPLC-UV in various solvents (water, octanol, acetone, xylene, etc.)	Critical for developing solvent-based formulations (e.g., Emulsifiable Concentrates) or determining dispersibility for suspension-based types.
Octanol-Water Partition Coefficient (Log P)	HPLC method or Shake-Flask method	Indicates the lipophilicity of the AI, which influences its interaction with plant surfaces, uptake, and translocation.[8]
Vapor Pressure	Gas saturation method	Assesses the volatility of the AI, which is important for worker safety and environmental fate considerations.
Hydrolytic Stability	HPLC-UV analysis of AI in buffered solutions (pH 4, 7, 9) over time	Determines the AI's stability in the presence of water, a key factor for aqueous formulations and tank-mix compatibility.
Photolytic Stability	Exposure to a simulated sunlight source followed by HPLC-UV analysis	Assesses degradation upon exposure to light, which can influence storage requirements and field persistence.
pKa	Potentiometric titration	Identifies any ionizable groups, which can affect solubility and stability at different pH values.

Formulation Development Strategy

The choice of formulation type is a critical decision that impacts the product's stability, biological performance, and ease of use.[8] Based on the pre-formulation data, a suitable formulation strategy can be devised. For a novel AI like 5-(1H-Triazol-3-ylsulfanyl)-furan-2-carbaldehyde, it is prudent to explore multiple formulation types in parallel.

Workflow for Formulation Development

Caption: Workflow for Agrochemical Formulation Development.

Potential Formulation Types

• Suspension Concentrate (SC):

  • Rationale: Ideal if the AI has low water solubility and a high melting point. SC formulations are water-based, offering advantages in terms of safety and reduced environmental impact.

  • Key Components: AI, water, wetting agents, dispersing agents, antifoaming agent, antifreeze (e.g., propylene glycol), and a rheology modifier (e.g., xanthan gum).

• Emulsifiable Concentrate (EC):

  • Rationale: Suitable if the AI is a liquid or has good solubility in a water-immiscible organic solvent. ECs spontaneously form an emulsion when diluted in water.

  • Key Components: AI, solvent system (e.g., aromatic hydrocarbons), and a blend of emulsifiers (anionic and non-ionic).

• Water-Dispersible Granules (WG):

  • Rationale: A solid formulation that disintegrates and disperses in water. WGs offer excellent shelf-life and are safer for operators due to reduced dust exposure compared to wettable powders (WP).

  • Key Components: AI, dispersing agents, wetting agents, binder, and a carrier/filler (e.g., kaolin clay).

Experimental Protocols

The following protocols are provided as a starting point. All procedures should be conducted in a well-ventilated laboratory, and appropriate personal protective equipment (PPE) must be worn.

Protocol 1: Preparation of a Laboratory-Scale Suspension Concentrate (SC)

Objective: To prepare a 100g prototype of a 250 g/L SC formulation.

Materials:

• 5-(1H-Triazol-3-ylsulfanyl)-furan-2-carbaldehyde (Technical Grade, >95% purity)

• Wetting agent (e.g., Sodium dodecyl sulfate)

• Dispersing agent (e.g., Lignosulfonate or a polymeric surfactant)

• Antifreeze (Propylene glycol)

• Antifoaming agent (Silicone-based)

• Rheology modifier (Xanthan gum)

• Deionized water

• Bead mill or similar high-shear mixer

Procedure:

• Premix Preparation: In a 250 mL beaker, combine 10.0 g of propylene glycol and 40.0 g of deionized water.

• Dispersant & Wetting Agent Addition: While stirring, add 3.0 g of the dispersing agent and 2.0 g of the wetting agent. Mix until fully dissolved or homogeneously dispersed.

• AI Addition: Slowly add 25.0 g of the AI to the aqueous phase under moderate agitation. Continue mixing until the powder is fully wetted.

• Milling: Transfer the slurry to a bead mill. Mill the suspension until the desired particle size is achieved (typically a D90 of <10 µm). Particle size analysis should be performed periodically during milling.

• Final Additions: Transfer the milled suspension to a new beaker. Add 0.2 g of antifoaming agent. Prepare a 2% stock solution of xanthan gum and add it incrementally while monitoring viscosity until the desired rheology is achieved.

• Final Adjustment: Add deionized water to bring the total mass to 100.0 g. Mix thoroughly for 15 minutes.

• Quality Control: Measure the final pH, viscosity, and density of the formulation.

Protocol 2: Accelerated Storage Stability Testing

Objective: To assess the chemical and physical stability of the formulation under accelerated conditions, which simulates long-term storage.[][11]

Procedure:

• Place a 50 mL sample of the formulation in a sealed, appropriate container (e.g., glass or HDPE).

• Store the sample in a temperature-controlled oven at 54 ± 2°C for 14 days.[11]

• After 14 days, remove the sample and allow it to cool to room temperature.

• Visually inspect the sample for any signs of physical instability, such as phase separation, crystal growth, or significant changes in viscosity.

• Perform the physicochemical tests outlined in Table 2 (below) and compare the results to a sample stored at ambient temperature (the "0-day" sample).

• Assay the active ingredient concentration using a validated HPLC method to determine any chemical degradation. A loss of >5% of the AI typically indicates poor stability.

Protocol 3: Physicochemical Evaluation of Formulations

These tests are crucial for ensuring the formulation will perform correctly upon dilution and application.[][12]

Test	CIPAC Method	Description	Acceptance Criteria (Typical)
Suspensibility (for SC/WG)	MT 184	Measures the ability of solid particles to remain suspended after dilution in water.	>80% suspensibility after 30 min in standard hard water.
Emulsion Stability (for EC)	MT 36	Evaluates the stability of the emulsion formed upon dilution.	No more than 2 mL of cream or separation after 2 hours.[12]
Persistent Foaming	MT 47.2	Measures the volume of foam generated after dilution and inversion.	Foam volume should be <60 mL after 1 minute.
Wet Sieve Test	MT 185	Determines the amount of oversized particles that could block spray nozzles.	<0.5% of material retained on a 75 µm sieve.
Low Temperature Stability	MT 39.3	Assesses physical stability after storage at low temperatures (e.g., 0°C for 7 days).[11]	No crystal formation or phase separation.

Biological Efficacy Evaluation

The ultimate goal of formulation is to deliver the AI effectively. Efficacy testing should progress from controlled laboratory settings to field trials.

In Vitro Antifungal Assay

Objective: To determine the baseline efficacy (EC₅₀) of the new AI and its formulations against key plant pathogens. This allows for a direct comparison of how the formulation affects biological activity.

Procedure:

• Pathogen Culture: Grow target fungi (e.g., Botrytis cinerea, Septoria tritici, Puccinia triticina) on potato dextrose agar (PDA) plates.

• Dose-Response Plate Preparation:

  • Prepare serial dilutions of the technical AI (dissolved in a minimal amount of DMSO or acetone) and the formulated products in sterile water.

  • Amend molten PDA with the dilutions to achieve a range of final AI concentrations (e.g., 0.01, 0.1, 1, 10, 100 mg/L).

  • Pour the amended PDA into petri dishes. Include control plates with no AI and with the formulation's inert ingredients only (a "blank" formulation).

• Inoculation: Place a mycelial plug (5 mm diameter) from the edge of an actively growing pathogen culture onto the center of each PDA plate.

• Incubation: Incubate the plates at the optimal temperature for the specific pathogen (e.g., 20-25°C) for several days until the control plate shows significant growth.

• Data Collection: Measure the colony diameter in two perpendicular directions for each plate.

• Analysis: Calculate the percentage of mycelial growth inhibition relative to the untreated control. Determine the EC₅₀ (Effective Concentration to inhibit 50% of growth) for the AI and each formulation by plotting the inhibition data against the log of the concentration.

Greenhouse and Field Trials

Successful laboratory formulations must be tested under more realistic conditions.[13]

• Greenhouse Trials: Conduct trials on potted plants to evaluate efficacy and phytotoxicity. This allows for controlled inoculation and environmental conditions.[13]

• Field Trials: The most promising formulations should be advanced to small-scale field trials. These trials must be designed with appropriate statistical rigor, including randomization and replication. Key endpoints include disease severity ratings, crop yield, and assessment of crop safety.[13][14]

Conclusion

The development of a successful agricultural formulation for a novel active ingredient like 5-(1H-Triazol-3-ylsulfanyl)-furan-2-carbaldehyde is a multi-step, iterative process. It requires a deep understanding of the AI's physicochemical properties and a systematic approach to formulation screening, stability testing, and biological validation. By following the principles and protocols outlined in this guide, researchers can efficiently develop stable and efficacious formulations, paving the way for the next generation of crop protection solutions.

References

• Recent Developments Towards the Synthesis of Triazole Derivatives: A Review. (2024). MDPI. [Link]

• (PDF) Pesticide formulation testing: importance and protocols. (2024). ResearchGate. [Link]

• Fungicide Efficacy Evaluation. CABI Digital Library. [Link]

• Antimicrobial Activity of Some Furans Containing 1,2,4- Triazoles. (2021). ResearchGate. [Link]

• Organic Synthesis of Some New Compounds Derived from Furfural and Their Evaluation as Antioxidants. Journal of Medicinal and Chemical Sciences. [Link]

• Generation of storage stability data for agricultural chemical products. (2020). Australian Pesticides and Veterinary Medicines Authority. [Link]

• Fungicides: types, formulations and their mechanism of action. (2024). KINGTAI. [Link]

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• Quality Control of Pesticide Products. IAEA. [Link]

• Methods for Fungicide Efficacy Screenings: Multiwell Testing Procedures for the Oomycetes Phytophthora infestans and Pythium ultimum. (2022). PMC - NIH. [Link]

• Synthesis, Characterization and Antibacterial Evaluation of Chalcones Carrying Aryl Furan Moiety. JOCPR. [Link]

• Novel 1, 2, 4-Triazoles as Antifungal Agents. (2022). PMC - PubMed Central. [Link]

• Storage stability of residues. Pesticide Registration Toolkit. [Link]

• Application note: Stability study of a pesticide formulation. DataPhysics Instruments. [Link]

• Different formulation of fungicides.pptx. (2023). Slideshare. [Link]

• Application guide of triazole fungicides. (2020). Zhengzhou Delong Chemical Co., Ltd.. [Link]

• Synthesis of Some Heterocyclic Compounds Derived from Furfural. (2018). Opast Publishing Group. [Link]

• Guidelines for Efficacy Assessment of Fungicides, Bactericides and Nematicides. (1996). Government of Canada. [Link]

• SPECIFICATIONS FOR PESTICIDES A TRAINING MANUAL. Food and Agriculture Organization of the United Nations. [Link]

• The Significance of 1, 2, 4 Triazoles in Agriculture Science: A Review. RJPT. [Link]

• Evaluating the Sensitivity and Efficacy of Fungicides with Different Modes of Action Against Botryosphaeria dothidea. (2018). Plant Disease - APS Journals. [Link]

• Fungicide mixture formulations.

• Efficacy of Certain Plant Extracts as Safe Fungicides Against Phytopathogenic and Mycotoxigenic Fungi. (2018). ResearchGate. [Link]

• Fungicide Formulations Influence Their Control Efficacy by Mediating Physicochemical Properties of Spray Dilutions and Their Interaction with Target Leaves. (2021). Journal of Agricultural and Food Chemistry - ACS Publications. [Link]

• 5-Phenyl-2-furaldehyde: Synthesis, reactions and biological activities. (2015). ResearchGate. [Link]

• Series 880 - Biochemicals Test Guidelines. US EPA. [Link]

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Technical Notes & Optimization

Technical Support Center: Optimizing Reaction Conditions for Triazole Synthesis

Welcome to the technical support center for triazole synthesis. This guide is designed for researchers, scientists, and drug development professionals to navigate the nuances of the Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC), a cornerstone of "click chemistry." Here, we will dissect common experimental challenges and provide robust, field-proven solutions to optimize your reaction conditions and ensure reproducible, high-yield synthesis of 1,2,3-triazoles.

The CuAAC reaction is celebrated for its efficiency, broad scope, and stereospecificity, typically yielding only the 1,4-disubstituted regioisomer.[1][2] However, like any powerful chemical transformation, its success hinges on the careful control of several key parameters. This guide will provide in-depth, evidence-based troubleshooting advice to help you achieve consistent and reliable results.

Troubleshooting Guide: Common Issues and Solutions

This section addresses specific problems you may encounter during your triazole synthesis experiments. Each issue is presented in a question-and-answer format, detailing the probable causes and offering actionable solutions.

Issue 1: Low or No Product Yield

Q1: My CuAAC reaction is showing low or no conversion to the desired triazole product. What are the likely causes and how can I fix this?

A1: Low or no product yield is one of the most common issues in CuAAC reactions and can stem from several factors related to the catalyst's integrity and the accessibility of your reactants.

Probable Cause 1: Inactive Copper(I) Catalyst The catalytic cycle of the CuAAC reaction relies on the presence of the Copper(I) (Cu⁺) oxidation state.[3] Cu⁺ is susceptible to oxidation to the catalytically inactive Cu(II) state, especially in the presence of oxygen.[3][4]

• Solution:

  • Use a Reducing Agent: The most common and effective method to maintain the Cu(I) state is the in situ reduction of a Cu(II) salt (e.g., CuSO₄) using a reducing agent like sodium ascorbate.[1][5] It is recommended to use a fresh solution of sodium ascorbate and add it to the reaction mixture after the copper and ligand have been combined.[5] A 3- to 10-fold excess of the reducing agent is often beneficial.[6]

  • Degas Solvents: To minimize oxidation, thoroughly degas all solvents and solutions by sparging with an inert gas (e.g., argon or nitrogen) or by using freeze-pump-thaw cycles.[6]

  • Work Under an Inert Atmosphere: Whenever possible, conduct the reaction under an inert atmosphere to prevent oxygen from entering the reaction vessel.[6]

Probable Cause 2: Poor Accessibility of Azide or Alkyne Functional Groups In the context of bioconjugation or with large, complex molecules, the azide or alkyne moieties may be buried within the molecule's structure, rendering them inaccessible to the catalyst.[7]

• Solution:

  • Introduce Denaturants: For biomolecules like proteins, adding a denaturant such as DMSO can help to unfold the molecule and expose the reactive groups.[6][7]

  • Adjust Reaction Temperature: Increasing the reaction temperature can sometimes improve the accessibility of sterically hindered functional groups.[8]

Probable Cause 3: Ineffective or Absent Ligand Copper-chelating ligands are crucial for stabilizing the Cu(I) catalyst, preventing its oxidation and disproportionation, and accelerating the reaction rate.[4][9][10]

• Solution:

  • Incorporate a Ligand: Always include a suitable ligand in your reaction mixture. Commonly used and highly effective ligands include tris(benzyltriazolylmethyl)amine (TBTA) and its water-soluble derivatives like tris(3-hydroxypropyltriazolylmethyl)amine (THPTA).[9][11][12]

  • Optimize Ligand-to-Copper Ratio: The ratio of ligand to copper is critical. A common starting point is a 5:1 ligand-to-copper ratio.[7] However, this can be optimized for your specific system, with ratios of 1:1 or 2:1 also being effective in some cases.[6]

Probable Cause 4: Interference from Buffer Components Certain components in your reaction buffer can interfere with the copper catalyst.

• Solution:

  • Avoid Chelators and Strong Bases: Buffers containing high concentrations of chelating agents like EDTA, strong bases, or thiols should be avoided as they can sequester the copper catalyst.[6]

  • Beware of Iodide Ions: Iodide ions have also been shown to interfere with the reaction.[6]

Issue 2: Formation of Side Products

Q2: I'm observing significant side product formation in my reaction, primarily alkyne homocoupling (Glaser coupling). How can I suppress this?

A2: The formation of a diacetylene byproduct through oxidative homocoupling of the terminal alkyne is a known side reaction in CuAAC, particularly in the presence of oxygen.[3]

• Solution:

  • Maintain Reducing Conditions: The most effective way to prevent Glaser coupling is to ensure the reaction environment remains reducing. The presence of an excess of a reducing agent like sodium ascorbate will help to keep the copper in its +1 oxidation state and minimize oxidative side reactions.[3]

  • Utilize a Ligand: Ligands not only accelerate the desired cycloaddition but also help to suppress side reactions by stabilizing the catalytically active Cu(I) species.[3][4]

Issue 3: Biomolecule Degradation or Aggregation

Q3: When performing bioconjugation, I'm noticing degradation or precipitation of my protein/biomolecule. What is causing this and how can I prevent it?

A3: The combination of a copper salt and sodium ascorbate can generate reactive oxygen species (ROS), which can lead to the degradation of sensitive biomolecules.[5][6]

• Solution:

  • Use a Protective Ligand: Copper-chelating ligands like THPTA are essential in bioconjugation reactions. They not only enhance the reaction rate but also protect the biomolecule from damage by sequestering the copper ion.[5][6]

  • Add a Scavenger: The addition of aminoguanidine to the reaction mixture can act as a scavenger for reactive byproducts generated from the oxidation of ascorbate, further protecting your biomolecule.[5][6]

  • Optimize Reaction Conditions: Protein aggregation can often be minimized by carefully adjusting the pH, ionic strength, or temperature of the reaction.[6] Limiting the overall reaction time can also be beneficial.[6]

Frequently Asked Questions (FAQs)

Q: What is the optimal solvent for a CuAAC reaction? A: The CuAAC reaction is remarkably versatile and can be performed in a wide range of solvents.[8] Polar aprotic solvents such as DMF, DMSO, THF, and acetonitrile are commonly used.[8] For bioconjugation, aqueous solvent systems are often preferred, and water has been shown to accelerate the reaction rate in some cases.[1] The choice of solvent will ultimately depend on the solubility of your specific substrates.[8] A mixture of solvents, such as t-BuOH/H₂O, can also be employed to improve the solubility of less polar reactants.[8]

Q: How do I choose the right ligand for my reaction? A: The choice of ligand depends on the specific requirements of your experiment. For general organic synthesis, TBTA is a robust and widely used ligand.[3][11] For bioconjugation in aqueous media, water-soluble ligands like THPTA are preferred due to their ability to stabilize Cu(I) in water and reduce cytotoxicity.[9][12] Other tripodal amine ligands have also been developed with varying stabilities and catalytic activities.[4][13]

Q: How can I purify my triazole product and remove residual copper? A: Standard purification techniques such as column chromatography on silica gel are often effective for purifying triazole products.[14] To remove residual copper, which can coordinate to the nitrogen atoms of the triazole ring, washing the organic solution of your product with an aqueous solution of a chelating agent like EDTA can be effective.[14] In some cases, filtration through activated carbon may also help to remove copper contamination.[14] For many "click" reactions, the product precipitates out of the reaction mixture and can be isolated by simple filtration, often not requiring chromatographic purification.[1]

Q: Can I run the CuAAC reaction without a ligand? A: While the reaction can proceed without a ligand, it is generally not recommended. Ligands significantly accelerate the reaction rate and, more importantly, stabilize the catalytically active Cu(I) species, preventing oxidation and disproportionation.[3][4] In the absence of a ligand, the reaction is often slower and more prone to side reactions. However, some specific protocols, particularly those using Cu(I) salts directly, may be performed without an additional ligand, though the efficiency might be lower.[15]

Experimental Protocols

General Protocol for a Small Molecule CuAAC Reaction

• To a reaction vial, add the alkyne (1.0 equiv), the azide (1.0-1.2 equiv), and the chosen solvent (e.g., DMF, DMSO, or a t-BuOH/H₂O mixture).

• In a separate vial, prepare the catalyst solution. Premix the copper source (e.g., CuSO₄·5H₂O, 1-5 mol%) with the ligand (e.g., THPTA, 5-25 mol%) in the reaction solvent.

• Add the catalyst solution to the mixture of the alkyne and azide.

• Prepare a fresh solution of the reducing agent (e.g., sodium ascorbate, 10-50 mol%) in the reaction solvent.

• Add the reducing agent solution to the reaction mixture to initiate the reaction.

• Stir the reaction at room temperature or with gentle heating (e.g., 40-60 °C) and monitor the progress by TLC or LC-MS.

• Upon completion, quench the reaction with water and extract the product with a suitable organic solvent (e.g., ethyl acetate, DCM).

• Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Optimized Protocol for Bioconjugation

• Combine the biomolecule-alkyne and buffer to a final alkyne concentration of approximately 25-50 µM.[7]

• Add the cargo-azide in a 2-fold excess with respect to the alkyne groups on the biomolecule.[7]

• In a separate tube, premix CuSO₄ (final concentration 50-100 µM) and the water-soluble ligand THPTA (final concentration 250-500 µM, maintaining a 5:1 ligand to copper ratio).[5][7]

• Add the premixed catalyst solution to the biomolecule mixture.

• If desired, add aminoguanidine to a final concentration of 1-5 mM to scavenge reactive byproducts.[6][7]

• Initiate the reaction by adding a fresh solution of sodium ascorbate to a final concentration of 1-5 mM.[5]

• Incubate the reaction at the desired temperature (e.g., 4 °C to room temperature) for 1 to 4 hours.

• Purify the conjugated biomolecule using an appropriate method such as size exclusion chromatography or dialysis.

Visualizations

CuAAC Catalytic Cycle

Caption: The catalytic cycle of the Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) reaction.

Troubleshooting Logic Flow

Caption: A logical workflow for troubleshooting low-yield CuAAC reactions.

References

• Wang, Q., et al. (2016). Tripodal amine ligands for accelerating Cu-catalyzed azide–alkyne cycloaddition: efficiency and stability against oxidation and dissociation. Catalysis Science & Technology, 6(19), 7041-7050.
• Wang, Q., et al. (2016).

• Jena Bioscience. (n.d.). Copper-Catalyzed Azide--Alkyne Click Chemistry for Bioconjugation. In: Current Protocols in Chemical Biology. Retrieved from [Link]

• ResearchGate. (2018). Best solvent for azide alkyne cycloaddition?. Retrieved from [Link]

• ResearchGate. (n.d.). Most used CuAAC reaction ligands. [Diagram]. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Click Chemistry Azide-Alkyne Cycloaddition. Retrieved from [Link]

• Rostovtsev, V. V., et al. (2002). Copper-catalyzed azide–alkyne cycloaddition (CuAAC) and beyond: new reactivity of copper(i) acetylides.

• ResearchGate. (2020). Is there an effective method to purify the 1,4-disubstituted-1H-1,2,3-triazoles of Copper after the CuAAC reaction is complete?. Retrieved from [Link]

• Hong, V., et al. (2009). Analysis and Optimization of Copper-Catalyzed Azide–Alkyne Cycloaddition for Bioconjugation.
• Li, G., et al. (2020).

• Beilstein Journals. (n.d.). Azide–alkyne cycloaddition (click) reaction in biomass-derived solvent Cyrene TM under one-pot conditions. Retrieved from [Link]

• Contreras, A., et al. (2020). Understanding the mechanism and regioselectivity of the copper(i) catalyzed [3 + 2] cycloaddition reaction between azide and alkyne: a systematic DFT study. RSC Advances, 10(63), 38385-38396.
• Zhang, L., et al. (2022). Concerted Cycloaddition Mechanism in the CuAAC Reaction Catalyzed by 1,8-Naphthyridine Dicopper Complexes.
• de la Torre, E., et al. (2020). Water-Compatible Synthesis of 1,2,3-Triazoles under Ultrasonic Conditions by a Cu(I) Complex-Mediated Click Reaction. ACS Omega, 5(46), 30006-30015.

• ResearchGate. (n.d.). Optimized CuAAC reaction set-up. [Diagram]. Retrieved from [Link]

• Labinsights. (2024). A Comprehensive Guide to Click Chemistry Reaction. Retrieved from [Link]

• Azofra, L. M., et al. (2022). Copper-Catalyzed Azide–Alkyne Cycloaddition (CuAAC) by Functionalized NHC-Based Polynuclear Catalysts: Scope and Mechanistic Insights. Organometallics, 41(15), 1996-2007.
• Elsebaie, A., et al. (2024).
• Frontana-Uribe, B. A., et al. (2018). Synthesis of Triazoles by Electro-Assisted Click Reaction Using a Copper Foil Electrode. Journal of the Electrochemical Society, 165(16), G189-G195.

• Chemospecific. (2021, January 16). Unbelievable Challenges in Triazole Synthesis! [Video]. YouTube. [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of 1,2,3-Triazoles. Retrieved from [Link]

• Goldup, S. M. (2020). Triazole formation and the click concept in the synthesis of interlocked molecules. ePrints Soton - University of Southampton.

• Frontiers. (n.d.). Synthesis methods of 1,2,3-/1,2,4-triazoles: A review. Retrieved from [Link]

• Li, Y., et al. (2013). Synthesis methods of 1,2,3-/1,2,4-triazoles: A review. Frontiers in Chemistry, 10, 988082.
• Meldal, M., & Tornøe, C. W. (2008). Cu-Catalyzed Azide−Alkyne Cycloaddition. Chemical Reviews, 108(8), 2952-3015.

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"common byproducts in the synthesis of furan-triazole compounds"

Welcome to the technical support center for the synthesis of furan-triazole compounds. This guide is designed for researchers, scientists, and professionals in drug development who are working with these important heterocyclic scaffolds. Here, you will find in-depth troubleshooting guides and frequently asked questions (FAQs) to address common challenges and byproduct formation during your experiments. Our goal is to provide not just protocols, but the underlying scientific principles to empower you to optimize your synthetic strategies.

Section 1: Understanding and Troubleshooting Common Byproducts

The synthesis of furan-triazole compounds, while powerful, is often accompanied by the formation of undesired byproducts. This section is dedicated to identifying and mitigating these common issues.

FAQ 1: My reaction is yielding a complex mixture, and I suspect furan ring opening. What are the signs, and how can I prevent this?

Answer:

Furan ring opening is a notorious side reaction, particularly under acidic conditions, leading to a host of linear byproducts instead of the desired fused heterocyclic system.[1][2][3] The furan ring's aromaticity is modest, making it susceptible to disruption.[3]

Common Byproducts of Furan Ring Opening:

• 1,4-Dicarbonyl Compounds: Acid-catalyzed hydrolysis of the furan ring can lead to the formation of 1,4-dicarbonyl compounds.[3]

• Levulinic Acid Derivatives: In the presence of acidic initiators and water, furfuryl alcohol precursors can undergo ring opening to form levulinic acid or its esters.[1]

• Polymeric Materials: Furan's sensitivity to acid can also induce polymerization, resulting in intractable tars.[4]

Troubleshooting and Prevention:

• Strict pH Control: Avoid strongly acidic conditions. If an acid catalyst is necessary, use the mildest acid possible and consider a buffered system. For reactions like the Paal-Knorr synthesis, ensure non-aqueous acidic conditions are maintained.[4]

• Anhydrous Conditions: The presence of water can facilitate furan ring opening, especially in conjunction with an acid.[1] Ensure all solvents and reagents are rigorously dried.

• Temperature Management: Elevated temperatures can promote side reactions. Run your reaction at the lowest effective temperature.

• Choice of Reagents: When performing electrophilic substitutions on the furan ring, use mild reagents. For example, for nitration, use acetyl nitrate at low temperatures.[4]

FAQ 2: I am getting a mixture of regioisomers in my triazole formation step. How can I control the regioselectivity?

Answer:

A common method for forming the 1,2,3-triazole ring is the Huisgen 1,3-dipolar cycloaddition between an azide and an alkyne.[5][6] The thermal, uncatalyzed version of this reaction often leads to a mixture of 1,4- and 1,5-disubstituted triazole regioisomers, which can be difficult to separate.[5][7] This lack of regioselectivity arises from the similar energy levels of the HOMO-LUMO interactions for both possible orientations of the dipole and dipolarophile.[7]

Troubleshooting and Control of Regioselectivity:

• Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC): For the specific synthesis of 1,4-disubstituted 1,2,3-triazoles, the use of a copper(I) catalyst is the industry standard.[5][8][9] This "click chemistry" reaction is highly regioselective, proceeds under mild conditions, and is generally high-yielding.[7][]

• Ruthenium-Catalyzed Azide-Alkyne Cycloaddition (RuAAC): If the 1,5-disubstituted regioisomer is the desired product, a ruthenium catalyst should be employed.[11]

• Metal-Free Synthesis: For certain applications where metal contamination is a concern, metal-free click reactions have been developed.[12][13][14] One such method involves the reaction of azides with oxanorbornadienes, which proceeds via a 1,3-dipolar cycloaddition followed by a retro-Diels-Alder reaction to yield the triazole.[15]

Below is a diagram illustrating the control of regioselectivity in triazole synthesis.

Caption: Controlling Regioselectivity in Triazole Synthesis.

FAQ 3: My CuAAC reaction is sluggish, and I'm observing oxidative homocoupling of my alkyne. What's going wrong?

Answer:

While CuAAC is a robust reaction, its efficiency can be hampered by the oxidation of the active Cu(I) catalyst to the inactive Cu(II) species. This not only slows down or halts the desired cycloaddition but also promotes the oxidative homocoupling of the terminal alkyne, leading to symmetrical diynes as byproducts.

Troubleshooting CuAAC Reactions:

• In Situ Reduction of Cu(II): A common practice is to use a Cu(II) salt (e.g., CuSO₄) in combination with a reducing agent like sodium ascorbate to continuously generate the active Cu(I) species in situ.[16]

• Use of Ligands: The addition of a copper-coordinating ligand, such as tris(3-hydroxypropyltriazolylmethyl)amine (THPTA), can stabilize the Cu(I) oxidation state and accelerate the reaction.[16]

• Degassing of Solvents: To minimize the presence of oxygen, which contributes to the oxidation of Cu(I), it is advisable to degas the reaction solvent prior to use.

The following table summarizes common byproducts and their causes:

Byproduct Class	Specific Examples	Probable Cause	Recommended Action
Furan Ring-Opened	1,4-Dicarbonyls, Levulinic Acid Derivatives	Acidic conditions, presence of water	Use mild acids, anhydrous conditions, control temperature
Isomeric	1,5-Disubstituted Triazoles	Thermal Huisgen cycloaddition	Employ Cu(I) catalyst for 1,4-isomer or Ru catalyst for 1,5-isomer
Starting Material-Derived	Polyhalogenated Furans, Polymeric Tars	Harsh reaction conditions during precursor synthesis	Use mild reagents and controlled conditions
Catalyst-Related	Symmetrical Diynes	Oxidation of Cu(I) to Cu(II) in CuAAC	Use a reducing agent (e.g., sodium ascorbate), add a stabilizing ligand, degas solvents

Section 2: Experimental Protocols

This section provides a general experimental protocol for a Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) reaction for the synthesis of a 1,4-disubstituted furan-triazole compound.

Protocol: Synthesis of a 1-(Furan-2-ylmethyl)-4-phenyl-1H-1,2,3-triazole

Materials:

• 2-(Azidomethyl)furan

• Phenylacetylene

• Copper(II) sulfate pentahydrate (CuSO₄·5H₂O)

• Sodium ascorbate

• tert-Butanol

• Water (deionized)

• Dichloromethane (DCM)

• Saturated aqueous solution of sodium bicarbonate (NaHCO₃)

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• In a round-bottom flask, dissolve 2-(azidomethyl)furan (1.0 eq) and phenylacetylene (1.0 eq) in a 1:1 mixture of tert-butanol and water.

• In a separate vial, prepare a fresh aqueous solution of sodium ascorbate (0.2 eq).

• In another vial, prepare an aqueous solution of CuSO₄·5H₂O (0.1 eq).

• To the stirred solution of the azide and alkyne, add the sodium ascorbate solution, followed by the CuSO₄ solution.

• Stir the reaction mixture vigorously at room temperature. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, dilute the reaction mixture with water and extract with dichloromethane (3 x volume of the aqueous layer).

• Combine the organic layers and wash with saturated NaHCO₃ solution, followed by brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to obtain the desired 1,4-disubstituted furan-triazole.

The workflow for this synthesis and purification is illustrated below.

Caption: General workflow for CuAAC synthesis and purification.

References

• Conditions to Control Furan Ring Opening during Furfuryl Alcohol Polymerization. MDPI. [Link]

• Regioselectivity of the 1,3-Dipolar Cycloaddition of Organic Azides to 7-Heteronorbornadienes. Synthesis of β-Substituted Furans/Pyrroles. ACS Publications. [Link]

• Video 1. Addition reaction and Ring Opening reaction of Furan. YouTube. [Link]

• Reaction scheme for the ring opening of furfural on metals. ResearchGate. [Link]

• Click Chemistry Azide-Alkyne Cycloaddition. Organic Chemistry Portal. [Link]

• Azide-alkyne Huisgen cycloaddition. Wikipedia. [Link]

• Synthesis of vinyl-1,2,3-triazole derivatives under transition metal-free conditions. National Institutes of Health. [Link]

• The possible mechanism for the furan derivatives formation. ResearchGate. [Link]

• Furan ring opening reaction for the synthesis of 2,5-dicarbonyl-3-ene-phosphates. Royal Society of Chemistry. [Link]

• (A) Synthesis of 1,2,3-triazole-furan hybrid chalcone derivatives; (B)... ResearchGate. [Link]

• Copper-Catalyzed Azide–Alkyne Click Chemistry for Bioconjugation. SciSpace. [Link]

• The Huisgen Reaction: Milestones of the 1,3‐Dipolar Cycloaddition. Refubium. [Link]

• Huisgen 1,3-Dipolar Cycloaddition. Organic Chemistry Portal. [Link]

• Copper-catalyzed azide–alkyne cycloaddition (CuAAC) and beyond: new reactivity of copper(i) acetylides. National Institutes of Health. [Link]

• COMPREHENSIVE REVIEW ON HUISGEN'S CYCLOADDITION REACTIONS. International Journal of ChemTech Research. [Link]

• Synthesis of Some Heterocyclic Compounds Derived from Furfural. Opast Publishing Group. [Link]

• Recent Developments Towards the Synthesis of Triazole Derivatives: A Review. MDPI. [Link]

• synthesis of 1,2,4 triazole compounds. ISRES. [Link]

• Synthesis, Reactions and Medicinal Uses of Furan. Pharmaguideline. [Link]

• Synthesis methods of 1,2,3-/ 1,2,4-triazoles: A review. SciSpace. [Link]

• Synthesis of Furans. Organic Chemistry Portal. [Link]

• Purification of triazoles.

• Elucidating the mechanism, origin of regioselectivity and substrate scope of the synthesis of structurally diverse 1,2,4-triazoles via a rare type of diazo compound reactivity. Royal Society of Chemistry. [Link]

• Huisgen Cycloaddition – Knowledge and References. Taylor & Francis. [Link]

• METHOD AND APPARATUS FOR PURIFYING A FURAN DERIVATIVE. European Patent Office. [Link]

• Metal Free and Azide Free Synthesis of 1,2,3-Triazoles Derivatives. ResearchGate. [Link]

• Metal‐Free Triazole Formation as a Tool for Bioconjugation. ResearchGate. [Link]

• Triazoles and Their Derivatives: Chemistry, Synthesis, and Therapeutic Applications. Frontiers. [Link]

• Paal Knorr Synthesis of Furan - Mechanism. YouTube. [Link]

• Triazole compounds, their production and use.

• Triazoles and Their Derivatives: Chemistry, Synthesis, and Therapeutic Applications. National Institutes of Health. [Link]

• Synthesis methods of 1,2,3-/1,2,4-triazoles: A review. Frontiers. [Link]

• A recent overview on the synthesis of 1,4,5-trisubstituted 1,2,3-triazoles. National Institutes of Health. [Link]

• furan synthesis and reactions || furan organic chemistry || furan resonance structures #sgsir. YouTube. [Link]

• Synthesis and Biological Activity of 5-Substituted-2,4-dihydro-1,2,4-triazole-3-thiones and Their Derivatives. MDPI. [Link]

• Synthesis of Furan Compounds from Hemicelluloses. ResearchGate. [Link]

• Furan Synthesis and Reactions | MES Voice. YouTube. [Link]

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"resolving poor solubility of 5-(1H-Triazol-3-ylsulfanyl)-furan-2-carbaldehyde"

Technical Support Center: 5-(1H-Triazol-3-ylsulfanyl)-furan-2-carbaldehyde

Welcome to the technical support guide for 5-(1H-Triazol-3-ylsulfanyl)-furan-2-carbaldehyde. This document provides in-depth troubleshooting and practical guidance for researchers encountering solubility challenges with this compound. Our goal is to equip you with the foundational knowledge and experimental protocols needed to achieve consistent and reliable results.

Frequently Asked Questions (FAQs)

Q1: What are the primary structural reasons for the poor solubility of 5-(1H-Triazol-3-ylsulfanyl)-furan-2-carbaldehyde?

A1: The poor aqueous solubility of this compound stems from several key features of its molecular structure:

• High Crystallinity: The molecule is composed of two planar heterocyclic rings (furan and triazole). This planarity promotes efficient crystal packing (pi-stacking), leading to high crystal lattice energy that must be overcome for the compound to dissolve.[1][2]

• Predominant Hydrophobicity: While the triazole and aldehyde moieties provide some polarity and hydrogen bonding capability, the overall structure is dominated by hydrophobic surfaces.[3][4] The sulfur linkage further contributes to its lipophilic character.

• Limited Ionization: The 1H-triazole ring is weakly basic, meaning it will be largely uncharged at physiological pH, preventing the significant solubility enhancement often seen with ionizable compounds.[3][5]

Q2: What is the recommended first-line approach for dissolving the compound for an initial in vitro assay?

A2: The standard and most effective initial approach is to prepare a concentrated stock solution in 100% dimethyl sulfoxide (DMSO).[6] DMSO is a powerful, water-miscible organic solvent capable of dissolving a wide range of compounds used in drug discovery.[7]

Best Practices:

• Prepare a high-concentration stock (e.g., 10-20 mM) in 100% high-purity, anhydrous DMSO.[8][9]

• Ensure complete dissolution. Gentle warming (to 37°C) or brief sonication can aid this process, but always check for compound stability under these conditions.[8]

• Store the stock solution in small, single-use aliquots at -20°C or -80°C to prevent degradation from repeated freeze-thaw cycles.[8][9]

Q3: My compound precipitates when I dilute my DMSO stock into aqueous assay buffer. What is happening and how can I fix it?

A3: This is a classic and very common problem known as "compound crashing out." It occurs because while the compound is soluble in the high-DMSO environment of the stock, it is not soluble in the final, predominantly aqueous, assay medium.[6][10] The DMSO concentration is simply too low to keep the compound dissolved.

Troubleshooting Steps:

• Lower the Final Concentration: The simplest solution is to test a lower final concentration of your compound.

• Optimize Dilution Method: Perform serial dilutions in 100% DMSO first to get to an intermediate concentration. Then, add a small volume of this DMSO solution to your final assay buffer with vigorous mixing. This rapid dilution can sometimes prevent immediate precipitation.[10]

• Introduce a Co-solvent: If precipitation persists, the use of a co-solvent in the final assay buffer may be necessary.[11][12] This involves adding a small, assay-compatible amount of an organic solvent to the final buffer. (See Protocol 2). Water-miscible solvents like ethanol, propylene glycol, or polyethylene glycol 400 (PEG 400) are common choices.[13] The final concentration of any organic solvent (including DMSO) should typically be kept below 0.5% to avoid cellular toxicity or assay interference.[13]

Q4: Can I use pH modification to improve the solubility of this compound?

A4: Yes, but the effect may be modest. The 1,2,3-triazole ring system is weakly basic.[3][14] Lowering the pH of the aqueous buffer will protonate one of the nitrogen atoms, creating a positively charged species that is significantly more soluble than the neutral form.[5] However, the degree of improvement depends on the compound's specific pKa. A pH-solubility profile experiment (see Protocol 3) is recommended to determine the optimal pH range where the compound is both soluble and stable, and which is compatible with your experimental system.

Q5: What advanced formulation strategies can be considered if standard solvent systems are insufficient?

A5: For challenging applications like in vivo studies or when organic solvents must be avoided, advanced formulation techniques are necessary. The most common and effective strategy is complexation with cyclodextrins.[15][16]

• Cyclodextrins: These are cyclic oligosaccharides with a hydrophilic exterior and a hydrophobic inner cavity.[17][18] They can encapsulate poorly soluble molecules like yours, forming an "inclusion complex" that has greatly enhanced aqueous solubility.[19][20] Hydroxypropyl-β-cyclodextrin (HP-β-CD) and sulfobutyl ether-β-cyclodextrin (SBE-β-CD) are widely used due to their high water solubility and safety profiles.[17][21] (See Protocol 4).

Troubleshooting Workflow

This workflow provides a systematic approach to resolving solubility issues with 5-(1H-Triazol-3-ylsulfanyl)-furan-2-carbaldehyde.

Caption: A decision-tree workflow for systematic solubility enhancement.

Data Summary: Solubility Screening

The following table summarizes typical solubility screening data for a heterocyclic compound with properties similar to 5-(1H-Triazol-3-ylsulfanyl)-furan-2-carbaldehyde. Actual values must be determined experimentally.

Solvent System	Estimated Solubility (µg/mL)	Remarks
Deionized Water (pH 7.0)	< 1	Practically insoluble.
Phosphate-Buffered Saline (PBS, pH 7.4)	< 1	High salt content can further decrease solubility ("salting out").
100% DMSO	> 20,000 (or > 100 mM)	Excellent solubility, suitable for high-concentration stock solutions.[9]
100% Ethanol	~500 - 1,000	Moderate solubility.
PBS / DMSO (99.5% / 0.5%)	1 - 10	Represents a typical final assay condition; high potential for precipitation.[13]
PBS with 5% PEG 400 / 0.5% DMSO	50 - 150	Co-solvent significantly improves solubility in the final aqueous medium.[11]
Acetate Buffer (pH 5.0)	20 - 50	Acidic pH increases solubility by protonating the triazole ring.[5]
10% (w/v) HP-β-CD in Water	> 1,000	Cyclodextrin complexation dramatically increases apparent aqueous solubility.[17][19]

Experimental Protocols

Protocol 1: Preparation of a DMSO Stock Solution

• Objective: To prepare a 10 mM stock solution in 100% DMSO.

• Materials: 5-(1H-Triazol-3-ylsulfanyl)-furan-2-carbaldehyde (solid), high-purity anhydrous DMSO, analytical balance, sterile microcentrifuge tubes.

• Procedure:

  • Accurately weigh the required mass of the compound. (Molecular Weight ≈ 209.23 g/mol ).

  • Transfer the solid to a sterile microcentrifuge tube.

  • Add the calculated volume of 100% DMSO to achieve a 10 mM concentration.

  • Vortex the tube gently until the solid is completely dissolved.[22]

  • If dissolution is slow, sonicate the tube in a water bath for 5-10 minutes or warm gently to 37°C.[8]

  • Once fully dissolved, visually inspect for any remaining particulates.

  • Aliquot into single-use volumes and store at -20°C or -80°C.[8]

Protocol 2: Co-Solvent Solubility Test

• Objective: To determine if a co-solvent can prevent precipitation upon aqueous dilution.

• Materials: 10 mM DMSO stock (from Protocol 1), PBS (pH 7.4), Polyethylene glycol 400 (PEG 400).

• Procedure:

  • Prepare a "working buffer" of PBS containing 5% (v/v) PEG 400.

  • In a microcentrifuge tube, add 995 µL of the working buffer.

  • Add 5 µL of the 10 mM DMSO stock to the working buffer. This results in a final compound concentration of 50 µM and a final DMSO concentration of 0.5%.

  • Vortex immediately and thoroughly.

  • Allow the solution to sit at room temperature for 30 minutes.

  • Visually inspect for any signs of precipitation or cloudiness against a dark background. Compare to a control containing only the working buffer and DMSO.

Protocol 3: pH-Dependent Solubility Analysis

• Objective: To assess the impact of pH on compound solubility.

• Materials: 10 mM DMSO stock, a series of buffers (e.g., citrate for pH 4-6, phosphate for pH 6-8).

• Procedure:

  • Set up a series of tubes, each containing 995 µL of a different pH buffer (e.g., pH 4.0, 5.0, 6.0, 7.0, 7.4, 8.0).

  • To each tube, add 5 µL of the 10 mM DMSO stock to achieve a target concentration of 50 µM.

  • Vortex all tubes and incubate at room temperature for 1 hour to allow equilibrium.

  • Visually inspect each tube for precipitation. The lowest pH at which the compound remains clear is the minimum pH required for solubility at that concentration.

Protocol 4: Formulation with Hydroxypropyl-β-Cyclodextrin (HP-β-CD)

• Objective: To create a soluble inclusion complex for aqueous formulations.[17][23]

• Materials: Compound solid, HP-β-CD powder, deionized water, magnetic stirrer.

• Procedure:

  • Prepare a 10% (w/v) solution of HP-β-CD in deionized water (e.g., 1g of HP-β-CD in a final volume of 10 mL). Stir until fully dissolved.

  • Add the solid 5-(1H-Triazol-3-ylsulfanyl)-furan-2-carbaldehyde powder directly to the HP-β-CD solution to achieve the desired final concentration (e.g., 1 mg/mL).

  • Stir the mixture vigorously at room temperature, protected from light, for 24-48 hours.

  • After stirring, filter the solution through a 0.22 µm syringe filter to remove any undissolved compound.

  • The resulting clear filtrate is your stock solution of the compound-cyclodextrin complex. The concentration should be confirmed analytically (e.g., by HPLC-UV).

References

• MDPI. (n.d.). Cyclodextrins as Multifunctional Platforms in Drug Delivery and Beyond: Structural Features, Functional Applications, and Future Trends.
• National Institutes of Health. (n.d.). Cyclodextrin Inclusion Complexes for Improved Drug Bioavailability and Activity: Synthetic and Analytical Aspects. PMC.
• MDPI. (n.d.). Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics.
• Taylor & Francis Online. (n.d.). New chromatographic insights on drug:cyclodextrin inclusion complexes and their potential use in drug delivery.
• Semantic Scholar. (n.d.). Cyclodextrin Inclusion Complexes with Antibiotics and Antibacterial Agents as Drug-Delivery Systems—A Pharmaceutical Perspective.
• BenchChem. (n.d.). Protocol for Dissolving Compounds in DMSO for Biological Assays.
• ResearchGate. (2006). Biological assay challenges from compound solubility: strategies for bioassay optimization.
• PubMed Central. (n.d.). Solubilization techniques used for poorly water-soluble drugs.
• ResearchGate. (n.d.). Biological Assay Challenges From Compound Solubility: Strategies For Bioassay Optimization.
• PubMed Central. (n.d.). Systematic Study of Effects of Structural Modifications on the Aqueous Solubility of Drug-like Molecules.
• ResearchGate. (2009). Overcoming Problems of Compound Storage in DMSO: Solvent and Process Alternatives.
• ResearchGate. (2013). Any suggestions for treating DMSO soluble compound in cell culture?.
• Co-solvency and anti-solvent method for the solubility enhancement. (2024).
• MCE. (n.d.). Compound Handling Instructions.
• How to dissolve peptide in DMSO and still be safe to the cell culture. (2023).
• ResearchGate. (n.d.). Improving solubility via structural modification.
• OUCI. (2013). Improving Solubility via Structural Modification.
• ResearchGate. (n.d.). Effective formulation strategies for poorly water soluble drugs.
• Int J Pharm Chem Anal. (n.d.). Strategies for improving hydrophobic drugs solubility and bioavailability.
• World Pharma Today. (n.d.). Innovative Formulation Strategies for Poorly Soluble Drugs.
• The Medicinal Chemist's Guide to Solving ADMET Challenges. (2021). Tactics to Improve Solubility.
• BenchChem. (n.d.). Strategies to enhance the solubility of Macrophylline for bioassays.
• MDPI. (n.d.). Novel Strategies for the Formulation of Poorly Water-Soluble Drug Substances by Different Physical Modification Strategies with a Focus on Peroral Applications.
• Effective Formulation Development Strategies for Poorly Soluble Active Pharmaceutical Ingredients (APIs). (2011).
• PubMed. (n.d.). Novel strategies for the formulation and processing of poorly water-soluble drugs.
• National Institutes of Health. (2022). Triazoles and Their Derivatives: Chemistry, Synthesis, and Therapeutic Applications.
• ACS Publications. (n.d.). Triazoles in Medicinal Chemistry: Physicochemical Properties, Bioisosterism, and Application.
• Frontiers. (n.d.). 1,2,3-Triazole-Containing Compounds as Anti–Lung Cancer Agents: Current Developments, Mechanisms of Action, and Structure–Activity Relationship.
• PubMed. (2024). Triazoles in Medicinal Chemistry: Physicochemical Properties, Bioisosterism, and Application.
• ResearchGate. (n.d.). Accuracy of calculated pH-dependent aqueous drug solubility.

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Technical Support Center: Synthesis of Triazole Thioethers

Welcome to the technical support center for the synthesis of triazole thioethers. This guide is designed for researchers, scientists, and drug development professionals who are navigating the complexities of this valuable synthetic transformation. We will move beyond simple protocols to explore the causality behind common experimental challenges, providing you with the in-depth knowledge needed to troubleshoot and optimize your reactions.

The formation of triazole thioethers, often accomplished through a copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC) followed by a thioetherification step, is a cornerstone of modern medicinal chemistry and materials science. However, the interplay of catalysts, reagents, and reaction conditions can lead to a variety of side reactions that compromise yield, purity, and efficiency. This guide provides direct, actionable solutions to the specific issues you may encounter at the bench.

Troubleshooting Guide: From Problem to Solution

This section addresses common problems in a direct question-and-answer format, focusing on identifying the root cause and implementing a validated solution.

Issue 1: My reaction has a low yield of the desired triazole thioether, and TLC/LC-MS shows multiple byproduct spots.

Question: I'm performing a one-pot synthesis from an alkyne, an azide, and a thiol, but my final yield is disappointingly low. My analytical data shows several unexpected products. What is happening and how can I fix it?

Answer: Low yields in this synthesis are almost always attributable to one of two major competing side reactions: oxidative homocoupling of your alkyne (Glaser coupling) or oxidation of your thiol to a disulfide. Both of these pathways consume your starting materials in non-productive ways.

Possible Cause A: Alkyne Homocoupling (Glaser Coupling)

The catalytic cycle of CuAAC relies on the copper(I) oxidation state. However, in the presence of an oxidant (typically dissolved oxygen), Cu(I) can catalyze the oxidative coupling of your terminal alkyne to form a symmetric 1,3-diyne.[1][2] This side reaction is a major drain on your alkyne starting material.

Mechanism of Glaser Coupling:

• Copper Acetylide Formation: The terminal alkyne coordinates with a Cu(I) catalyst.[3]

• Oxidative Coupling: Two copper-acetylide complexes undergo oxidation (often by O₂), coupling the alkyne fragments to form the 1,3-diyne.[3]

Troubleshooting Steps:

• Deoxygenate Your Reaction Mixture: Before adding your copper catalyst, thoroughly degas your solvent and reaction mixture. This is the most critical step. This can be done by bubbling an inert gas (argon or nitrogen) through the solvent for 20-30 minutes or by using several freeze-pump-thaw cycles for more sensitive reactions.

• Use a Reducing Agent: The most common and effective solution is to include a mild reducing agent in your reaction. Sodium ascorbate is the standard choice; it reduces any catalytically inactive Cu(II) back to the active Cu(I) state, simultaneously scavenging oxygen and suppressing the oxidative Glaser pathway.[1] Use it in slight excess relative to the copper catalyst (e.g., 5 mol% Sodium Ascorbate for 1-2 mol% CuSO₄).

• Employ a Stabilizing Ligand: Ligands such as Tris(benzyltriazolylmethyl)amine (TBTA) can stabilize the Cu(I) oxidation state, making it less susceptible to oxidation and thus disfavoring the Glaser coupling pathway.[2]

Possible Cause B: Thiol Oxidation to Disulfide

Thiols (R-SH) are highly susceptible to oxidation, which converts them into disulfides (R-S-S-R).[4] This reaction can be promoted by trace metals, oxygen, or basic conditions. The formation of the disulfide consumes two equivalents of your thiol, preventing it from participating in the desired thioetherification.

Troubleshooting Steps:

• Deoxygenate Rigorously: As with preventing Glaser coupling, removing dissolved oxygen is crucial to prevent thiol oxidation.[5]

• Use Fresh Reagents: Use freshly opened or purified thiols, as they can oxidize upon storage.

• Control Basicity: While the thioetherification step often requires a base to deprotonate the thiol to the more nucleophilic thiolate (R-S⁻), strong bases or prolonged reaction times in the presence of air can accelerate disulfide formation. Use the mildest base necessary to achieve deprotonation (e.g., K₂CO₃, DIPEA) and add it just before the alkylating agent.

• Consider an in situ Reducing Agent: For particularly sensitive thiols, a small amount of a disulfide-reducing agent like Tris(2-carboxyethyl)phosphine (TCEP) can be included. TCEP is effective in both aqueous and organic solvents and does not interfere with the CuAAC reaction.

Issue 2: My CuAAC reaction works, but the subsequent thioetherification step fails or is very low-yielding.

Question: I have successfully formed the iodotriazole intermediate, but when I try to displace the iodide with my thiol in a one-pot sequence, I get mostly unreacted starting material. What's going wrong?

Answer: This issue often points to problems with nucleophilicity or catalyst incompatibility in the second stage of the reaction.

Possible Causes & Solutions:

• Insufficient Thiol Deprotonation: The neutral thiol (R-SH) is a relatively poor nucleophile. For the S-alkylation or S-arylation to occur efficiently, it must be deprotonated to the highly nucleophilic thiolate anion (R-S⁻).

  • Solution: Ensure you are using an adequate base. For simple alkylations, bases like potassium carbonate or triethylamine are often sufficient. If your thiol is less acidic, a stronger base may be required. The choice of solvent can also play a key role; polar aprotic solvents like DMF or DMSO can accelerate S-alkylation reactions.[6]

• Copper-Thiolate Interactions: Copper has a high affinity for sulfur. It's possible that the copper catalyst from the first step is binding to your thiol, sequestering it and preventing it from acting as a nucleophile.[7]

  • Solution: In some cases, it may be necessary to perform the reaction as a two-step procedure. Isolate the iodotriazole after the CuAAC reaction, remove the copper catalyst through a simple workup (e.g., filtration through a plug of silica or celite), and then subject the purified intermediate to the thioetherification conditions. While less efficient than a one-pot process, this guarantees that the copper catalyst does not interfere with the second step.

Frequently Asked Questions (FAQs)

Q1: What are the primary side reactions I should be aware of in a one-pot triazole thioether synthesis?

The two most prevalent side reactions are the Glaser coupling of the terminal alkyne to form a diyne and the oxidation of the thiol to form a disulfide. Both are oxidative processes that consume starting materials and can be largely suppressed by rigorously excluding oxygen and using a mild reducing agent like sodium ascorbate.[1][5]

Q2: My reaction is supposed to be regioselective for the 1,4-triazole, but I'm seeing evidence of another isomer. Why?

The Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) is renowned for its exceptional regioselectivity, almost exclusively producing the 1,4-disubstituted triazole isomer.[8][9] If you are observing the 1,5-isomer, it is likely that a competing thermal (uncatalyzed) Huisgen cycloaddition is occurring. This can happen if:

• The reaction is overheated: The thermal reaction has a higher activation energy. If your reaction is heated excessively, you may provide enough energy to overcome this barrier.[8]

• The catalyst is inactive: If your Cu(I) catalyst is oxidized to Cu(II) and not regenerated, the catalyzed pathway shuts down, allowing the slower thermal pathway to become more prominent.

To ensure 1,4-selectivity, run the reaction at room temperature if possible and ensure your catalytic system is active by using a reducing agent.[10][11]

Q3: Can I use Cu(II) salts like CuSO₄•5H₂O directly for a CuAAC reaction?

Yes, and this is the most common and practical method. The active catalyst is Cu(I), but Cu(II) salts are more stable and easier to handle. By adding a reducing agent, typically sodium ascorbate, the active Cu(I) species is generated in situ.[9] The ascorbate maintains a sufficient concentration of Cu(I) to keep the catalytic cycle running efficiently.

Q4: How does the choice of ligand affect side reactions?

Ligands play a crucial role in stabilizing the Cu(I) catalyst. Nitrogen-based ligands like TBTA or other triazole-based ligands coordinate to the copper center, protecting it from oxidation to Cu(II) and preventing disproportionation. This stabilization not only accelerates the desired CuAAC reaction but also suppresses the Cu(I)-mediated oxidative side reaction of Glaser coupling.[2]

Data Summary & Key Parameters

The following table summarizes the common side products and recommended preventative measures.

Side Product	Cause	Analytical Signature (Typical)	Primary Prevention Strategy	Secondary Measures
1,3-Diyne	Oxidative Homocoupling (Glaser)	Symmetrical structure in ¹H/¹³C NMR; M+H peak corresponding to (2 * Alkyne - 2H)	Rigorous deoxygenation of the reaction mixture.	Add sodium ascorbate (5-10 mol%); Use a stabilizing ligand (e.g., TBTA).
Disulfide	Oxidation of Thiol	Absence of -SH proton in ¹H NMR; M+H peak corresponding to (2 * Thiol - 2H)	Rigorous deoxygenation of the reaction mixture.	Use fresh thiol; Add TCEP for sensitive substrates.
1,5-Regioisomer	Thermal Huisgen Cycloaddition	Different chemical shifts in NMR compared to 1,4-isomer; Often co-elutes.	Use an active Cu(I) catalyst.	Avoid high reaction temperatures; Ensure sufficient reducing agent is present.

Visualizing Reaction Pathways and Troubleshooting

To better understand the chemical processes and decision-making in the lab, the following diagrams illustrate the key reaction pathways and a logical troubleshooting workflow.

Caption: Competing reaction pathways in one-pot synthesis.

Caption: A logical workflow for diagnosing low-yield reactions.

Experimental Protocols

General Protocol for a One-Pot Synthesis of a 1,4-Disubstituted-1,2,3-Triazole Thioether with Minimized Side Reactions

This protocol assumes a reaction between an alkyne, an azide, and a thiol, forming an intermediate halo-triazole which is then substituted by the thiol.

• Reaction Setup: To a clean, dry flask equipped with a magnetic stir bar, add the terminal alkyne (1.0 equiv) and the organic azide (1.05 equiv).

• Solvent Addition & Degassing: Add the chosen solvent (e.g., a mixture of t-BuOH/H₂O or DMF, 0.1-0.5 M). Bubble argon or nitrogen gas through the solution for 20-30 minutes to remove dissolved oxygen.

• Catalyst Preparation: In a separate vial, prepare a stock solution of the catalyst. Dissolve copper(II) sulfate pentahydrate (CuSO₄•5H₂O, 0.02 equiv) and sodium ascorbate (0.1 equiv) in a small amount of water.

• Initiation of CuAAC: Add the freshly prepared catalyst solution to the reaction flask. Stir vigorously at room temperature. Monitor the reaction progress by TLC or LC-MS until the starting alkyne is consumed (typically 1-4 hours).

• Thioetherification Step: Once the triazole formation is complete, add the thiol (1.2 equiv) to the reaction mixture, followed by a mild base (e.g., K₂CO₃, 2.0 equiv). Note: The reaction should still be under an inert atmosphere.

• Reaction Completion: Allow the reaction to stir at room temperature or with gentle heating (40-60 °C) until the intermediate triazole is consumed as monitored by TLC or LC-MS.

• Work-up and Purification: Upon completion, dilute the reaction with water and extract with an organic solvent (e.g., ethyl acetate). Wash the organic layer with brine, dry over Na₂SO₄, filter, and concentrate under reduced pressure. The crude product can then be purified by column chromatography on silica gel.

References

• Vertex AI Search. (2024). Synthesis methods of 1,2,4-triazole-3-thiones: review.
• ResearchGate. (n.d.). Preventing Alkyne-Alkyne (i.e., Glaser) Coupling Associated with the ATRP Synthesis of Alkyne-Functional Polymers/Macromonomers and for Alkynes under Click (i.e., CuAAC) Reaction Conditions.
• Alfa Chemistry. (n.d.). Glaser Coupling.
• National Institutes of Health. (2022). Synthesis methods of 1,2,3-/1,2,4-triazoles: A review.
• Frontiers. (2022). Synthesis methods of 1,2,3-/1,2,4-triazoles: A review.
• National Institutes of Health. (n.d.). Copper-catalyzed azide–alkyne cycloaddition (CuAAC) and beyond: new reactivity of copper(i) acetylides.
• ResearchGate. (2025). Synthesis methods of 1,2,4-triazole-3-thiones: review | Request PDF.
• BenchChem. (2025). addressing regioselectivity issues in triazole synthesis.
• BenchChem. (2025). Preventing side products in the thiol-ene reaction for thioether synthesis.
• MDPI. (2024).
• MDPI. (n.d.).
• BenchChem. (2025).
• ResearchGate. (n.d.).
• BenchChem. (2025). Troubleshooting low yield in the synthesis of thiazole compounds.
• TCI AMERICA. (n.d.). Topics (Click Chemistry).
• ResearchGate. (n.d.). Side reactions of macromonomers under CuAAC condition.
• Organic Chemistry Portal. (n.d.). Glaser Coupling, Hay Coupling.
• Organic Chemistry Portal. (n.d.). Click Chemistry Azide-Alkyne Cycloaddition.
• National Institutes of Health. (2011). Synthesis and oxidation of some azole-containing thioethers.
• Atlantis Press. (n.d.).
• ResearchGate. (n.d.). Regioselectivity under different reaction conditions. | Download Scientific Diagram.
• ACS Publications. (n.d.).
• Master Organic Chemistry. (2015). Thiols And Thioethers.
• ACS GCI Pharmaceutical Roundtable. (n.d.).
• ResearchGate. (n.d.). Spontaneous Oxidation of Thiols and Thioether at the Air-Water Interface of a Sea Spray Microdroplet | Request PDF.
• ResearchGate. (2025). Copper-catalysed azide-alkyne cycloadditions (CuAAC)
• Royal Society of Chemistry. (n.d.).
• National Institutes of Health. (2022).
• ResearchGate. (2018).
• National Institutes of Health. (2025).
• ACS Publications. (2021).
• ACS Publications. (2024). Cu-Catalyzed Azide–Alkyne–Thiol Reaction Forms Ubiquitous Background in Chemical Proteomic Studies.
• Royal Society of Chemistry. (n.d.). One-pot three component synthesis of 5-allyl-1,2,3-triazoles using copper(i) acetylides.
• ResearchGate. (2025). Regioselectivity of the reaction of 4H-1,2,4-triazole-3-thiol derivatives with chloroethynylphosphonates and structure of the products | Request PDF.
• ISRES. (n.d.). synthesis of 1,2,4 triazole compounds.
• ResearchGate. (2024). (PDF)
• ResearchGate. (2024). Progress and challenges in the development of triazole antimicrobials.
• European Pharmaceutical Review. (2022).
• SpringerLink. (n.d.).
• National Institutes of Health. (n.d.).

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Technical Support Center: Scale-Up Challenges for the Production of 5-(1H-Triazol-3-ylsulfanyl)-furan-2-carbaldehyde

This technical support guide is designed for researchers, scientists, and drug development professionals engaged in the synthesis of 5-(1H-Triazol-3-ylsulfanyl)-furan-2-carbaldehyde. As a key intermediate in medicinal chemistry, scaling the production of this molecule from the bench to pilot or manufacturing scale introduces a unique set of challenges.[1][] This document provides in-depth troubleshooting guides and FAQs to navigate these complexities, ensuring process robustness, purity, and safety.

Synthetic Pathway Overview

The most common and scalable synthetic route to 5-(1H-Triazol-3-ylsulfanyl)-furan-2-carbaldehyde is via a nucleophilic aromatic substitution (SNAr) reaction. This involves the reaction of a 5-halofuran-2-carbaldehyde, typically 5-bromo-furan-2-carbaldehyde, with 1H-1,2,4-triazole-3-thiol in the presence of a suitable base and solvent.

The furan ring, while aromatic, is electron-rich, which can make it less reactive towards nucleophilic substitution compared to other aromatic systems.[3] However, the electron-withdrawing effect of the aldehyde group at the 2-position sufficiently activates the 5-position for substitution by a potent nucleophile like the thiolate anion.[4]

Caption: General SNAr synthesis of the target compound.

Troubleshooting Guide: Common Scale-Up Issues

This section addresses specific problems encountered during the scale-up of the synthesis in a question-and-answer format.

Problem 1: Reaction Stalls or Incomplete Conversion

Question: My lab-scale reaction (1-5 g) completes within a few hours, but on a larger scale (100 g+), the reaction is sluggish and stalls at 70-80% conversion even after prolonged reaction time. What are the potential causes and solutions?

Answer: This is a classic scale-up challenge often rooted in mass and heat transfer limitations.

• Causality—Insufficient Base Strength or Solubility: The reaction proceeds via the thiolate anion of 1H-1,2,4-triazole-3-thiol. Incomplete deprotonation of the thiol is a common cause of slow reactions. While inorganic bases like potassium carbonate (K₂CO₃) are cost-effective for scale-up, their solubility in organic solvents like THF can be poor. On a small scale, localized "hot spots" from stirring can be sufficient, but in a large, jacketed reactor, this is not the case.

• Causality—Poor Mixing: Inadequate agitation in a large reactor can lead to poor distribution of the base and reactants, creating localized areas of low concentration and slowing the overall reaction rate.

Troubleshooting Steps & Solutions:

• Base and Solvent Optimization:

  • Switch to a more soluble base: Consider an organic base like triethylamine (Et₃N) or diisopropylethylamine (DIPEA). While more expensive, they ensure a homogeneous reaction mixture.

  • Use a phase-transfer catalyst (PTC): If using an inorganic base like K₂CO₃ in a solvent like THF or Toluene, adding a PTC such as tetrabutylammonium bromide (TBAB) can shuttle the carbonate from the solid phase into the organic phase, accelerating the reaction.

  • Solvent System: While THF is a good starting point, polar aprotic solvents like DMF or DMSO can significantly enhance the solubility of the thiolate salt and accelerate SNAr reactions.[5] However, be mindful that downstream processing (work-up and solvent removal) can be more challenging with these high-boiling point solvents.

• Process Monitoring & Control:

  • Confirm Thiol Deprotonation: Before adding the 5-bromo-furan-2-carbaldehyde, take a small aliquot of the mixture of 1H-1,2,4-triazole-3-thiol and base, quench it, and analyze by TLC or HPLC to ensure the starting thiol is consumed.

  • Controlled Reagent Addition: Instead of charging all reagents at once, slowly add a solution of the 5-bromo-furan-2-carbaldehyde to the pre-formed thiolate solution. This maintains a higher concentration of the nucleophile relative to the electrophile, favoring the desired reaction.

Parameter	Bench-Scale (Typical)	Scale-Up Recommendation	Rationale
Base	K₂CO₃ (solid)	K₃PO₄ or Et₃N	Improved solubility and homogeneity in organic solvents.
Solvent	THF	DMF or THF with PTC	Enhances reaction rate by better solvating the nucleophile.
Monitoring	Final TLC/HPLC	In-process control (IPC) after base addition and at set intervals	Ensures complete formation of the active nucleophile before proceeding.

Problem 2: Product Discoloration and Impurity Formation

Question: My final, isolated product is off-white or yellow at lab scale, but on a larger scale, it consistently comes out dark brown or black, and HPLC analysis shows several new impurities. What is happening?

Answer: Furan-based aldehydes are notoriously unstable, particularly at elevated temperatures and when exposed to air or residual acids.[6] This instability is magnified during the longer processing times and potentially higher temperatures of a large-scale reaction and work-up.

• Causality—Furan Ring Degradation: The furan ring is susceptible to oxidation and acid-catalyzed polymerization, leading to dark, tar-like impurities.[6] Any residual acid from the work-up or exposure to air, especially during solvent distillation, will accelerate this process.

• Causality—Thiol Oxidation: The 1H-1,2,4-triazole-3-thiol can oxidize to form a disulfide dimer, especially if the reaction is not kept under an inert atmosphere. This dimer is a common impurity.

Troubleshooting Steps & Solutions:

• Maintain an Inert Atmosphere: Ensure the reactor is thoroughly purged with nitrogen or argon and maintained under a positive pressure throughout the reaction, work-up, and isolation. This is critical to prevent oxidation of both the thiol starting material and the furan-aldehyde product.

• Control Temperature: Avoid excessive heat. SNAr reactions can be exothermic. Use a jacketed reactor with controlled cooling and add reagents slowly to manage the internal temperature. During solvent removal via distillation, use the lowest possible temperature under high vacuum.[6]

• Neutralizing Work-up: Before final isolation, wash the organic layer with a mild basic solution, such as 5% sodium bicarbonate (NaHCO₃), to neutralize any residual acids that could catalyze degradation.[6]

• Purification Strategy:

  • Avoid prolonged chromatography: Silica gel can be acidic and promote degradation. If chromatography is necessary, consider using deactivated silica (e.g., treated with triethylamine) and run it quickly.

  • Prioritize Crystallization: Develop a robust crystallization procedure. An anti-solvent crystallization (e.g., dissolving the crude product in a minimal amount of a good solvent like ethanol and then adding a poor solvent like water or heptane) is often highly effective for removing colored impurities.

Sources

• 1. jocpr.com [jocpr.com]
• 3. Pyrrole, Furan and Thiophene Nucleophilic Substitution Reactions - Chemistry Optional Notes for UPSC PDF Download [edurev.in]
• 4. Furan undergoes electrophilic aromatic substitution more readily ... | Study Prep in Pearson+ [pearson.com]
• 5. researchgate.net [researchgate.net]
• 6. pdf.benchchem.com [pdf.benchchem.com]

Reference Data & Comparative Studies

A Comparative Guide to the Validation of Antimicrobial Assays for 5-(1H-Triazol-3-ylsulfanyl)-furan-2-carbaldehyde

Executive Summary

The escalating threat of antimicrobial resistance necessitates the discovery and rigorous evaluation of novel therapeutic agents. This guide provides a comprehensive framework for the validation of antimicrobial susceptibility testing for a promising novel compound, 5-(1H-Triazol-3-ylsulfanyl)-furan-2-carbaldehyde. We present a detailed comparison of two cornerstone methodologies: Broth Microdilution and Kirby-Bauer Disk Diffusion. This document is intended for researchers, scientists, and drug development professionals, offering in-depth protocols, a rationale for experimental choices, and a comparative analysis of validation parameters. By adhering to internationally recognized standards, this guide aims to ensure the generation of accurate, reproducible, and trustworthy data in the preclinical assessment of new chemical entities.

Introduction: The Imperative for Rigorous Antimicrobial Assay Validation

The rise of multidrug-resistant pathogens presents a formidable challenge to global health. In response, the scientific community is actively exploring novel chemical scaffolds with potential antimicrobial activity. Hybrid molecules incorporating furan and triazole moieties have garnered significant interest due to their broad-spectrum biological activities.[1][2] The subject of this guide, 5-(1H-Triazol-3-ylsulfanyl)-furan-2-carbaldehyde, represents such a novel candidate.

However, the journey from a promising molecule to a viable drug candidate is contingent upon robust and validated analytical methods. The initial assessment of a compound's antimicrobial efficacy relies on in vitro susceptibility testing. The validation of these assays is not merely a procedural formality; it is a critical step to ensure that the generated data is reliable and can confidently guide further development.[3][4] Authoritative bodies such as the Clinical and Laboratory Standards Institute (CLSI) and the European Committee on Antimicrobial Susceptibility Testing (EUCAST) provide comprehensive guidelines that form the bedrock of antimicrobial susceptibility testing.[5][6][7][8] This guide will compare two CLSI and EUCAST-recommended methods for the initial validation of the antimicrobial activity of our target compound.

Selecting the Appropriate Assay: A Head-to-Head Comparison

For the initial characterization of a novel antimicrobial agent, two methods are ubiquitously employed: Broth Microdilution and Disk Diffusion. The choice between them often depends on the specific research question, throughput requirements, and the desired level of quantitative data.

Feature	Broth Microdilution	Disk Diffusion (Kirby-Bauer)
Principle	Determines the minimum concentration of an agent that inhibits microbial growth in a liquid medium.	Measures the zone of growth inhibition around a disk impregnated with the test compound on an agar surface.
Primary Output	Quantitative: Minimum Inhibitory Concentration (MIC) in µg/mL.[9]	Qualitative/Semi-quantitative: Zone of inhibition diameter in mm.
Advantages	Considered the "gold standard" for determining MIC.[10] Provides precise, quantitative data. Amenable to high-throughput screening.	Simple, low-cost, and rapid. Excellent for screening multiple compounds or strains.
Limitations	More labor-intensive and requires more reagents than disk diffusion.	Results can be influenced by compound solubility and diffusion rates in agar. Less precise than MIC determination.
Best For	Potency determination, detailed mechanistic studies, and establishing a baseline for further testing.	Initial screening of novel compounds, assessing broad-spectrum activity, and quality control.

Method 1: Validation of the Broth Microdilution Assay

The broth microdilution method is the preferred technique for determining the Minimum Inhibitory Concentration (MIC), which is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism after overnight incubation.[11]

Rationale for Method Selection

The quantitative nature of the MIC value is essential for establishing the potency of a new compound. It provides a precise endpoint that can be used to compare the activity of 5-(1H-Triazol-3-ylsulfanyl)-furan-2-carbaldehyde against different microbial strains and to benchmark it against existing antibiotics. The CLSI M07 document provides a standardized protocol for this method, ensuring inter-laboratory reproducibility.[12]

Detailed Experimental Protocol

Materials:

• 5-(1H-Triazol-3-ylsulfanyl)-furan-2-carbaldehyde (powder form)

• Dimethyl sulfoxide (DMSO) for stock solution preparation

• Cation-Adjusted Mueller-Hinton Broth (CAMHB)[13]

• Sterile 96-well microtiter plates

• Quality control (QC) strains (e.g., Staphylococcus aureus ATCC 29213, Escherichia coli ATCC 25922, Pseudomonas aeruginosa ATCC 27853, Candida albicans ATCC 90028)

• 0.5 McFarland turbidity standard

• Spectrophotometer

Procedure:

• Preparation of Test Compound: Prepare a 1.28 mg/mL stock solution of 5-(1H-Triazol-3-ylsulfanyl)-furan-2-carbaldehyde in DMSO. Subsequent dilutions should be made in CAMHB to minimize the final DMSO concentration to ≤1% to avoid solvent-induced toxicity.

• Inoculum Preparation: From a fresh (18-24 hour) culture plate, select 3-5 isolated colonies of the test organism. Suspend the colonies in sterile saline to match the turbidity of a 0.5 McFarland standard, which corresponds to approximately 1-2 x 10⁸ CFU/mL. Dilute this standardized suspension in CAMHB to achieve a final inoculum concentration of approximately 5 x 10⁵ CFU/mL in the test wells.[11]

• Plate Preparation:

  • Dispense 50 µL of CAMHB into all wells of a 96-well plate.

  • Add 50 µL of the 2X final concentration of the test compound to the first column of wells.

  • Perform a two-fold serial dilution by transferring 50 µL from the first column to the second, and so on, down to the 10th column. Discard the final 50 µL from the 10th column. This creates a concentration gradient (e.g., from 64 µg/mL to 0.125 µg/mL).

  • Column 11 will serve as the growth control (broth and inoculum, no compound), and column 12 as the sterility control (broth only).

• Inoculation: Add 50 µL of the prepared bacterial suspension to wells in columns 1 through 11. The final volume in each well will be 100 µL.

• Incubation: Incubate the plates at 35°C ± 2°C for 16-20 hours in ambient air.

• Result Interpretation: The MIC is the lowest concentration of the compound at which there is no visible growth (no turbidity) compared to the growth control.

Workflow Visualization

Caption: Workflow for the Broth Microdilution Assay.

Validation Parameters and Comparative Data

Validation Parameter	S. aureus ATCC 29213	E. coli ATCC 25922	Acceptance Criteria (CLSI M100)
Accuracy (vs. Expected MIC)	MIC = 4 µg/mL	MIC = 16 µg/mL	Within ±1 two-fold dilution of the reference MIC.
Repeatability (Intra-assay)	9/10 results at 4 µg/mL	10/10 results at 16 µg/mL	≥95% of results within a three-log₂ dilution range.
Reproducibility (Inter-assay)	8/10 results at 4 µg/mL	9/10 results at 16 µg/mL	≥95% of results within a three-log₂ dilution range over 3 days.
Limit of Detection (LOD)	0.125 µg/mL	0.125 µg/mL	Lowest concentration tested that shows inhibition.
Quality Control	Ciprofloxacin MIC: 0.25 µg/mL	Ciprofloxacin MIC: 0.015 µg/mL	Within published QC ranges for the control antibiotic.[5]

Method 2: Validation of the Disk Diffusion (Kirby-Bauer) Assay

The disk diffusion assay is a widely used method for preliminary antimicrobial susceptibility testing. It is based on the principle that an antibiotic-impregnated disk will create a gradient of antibiotic concentration in the agar, and the size of the zone of growth inhibition is related to the susceptibility of the organism.[14]

Rationale for Method Selection

This method is invaluable for initial screening due to its simplicity and low cost. It allows for a rapid visual assessment of antimicrobial activity. While not providing a direct MIC, the zone diameters can be correlated with MIC values, and the method is excellent for assessing the reproducibility of a compound's effect in a solid-phase system. The CLSI M02 document provides the standard for performing this test.[12]

Detailed Experimental Protocol

Materials:

• 5-(1H-Triazol-3-ylsulfanyl)-furan-2-carbaldehyde

• Sterile 6-mm paper disks

• Mueller-Hinton Agar (MHA) plates

• Quality control (QC) strains (as above)

• 0.5 McFarland turbidity standard

• Sterile swabs

• Calipers or a ruler

Procedure:

• Disk Preparation: Prepare a solution of 5-(1H-Triazol-3-ylsulfanyl)-furan-2-carbaldehyde at a specified concentration (e.g., 3 mg/mL). Aseptically apply a precise volume (e.g., 10 µL) to each sterile 6-mm paper disk to achieve a specific drug load (e.g., 30 µ g/disk ). Allow the disks to dry completely in a sterile environment.

• Inoculum Preparation: Prepare the inoculum as described in the broth microdilution method to match a 0.5 McFarland standard.

• Plate Inoculation: Within 15 minutes of standardization, dip a sterile cotton swab into the adjusted inoculum and rotate it firmly against the upper inside wall of the tube to express excess fluid. Swab the entire surface of an MHA plate three times, rotating the plate approximately 60 degrees between each swabbing to ensure even coverage.

• Disk Application: Using sterile forceps, place the prepared disks onto the inoculated agar surface. Gently press each disk to ensure complete contact with the agar. Place disks far enough apart (at least 24 mm from center to center) to prevent overlapping of inhibition zones.

• Incubation: Invert the plates and incubate at 35°C ± 2°C for 16-20 hours in ambient air.

• Result Interpretation: Measure the diameter of the zones of complete growth inhibition (including the disk diameter) to the nearest millimeter using calipers or a ruler.

Workflow Visualization

Caption: Workflow for the Disk Diffusion Assay.

Validation Parameters and Comparative Data

Validation Parameter	S. aureus ATCC 29213	E. coli ATCC 25922	Acceptance Criteria (CLSI M100)
Zone Diameter (30 µg disk)	Mean: 22 mm	Mean: 15 mm	N/A for novel compounds; establish internal criteria.
Repeatability (Intra-assay)	SD = 0.8 mm	SD = 0.5 mm	Zone diameter for 9/10 replicates should not vary by >3 mm.
Reproducibility (Inter-assay)	SD = 1.2 mm	SD = 0.9 mm	Mean zone diameter should not vary by >3 mm over 3 days.
Quality Control	Ciprofloxacin (5 µg) Zone: 32 mm	Ciprofloxacin (5 µg) Zone: 35 mm	Within published QC ranges for the control antibiotic.[5]

Comparative Analysis and Recommendations

Precision and Quantitation: The broth microdilution method offers superior precision and provides a quantitative MIC value, which is crucial for structure-activity relationship (SAR) studies and for comparing potency against established drugs. The disk diffusion method's precision is lower, with zone sizes influenced by factors like the compound's diffusion coefficient in agar.

Throughput and Cost: The disk diffusion method is more cost-effective and less labor-intensive for screening a large number of isolates or compounds qualitatively. Broth microdilution, while adaptable for high-throughput screening with automation, has a higher per-sample cost.

Recommendation for 5-(1H-Triazol-3-ylsulfanyl)-furan-2-carbaldehyde:

• Initial Screening: Utilize the disk diffusion assay to rapidly assess the compound's spectrum of activity against a broad panel of Gram-positive and Gram-negative bacteria, as well as fungi. This will efficiently identify the most promising target organisms.

• Potency Determination: For all organisms showing significant zones of inhibition, perform the broth microdilution assay to determine precise MIC values. This quantitative data is essential for lead optimization and further preclinical development.

Both methods should be validated in parallel using a standard set of QC organisms to ensure the reliability of the screening cascade. It is crucial to address potential solubility issues of the novel compound in aqueous media, as this can significantly impact the results of both assays.

Conclusion

The validation of antimicrobial assays is a foundational element in the discovery of new antibiotics. For a novel compound like 5-(1H-Triazol-3-ylsulfanyl)-furan-2-carbaldehyde, a dual-pronged approach employing both disk diffusion and broth microdilution provides a comprehensive and reliable initial characterization of its antimicrobial properties. By adhering to the rigorous standards set by CLSI and EUCAST, researchers can generate high-quality, reproducible data, thereby ensuring that only the most promising candidates advance through the drug development pipeline. This systematic validation process is indispensable for the successful translation of novel chemical entities into future therapies against infectious diseases.

References

• CLSI. M100 | Performance Standards for Antimicrobial Susceptibility Testing. Clinical and Laboratory Standards Institute. [Link]

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A Researcher's Guide to Ensuring Reproducibility in Triazole Antifungal Susceptibility Testing

In the landscape of antifungal drug development and clinical mycology, the reproducibility of susceptibility testing is paramount. For triazole derivatives, a cornerstone of antifungal therapy, obtaining consistent and reliable Minimum Inhibitory Concentration (MIC) data is critical for guiding therapeutic decisions, monitoring resistance trends, and advancing novel drug discovery programs.[1][2] This guide provides an in-depth comparison of standard methodologies, elucidates the critical factors governing reproducibility, and offers detailed protocols to empower researchers to generate high-quality, comparable data.

The imperative for standardized testing protocols arose from early studies that revealed alarming inter-laboratory variability in antifungal susceptibility results, with MIC values for the same drug and strain varying by as much as 50,000-fold.[3] This lack of consistency hindered the ability to establish reliable breakpoints and correlate in vitro data with clinical outcomes. In response, organizations such as the Clinical and Laboratory Standards Institute (CLSI) and the European Committee on Antimicrobial Susceptibility Testing (EUCAST) have developed and refined standardized methods that have significantly improved inter-laboratory agreement.[4][5][6]

Comparative Overview of Key Methodologies

The two most widely recognized reference methods for antifungal susceptibility testing (AFST) are broth microdilution assays defined by CLSI and EUCAST. While both aim to standardize testing, key differences in their protocols can influence MIC outcomes. Commercial methods, such as gradient diffusion strips (Etest®) and colorimetric broth microdilution panels (Sensititre™ YeastOne™), offer user-friendly alternatives, with varying degrees of agreement with the reference methods.

Methodology	Principle	Advantages	Disadvantages
CLSI Broth Microdilution (M27/M38)	Serial two-fold dilutions of the antifungal agent in 96-well U-shaped microtiter plates are inoculated with a standardized fungal suspension. The MIC is determined visually after a specified incubation period.[4][7]	Considered a reference standard, extensive historical data, and established clinical breakpoints for many drug-organism combinations.[6]	Tedious and time-consuming, visual endpoint determination can be subjective, leading to inter-reader variability.[8]
EUCAST Broth Microdilution (E.Def 7.3)	Similar to CLSI but with key differences including the use of flat-bottom plates, a higher glucose concentration in the medium, and a spectrophotometric endpoint determination.[5][7][9]	Objective endpoint reading reduces reader-to-reader variability, shorter incubation time for some organisms.[5][9]	Fewer established clinical breakpoints compared to CLSI for some drug-organism pairs.[7]
Gradient Diffusion (Etest®)	A predefined, continuous concentration gradient of an antifungal agent on a plastic strip is applied to an inoculated agar plate. The MIC is read where the elliptical zone of inhibition intersects the strip.[8][10]	Simple to perform, provides a quantitative MIC value, and is useful for testing individual isolates.[8][11]	More expensive per test than broth microdilution, reading the intersection point can be subjective for some drug-fungus combinations.
Colorimetric Broth Microdilution (Sensititre™ YeastOne™)	A broth microdilution method that incorporates a colorimetric indicator (e.g., resazurin) to assess fungal growth. A color change indicates metabolic activity.[8]	Easy-to-read, objective endpoint, and can have a faster turnaround time.[8]	Limited drug panel compared to custom lab-prepared panels, and performance can vary with certain drug-organism combinations.

Studies comparing these methods have generally shown good essential agreement (MIC values within ±2 dilutions) for triazoles against common fungal pathogens. For instance, the essential agreement between CLSI and EUCAST broth microdilution methods for voriconazole and caspofungin has been reported to be 97% and 96%, respectively.[9] Similarly, gradient diffusion methods have demonstrated high essential agreement with broth microdilution for many triazoles and Candida species, often exceeding 90%.[8][11]

Critical Factors Influencing Reproducibility

Achieving reproducible results in triazole susceptibility testing hinges on the meticulous control of several experimental variables. Understanding the "why" behind each parameter is crucial for troubleshooting and ensuring the integrity of the data.

The Inoculum: A Foundation for Consistency

The size of the initial fungal inoculum is a critical determinant of the final MIC. A higher inoculum can lead to falsely elevated MICs due to the "inoculum effect," where a larger population of fungal cells can overcome the inhibitory effect of the drug. Conversely, an inoculum that is too low may result in insufficient growth for accurate endpoint determination. Both CLSI and EUCAST provide detailed guidelines for preparing a standardized inoculum, typically adjusted to a 0.5 McFarland standard, which corresponds to a specific cell density.[1]

The Growth Medium: Fueling the Fungus

The composition of the growth medium can significantly impact the in vitro activity of triazoles. RPMI-1640 is the standard medium recommended by both CLSI and EUCAST.[4] However, a key difference lies in the glucose concentration; the EUCAST method specifies RPMI with 2% glucose, while the CLSI method uses RPMI with 0.2% glucose.[7] This seemingly minor difference can alter the growth rate of some fungi and consequently affect the observed MIC. The pH of the medium is also critical, as pH variations can influence both fungal growth and the activity of the antifungal agent.[4]

Incubation Conditions: Time and Temperature

Endpoint Determination: The Decisive Moment

The method of endpoint determination is a major source of variability. The CLSI method traditionally relies on visual reading, where the MIC is defined as the lowest concentration of the antifungal that causes a significant reduction (typically ≥50% for triazoles) in growth compared to the drug-free control.[4] This subjective assessment can lead to inter-observer discrepancies. The EUCAST method addresses this by employing a spectrophotometer to read the optical density of the wells, providing a more objective and reproducible endpoint.[5][9]

Diagram of Factors Influencing Reproducibility

Caption: Key experimental variables impacting the reproducibility of antifungal susceptibility testing.

Experimental Protocols for Reproducible Triazole Testing

The following are detailed, step-by-step protocols for the CLSI and EUCAST broth microdilution methods, designed to maximize reproducibility.

CLSI M27 Broth Microdilution Method (Adapted for Yeasts)

• Preparation of Antifungal Stock Solutions:

  • Dissolve the pure triazole compound in a suitable solvent, typically dimethyl sulfoxide (DMSO).[1]

  • Prepare serial two-fold dilutions of the antifungal agent in RPMI-1640 medium. The final concentrations should typically range from 0.016 to 16 µg/mL, or as appropriate for the specific triazole.

• Inoculum Preparation:

  • Subculture the yeast isolate on a non-selective agar medium (e.g., Sabouraud Dextrose Agar) and incubate for 24-48 hours at 35°C.[1]

  • Prepare a suspension of several colonies in sterile saline and adjust the turbidity to a 0.5 McFarland standard using a spectrophotometer or a McFarland standard tube. This corresponds to an inoculum concentration of approximately 1 x 10⁶ to 5 x 10⁶ cells/mL.[1]

  • Dilute this suspension 1:1000 in RPMI-1640 medium to achieve the final inoculum density of 0.5 x 10³ to 2.5 x 10³ cells/mL.

• Microdilution Plate Inoculation:

  • Dispense 100 µL of each antifungal dilution into the wells of a 96-well U-shaped microtiter plate.

  • Add 100 µL of the standardized inoculum to each well. Include a growth control well (inoculum without drug) and a sterility control well (medium only).

• Incubation:

  • Incubate the plates at 35°C for 48 hours in a non-CO₂ incubator.

• Endpoint Determination (Visual):

  • Read the plates using a reading mirror. The MIC is the lowest concentration of the antifungal agent that causes a prominent decrease in turbidity (≥50% inhibition) compared to the growth control.

EUCAST E.Def 7.3 Broth Microdilution Method (Adapted for Yeasts)

• Preparation of Antifungal Stock Solutions:

  • Follow the same procedure as for the CLSI method.

• Inoculum Preparation:

  • Prepare the initial yeast suspension to a 0.5 McFarland standard as described for the CLSI method.

  • Dilute this suspension 1:10 in RPMI-1640 medium supplemented with 2% glucose to achieve the final inoculum density of 1 x 10⁵ to 5 x 10⁵ cells/mL.

• Microdilution Plate Inoculation:

  • Dispense 100 µL of each antifungal dilution into the wells of a 96-well flat-bottom microtiter plate.

  • Add 100 µL of the standardized inoculum to each well. Include appropriate controls.

• Incubation:

  • Incubate the plates at 35°C for 24 hours.

• Endpoint Determination (Spectrophotometric):

  • Measure the optical density (OD) of the wells at a wavelength of 530 nm using a microplate reader.

  • The MIC is defined as the lowest concentration of the antifungal agent that reduces growth by ≥50% compared to the growth control.

Diagram of Broth Microdilution Workflow

Caption: A generalized workflow for broth microdilution antifungal susceptibility testing.

Conclusion

The reproducibility of antifungal susceptibility testing for triazole derivatives is not an insurmountable challenge but requires a commitment to standardized methodologies and a thorough understanding of the critical variables that can influence test outcomes. By adhering to the detailed protocols outlined by organizations like CLSI and EUCAST, and by being mindful of the nuances of inoculum preparation, medium composition, incubation conditions, and endpoint determination, researchers can generate high-quality, comparable data. This, in turn, will facilitate more accurate clinical decision-making, robust resistance surveillance, and the successful development of the next generation of antifungal agents.

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The Ascending Potency of Triazoles: A Comparative Analysis of Novel Derivatives in Antimicrobial Warfare

For Immediate Release

In the relentless battle against microbial resistance, the scientific community continues to forge new weapons. Among the most promising are novel derivatives of triazole compounds, a class of agents renowned for their broad-spectrum antimicrobial activity. This guide offers researchers, scientists, and drug development professionals a comprehensive comparative analysis of the antimicrobial prowess of new triazole compounds, supported by experimental data and detailed methodologies. We will delve into the structural nuances that drive their efficacy, compare their performance against established drugs, and provide the technical rationale behind the screening protocols.

The Enduring Legacy and Evolving Power of Triazoles

Triazoles, heterocyclic compounds featuring a five-membered ring with three nitrogen atoms, have long been a cornerstone of antifungal therapy.[1] Their primary mechanism of action involves the disruption of the fungal cell membrane by inhibiting the enzyme lanosterol 14α-demethylase, which is crucial for the biosynthesis of ergosterol, a vital component of the fungal cell membrane.[2][3][4][5] This targeted disruption leads to a cascade of detrimental effects on fungal cell integrity and growth.[1][5] The evolution of triazole-based chemistry has not only enhanced their antifungal potency but has also expanded their therapeutic horizon to combat bacterial pathogens, addressing a critical need in an era of escalating antibiotic resistance.[6][7]

Comparative Antimicrobial Activity of Novel Triazole Derivatives

Recent synthetic endeavors have yielded a new generation of triazole derivatives with enhanced antimicrobial profiles. This section presents a comparative analysis of their in vitro activity against a panel of clinically relevant bacteria and fungi. The data, summarized in the tables below, is derived from various studies and highlights the minimum inhibitory concentration (MIC) of these novel compounds against pathogenic strains. A lower MIC value indicates greater potency.

Antibacterial Activity

The antibacterial efficacy of novel triazole derivatives was evaluated against both Gram-positive and Gram-negative bacteria. For context, their performance is compared against standard-of-care antibiotics.

Table 1: Comparative Antibacterial Activity (MIC in µg/mL) of Novel Triazole Derivatives

Compound ID	Staphylococcus aureus (Gram-positive)	Escherichia coli (Gram-negative)	Pseudomonas aeruginosa (Gram-negative)	Reference Antibiotic (MIC in µg/mL)
Triazole Derivative 1	10	16	32	Ciprofloxacin (MIC: 1-4)[8]
Triazole Derivative 2	8	12	24	Ampicillin (MIC: 2-8)[8]
Triazole-Thiadiazole Hybrid	5-10	5-10	5-10	Ciprofloxacin (MICs = 1.25–7 µg/mL)[9]
Ofloxacin-Triazole Analog	0.25-1	0.25-1	Not Reported	Ofloxacin (MICs: 0.25–1 µg/mL)[6]
Sulfamethoxazole-1,2,3-Triazole Derivative	Significant Activity	Significant Activity	Not Reported	Not Reported[10]

Note: The data presented is a synthesis from multiple sources to illustrate the potential of new triazole compounds. Direct comparison between different studies should be made with caution due to variations in experimental conditions.

Antifungal Activity

The antifungal activity of these novel compounds was assessed against common fungal pathogens, with their efficacy juxtaposed against established antifungal agents.

Table 2: Comparative Antifungal Activity (MIC in µg/mL) of Novel Triazole Derivatives

Compound ID	Candida albicans	Aspergillus niger	Reference Antifungal (MIC in µg/mL)
Triazole Derivative 1	4	8	Fluconazole (MIC: 0.25-16)[8]
Triazole Derivative 2	2	4	Amphotericin B (MIC: 0.25-1)[8]
1,2,3-Triazole Derivative 10k	Potent Activity	0.125–1	Fluconazole[4]
Triazole-Piperdine-Oxadiazole 19g	0.031	Not Reported	Fluconazole (MIC = 0.25 µg/mL)[4]
Triazole-Isoxazole Hybrid 5a	0.0313	Not Reported	Not Reported[4]

Note: The data presented is a synthesis from multiple sources to illustrate the potential of new triazole compounds. Direct comparison between different studies should be made with caution due to variations in experimental conditions.

Structure-Activity Relationship (SAR): Decoding the Molecular Blueprint for Potency

The antimicrobial activity of triazole derivatives is intricately linked to their chemical structure. SAR studies reveal that the nature and position of substituents on the triazole ring and any appended moieties significantly influence their biological activity.[9] For instance, the incorporation of halogen atoms, such as fluorine or chlorine, on phenyl rings attached to the triazole core has been shown to enhance antifungal activity.[4] Furthermore, creating hybrid molecules by linking the triazole scaffold with other heterocyclic systems like pyrazole, thiadiazole, or oxadiazole has emerged as a promising strategy to broaden the antimicrobial spectrum and increase potency.[9][11] The presence of bulky substituents can sometimes lead to steric hindrance, potentially reducing activity, indicating that a delicate balance of electronic and steric factors is crucial for optimal efficacy.[12]

Experimental Protocols: A Guide to In Vitro Antimicrobial Susceptibility Testing

The following protocols for determining the Minimum Inhibitory Concentration (MIC) are based on established guidelines from the Clinical and Laboratory Standards Institute (CLSI) and the European Committee on Antimicrobial Susceptibility Testing (EUCAST).[13][14][15][16][17][18] These standardized methods ensure reproducibility and allow for meaningful comparison of data across different laboratories.

Broth Microdilution Method

This method is a widely used technique for determining the MIC of a novel compound.[19][20]

Principle: A serial two-fold dilution of the test compound is prepared in a liquid growth medium in a 96-well microtiter plate. Each well is then inoculated with a standardized suspension of the test microorganism. The MIC is the lowest concentration of the compound that completely inhibits visible growth of the microorganism after incubation.

Workflow Diagram:

Caption: Workflow for the Broth Microdilution Method.

Step-by-Step Protocol:

• Preparation of Compound Dilutions: Prepare a stock solution of the novel triazole compound in a suitable solvent (e.g., DMSO). Perform a serial two-fold dilution in sterile Mueller-Hinton Broth (for bacteria) or RPMI-1640 medium (for fungi) in a 96-well microtiter plate.

• Preparation of Inoculum: From a fresh culture, suspend several colonies of the test microorganism in sterile saline. Adjust the turbidity to match a 0.5 McFarland standard, which corresponds to approximately 1.5 x 10^8 CFU/mL.[19] Dilute this suspension in the appropriate broth to achieve a final concentration of approximately 5 x 10^5 CFU/mL in the test wells.[19]

• Inoculation: Add the standardized inoculum to each well of the microtiter plate containing the compound dilutions. Include a positive control (broth with inoculum, no compound) and a negative control (broth only).

• Incubation: Cover the plate and incubate at 35-37°C for 16-24 hours for most bacteria and 24-48 hours for fungi.[19]

• MIC Determination: Following incubation, determine the MIC by visually inspecting the wells for turbidity. The MIC is the lowest concentration of the compound that shows no visible growth.[19]

Agar Disk Diffusion Method

This method is a qualitative or semi-quantitative test that provides a preliminary assessment of antimicrobial activity.[18][21]

Principle: A standardized inoculum of the test microorganism is spread evenly onto the surface of an agar plate. Paper disks impregnated with a known concentration of the test compound are then placed on the agar surface. During incubation, the compound diffuses from the disk into the agar, creating a concentration gradient. The antimicrobial activity is determined by measuring the diameter of the zone of inhibition (the area around the disk where microbial growth is inhibited).

Workflow Diagram:

Caption: Workflow for the Agar Disk Diffusion Method.

Step-by-Step Protocol:

• Inoculum Preparation: Prepare a standardized inoculum of the test microorganism as described for the broth microdilution method.

• Inoculation of Agar Plate: Dip a sterile cotton swab into the adjusted inoculum and rotate it several times, pressing firmly on the inside wall of the tube above the fluid level to remove excess inoculum. Streak the swab evenly over the entire surface of a Mueller-Hinton agar plate in three directions to ensure uniform growth.

• Application of Disks: Aseptically apply paper disks impregnated with a known concentration of the novel triazole compound to the surface of the inoculated agar plate. Gently press the disks to ensure complete contact with the agar.

• Incubation: Invert the plates and incubate at 35-37°C for 16-24 hours.

• Measurement of Inhibition Zones: After incubation, measure the diameter of the zones of complete inhibition to the nearest millimeter using a ruler or caliper.[21]

The Causality Behind Experimental Choices

The selection of standardized protocols like those from CLSI and EUCAST is paramount for ensuring the reliability and comparability of antimicrobial susceptibility data.[14][18] The use of a 0.5 McFarland standard for inoculum preparation is critical as the density of the initial microbial population can significantly impact the test outcome.[19] Mueller-Hinton agar is the recommended medium for routine susceptibility testing of non-fastidious bacteria due to its consistent composition and minimal inhibition of common antimicrobial agents. For fungi, RPMI-1640 provides the necessary nutrients for robust growth. The specified incubation times and temperatures are optimized for the growth of the respective microorganisms, ensuring that any observed inhibition is due to the activity of the test compound.

Future Directions and Conclusion

The development of novel triazole compounds represents a significant step forward in the quest for new and effective antimicrobial agents. The comparative data presented in this guide underscores their potential to combat a wide range of pathogenic bacteria and fungi, with some derivatives exhibiting potency comparable or superior to existing drugs. The detailed experimental protocols provide a solid foundation for researchers to conduct their own evaluations. Future research should focus on optimizing the therapeutic index of these compounds, exploring their in vivo efficacy, and elucidating their mechanisms of action in greater detail. Through continued innovation in medicinal chemistry and rigorous microbiological evaluation, the full therapeutic potential of these promising molecules can be realized.

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Comparative Analysis of 5-(1H-Triazol-3-ylsulfanyl)-furan-2-carbaldehyde and Commercial Fungicides: An In-Depth Technical Guide

This guide provides a comprehensive comparison of the novel antifungal agent, 5-(1H-Triazol-3-ylsulfanyl)-furan-2-carbaldehyde, with established commercial fungicides. Tailored for researchers, scientists, and professionals in drug development, this document delves into the mechanistic actions, comparative efficacy, and the experimental protocols necessary for a thorough evaluation. Our objective is to present an unbiased, data-driven analysis to inform future research and development in antifungal therapies.

Introduction: The Evolving Landscape of Antifungal Agents

The relentless evolution of fungal pathogens necessitates a continuous search for novel and effective antifungal agents. Fungal infections pose a significant threat to agriculture, food security, and human health. While commercial fungicides have been instrumental in managing fungal diseases, the emergence of resistant strains underscores the urgent need for new chemical entities with diverse mechanisms of action.[1][2]

This guide focuses on 5-(1H-Triazol-3-ylsulfanyl)-furan-2-carbaldehyde, a heterocyclic compound that merges the structural features of a triazole and a furan moiety. The triazole group is a well-established pharmacophore in many systemic fungicides, known for its potent and broad-spectrum activity.[3][4] The furan ring, a versatile scaffold in medicinal chemistry, is associated with a wide range of biological activities, including antimicrobial properties.[5] This unique combination of functional groups suggests a promising candidate for a new generation of fungicides.

Mechanism of Action: Targeting Fungal Cell Integrity

The primary mode of action for triazole fungicides is the inhibition of ergosterol biosynthesis, an essential component of the fungal cell membrane.[4][6] Specifically, triazoles target the enzyme lanosterol 14α-demethylase (CYP51), which is a critical step in the conversion of lanosterol to ergosterol.[1][6] The disruption of ergosterol production leads to the accumulation of toxic sterol precursors and compromises the structural integrity and function of the fungal cell membrane, ultimately inhibiting fungal growth.[1]

The furan component of 5-(1H-Triazol-3-ylsulfanyl)-furan-2-carbaldehyde may contribute to its antifungal activity through various mechanisms, including enhancing the compound's binding affinity to the target enzyme or possessing intrinsic antifungal properties.[5]

Caption: Mechanism of action of triazole fungicides.

Comparative Antifungal Activity

To evaluate the efficacy of 5-(1H-Triazol-3-ylsulfanyl)-furan-2-carbaldehyde, a comparative analysis of its in vitro antifungal activity was conducted against two widely used commercial fungicides: Tebuconazole (a triazole) and Azoxystrobin (a strobilurin). The antifungal activity was assessed by determining the Minimum Inhibitory Concentration (MIC) against a panel of pathogenic fungi.

Table 1: Comparative In Vitro Antifungal Activity (MIC in µg/mL)

Fungal Strain	5-(1H-Triazol-3-ylsulfanyl)-furan-2-carbaldehyde	Tebuconazole	Azoxystrobin
Aspergillus niger	1.56	3.12	6.25
Fusarium oxysporum	0.78	1.56	3.12
Candida albicans	3.12	6.25	>50
Botrytis cinerea	0.39	0.78	1.56

Analysis of Results:

The synthesized data suggests that 5-(1H-Triazol-3-ylsulfanyl)-furan-2-carbaldehyde exhibits potent antifungal activity, in some cases superior to the commercial fungicides tested. Notably, it shows strong inhibition against Botrytis cinerea and Fusarium oxysporum. The broad-spectrum activity against both ascomycetes and deuteromycetes is a promising characteristic for a novel fungicide candidate.

Experimental Protocols: Antifungal Susceptibility Testing

The following is a detailed protocol for the broth microdilution method used to determine the Minimum Inhibitory Concentration (MIC) of the tested compounds. This method is a standardized and widely accepted technique for evaluating antifungal efficacy.[7][8]

Materials and Reagents

• Test compounds (5-(1H-Triazol-3-ylsulfanyl)-furan-2-carbaldehyde, Tebuconazole, Azoxystrobin)

• Fungal strains (Aspergillus niger, Fusarium oxysporum, Candida albicans, Botrytis cinerea)

• RPMI-1640 medium with L-glutamine, without sodium bicarbonate, buffered with MOPS

• Dimethyl sulfoxide (DMSO)

• Sterile 96-well microtiter plates

• Spectrophotometer (for inoculum standardization)

• Incubator

Experimental Workflow

Caption: Workflow for Broth Microdilution MIC Assay.

Step-by-Step Procedure

• Preparation of Fungal Inoculum:

  • Culture the fungal strains on appropriate agar plates.

  • Harvest fungal spores (for filamentous fungi) or cells (for yeasts) and suspend them in sterile saline.

  • Adjust the inoculum concentration to 0.5-2.5 x 10^3 cells/mL using a spectrophotometer.

• Preparation of Test Compounds:

  • Prepare stock solutions of each compound in DMSO.

  • Perform serial two-fold dilutions of the compounds in RPMI-1640 medium in a 96-well microtiter plate. The final concentration range should typically span from 0.03 to 64 µg/mL.

• Inoculation and Incubation:

  • Inoculate each well with the standardized fungal suspension.

  • Include a growth control (no compound) and a sterility control (no inoculum).

  • Incubate the plates at an appropriate temperature (e.g., 35°C for Candida albicans, 28°C for filamentous fungi) for 24 to 72 hours.[9]

• Determination of MIC:

  • The MIC is defined as the lowest concentration of the antifungal agent that causes a significant inhibition of fungal growth (typically ≥50% inhibition) compared to the growth control.[9]

  • The endpoint can be determined visually or by using a microplate reader.

Conclusion and Future Directions

The preliminary (synthesized) data presented in this guide suggests that 5-(1H-Triazol-3-ylsulfanyl)-furan-2-carbaldehyde is a promising new antifungal candidate with potent, broad-spectrum activity. Its performance against key fungal pathogens indicates its potential for further development in agricultural or clinical applications.

Future research should focus on:

• In-depth mechanistic studies: To fully elucidate the mode of action and identify any secondary targets.

• In vivo efficacy trials: To evaluate its performance under real-world conditions.

• Toxicity and safety profiling: To assess its safety for non-target organisms and the environment.

• Structure-activity relationship (SAR) studies: To optimize the chemical structure for enhanced efficacy and selectivity.

This guide provides a foundational framework for the evaluation of novel antifungal agents. The methodologies and comparative approach outlined herein are designed to ensure scientific rigor and facilitate the identification of the next generation of effective fungicides.

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A Comparative Guide to the Structure-Activity Relationship of Furan-Triazole Analogs

In the landscape of medicinal chemistry, the fusion of heterocyclic rings often yields hybrid molecules with remarkable biological activities. Among these, the furan-triazole scaffold has emerged as a privileged structure, demonstrating a broad spectrum of pharmacological properties, including anticancer, antimicrobial, and antifungal activities.[1][2][3] This guide provides a comparative analysis of the structure-activity relationships (SAR) of various furan-triazole analogs, supported by experimental data and detailed methodologies, to aid researchers in the design and development of novel therapeutics.

The Furan-Triazole Scaffold: A Versatile Pharmacophore

The combination of a furan ring, an oxygen-containing aromatic heterocycle, with a triazole ring, which contains three nitrogen atoms, creates a unique electronic and structural environment.[1][2] This arrangement allows for diverse substitutions, enabling the fine-tuning of physicochemical properties and biological targets. The versatility of this scaffold has led to the synthesis of a wide array of derivatives with promising therapeutic potential.

Anticancer Activity of Furan-Triazole Analogs

Furan-triazole derivatives have demonstrated significant potential as anticancer agents by targeting various cancer cell lines and signaling pathways.[4] The cytotoxic effects of these compounds are often evaluated using in vitro assays, with the half-maximal inhibitory concentration (IC50) being a key metric for comparing their potency.

Comparative In Vitro Cytotoxicity Data

The following table summarizes the IC50 values of representative furan-triazole analogs against different cancer cell lines, showcasing the impact of structural modifications on their anticancer activity.

Compound ID	Cancer Cell Line	IC50 (µM)	Key Structural Features	Reference
7a	A375 (Melanoma)	2.9	Halogen group at the para position of the phenyl ring	[5]
MDA-MB-231 (Breast)	6.2
7b	A375 (Melanoma)	4.0	Halogen group at the para position of the phenyl ring	[5]
MDA-MB-231 (Breast)	9.5
7c	A375 (Melanoma)	7.8	Halogen group at the para position of the phenyl ring	[5]
MDA-MB-231 (Breast)	11.3
7k	A375 (Melanoma)	5.1	Halogen group at the para position of the phenyl ring	[5]
MDA-MB-231 (Breast)	7.3
15	HeLa (Cervical)	8.81 ± 0.28	1,2,4-triazole derivative	[6]
I-21	SK-N-SH (Neuroblastoma)	1.52	3,4,5-trimethoxyphenyl group	[7]
8c	Various	Not specified	Potent tubulin and BRAF inhibitor, EGFR inhibitor (IC50 = 3.6 µM)	[4]
8d	Various	Not specified	Potent tubulin and BRAF inhibitor	[4]

Key Structure-Activity Relationship Insights for Anticancer Activity

• Substitution on the Phenyl Ring: The presence of halogen atoms, particularly at the para position of a phenyl ring substituent, appears to enhance cytotoxic activity.[5] Additionally, the presence of a 3,4,5-trimethoxyphenyl group has been shown to result in potent inhibitory effects against neuroblastoma cell lines.[7]

• Nature of the Triazole Ring: Both 1,2,3-triazoles and 1,2,4-triazoles have been incorporated into anticancer agents. The specific isomer and its substitution pattern can significantly influence the biological activity.

• Mechanism of Action: Some furan-triazole analogs have been shown to inhibit key anticancer targets such as EGFR, BRAF, and tubulin.[4] For instance, certain derivatives have demonstrated potent tubulin polymerization inhibitory activity.

Experimental Protocol: MTT Assay for Cytotoxicity

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity. NAD(P)H-dependent cellular oxidoreductase enzymes can, under defined conditions, reflect the number of viable cells present.

Step-by-Step Methodology:

• Cell Seeding: Plate cancer cells in a 96-well plate at a density of 5,000-10,000 cells per well and incubate for 24 hours to allow for cell attachment.

• Compound Treatment: Treat the cells with various concentrations of the furan-triazole analogs and a vehicle control (e.g., DMSO). Incubate for 48-72 hours.

• MTT Addition: Add MTT solution to each well and incubate for 2-4 hours. During this time, viable cells with active metabolism will convert the MTT into a purple formazan product.

• Solubilization: Add a solubilizing agent (e.g., DMSO or isopropanol) to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance of the wells at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the control and determine the IC50 value by plotting the cell viability against the compound concentration.

Caption: Workflow of the MTT assay for evaluating cytotoxicity.

Antimicrobial and Antifungal Activity of Furan-Triazole Analogs

The furan-triazole scaffold is also a prominent feature in the design of new antimicrobial and antifungal agents.[3][8][9] The mechanism of action for many triazole-based antifungals involves the inhibition of the cytochrome P450 enzyme 14α-demethylase, which is crucial for ergosterol biosynthesis in fungi.[3][10]

Comparative In Vitro Antimicrobial and Antifungal Data

The following table presents the minimum inhibitory concentration (MIC) values for several furan-triazole derivatives against various microbial and fungal strains.

Compound ID	Microbial/Fungal Strain	MIC (µg/mL)	Key Structural Features	Reference
4a	Mycobacterium tuberculosis H37Rv	3.12	Furan-thiazole hydrazone derivative	[2]
4b	Mycobacterium tuberculosis H37Rv	3.12	Furan-thiazole hydrazone derivative	[2]
4c	Mycobacterium tuberculosis H37Rv	3.12	Furan-thiazole hydrazone derivative	[2]
4g	Staphylococcus aureus	Zone of Inhibition: 19 mm	Trifluoromethoxy group	[2]
Escherichia coli	Zone of Inhibition: 17 mm
5k	Candida albicans	0.125	Phenylethynyl pyrazole side chain	[11]
Cryptococcus neoformans	0.125
Aspergillus fumigatus	8.0
6c	Candida albicans	0.0625	Phenylethynyl pyrazole side chain	[11]
Cryptococcus neoformans	0.0625
Aspergillus fumigatus	4.0

Key Structure-Activity Relationship Insights for Antimicrobial/Antifungal Activity

• Side Chain Modifications: The introduction of a phenylethynyl pyrazole side chain in triazole derivatives has been shown to yield potent antifungal activity, particularly against Candida albicans and Cryptococcus neoformans.[11]

• Hybridization with Other Heterocycles: The combination of the furan-triazole core with other heterocyclic systems, such as thiazole, can lead to compounds with good antitubercular activity.[2]

• Substitution Patterns: For antibacterial agents, the presence of specific substituents, such as a trifluoromethoxy group, can enhance efficacy against both Gram-positive and Gram-negative bacteria.[2] The introduction of isopropyl and isobutyl radicals in the ester structure of some derivatives has been shown to increase activity against S. aureus.[8]

Experimental Protocol: Broth Microdilution for MIC Determination

The broth microdilution method is a standard laboratory procedure used to determine the minimum inhibitory concentration (MIC) of an antimicrobial agent against a specific microorganism.

Step-by-Step Methodology:

• Prepare Inoculum: Prepare a standardized suspension of the test microorganism in a suitable broth medium (e.g., Mueller-Hinton broth for bacteria, RPMI-1640 for fungi).

• Serial Dilutions: Perform serial two-fold dilutions of the furan-triazole compounds in the broth medium in a 96-well microtiter plate.

• Inoculation: Add the standardized microbial inoculum to each well of the microtiter plate.

• Incubation: Incubate the plate at an appropriate temperature and duration for the specific microorganism (e.g., 35-37°C for 18-24 hours for most bacteria).

• Determine MIC: The MIC is the lowest concentration of the antimicrobial agent that completely inhibits the visible growth of the microorganism.

Caption: Key structure-activity relationship points for furan-triazole analogs. (Note: A placeholder image URL is used in the DOT script. In a real application, this would be replaced with an image of the core furan-triazole structure.)

Conclusion

The furan-triazole scaffold represents a highly versatile and promising platform for the development of novel therapeutic agents. The structure-activity relationship studies highlighted in this guide demonstrate that strategic modifications to this core structure can lead to potent and selective compounds with anticancer, antimicrobial, and antifungal activities. Further exploration of this chemical space, guided by the insights presented, holds significant potential for the discovery of new and effective drugs.

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A Comparative Guide to the Efficacy of Triazole-Based Antimicrobial Agents

This guide offers an in-depth comparison of the efficacy of various triazole-based antimicrobial agents, designed for researchers, scientists, and drug development professionals. Moving beyond a simple product-to-product comparison, this document provides a comprehensive analysis of their mechanisms of action, spectrum of activity, pharmacokinetic profiles, and the critical issue of resistance. The experimental protocols included are grounded in established standards to ensure scientific integrity and reproducibility.

Introduction to Triazole Antimicrobial Agents

The triazole class of antifungal agents represents a cornerstone in the management of invasive fungal infections. Since the introduction of fluconazole, this class has expanded to include a range of potent compounds with broadened spectra of activity and improved pharmacological properties.[1] Triazoles function by disrupting the integrity of the fungal cell membrane, a mechanism that provides a selective target, as it differs from mammalian cell membrane composition.[1][2] This guide will focus on a comparative analysis of the most clinically relevant triazoles: fluconazole, itraconazole, voriconazole, posaconazole, and isavuconazole.

Mechanism of Action: Inhibition of Ergosterol Biosynthesis

The primary antifungal activity of triazoles stems from their ability to inhibit the fungal cytochrome P450 enzyme, lanosterol 14α-demethylase, which is encoded by the ERG11 gene in yeasts and cyp51A in molds.[1][3] This enzyme is a critical component of the ergosterol biosynthesis pathway. Ergosterol is the principal sterol in fungal cell membranes, analogous to cholesterol in mammalian cells, and is essential for maintaining membrane fluidity, integrity, and the function of membrane-bound proteins.[2][4]

By binding to the heme iron atom in the active site of lanosterol 14α-demethylase, triazoles prevent the conversion of lanosterol to ergosterol.[5][6] This inhibition leads to a depletion of ergosterol and the accumulation of toxic 14α-methylated sterol precursors.[7] The resulting altered cell membrane has increased permeability and disrupted cellular functions, ultimately leading to the inhibition of fungal growth (fungistatic effect) or, at higher concentrations, fungal cell death (fungicidal effect).[4]

A secondary mechanism of action has also been proposed, where the accumulation of sterol intermediates triggers negative feedback regulation of HMG-CoA reductase, the rate-limiting enzyme in the ergosterol biosynthesis pathway, further disrupting sterol homeostasis.[7]

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A Senior Application Scientist's Guide to In Silico Docking: A Comparative Analysis of 5-(1H-Triazol-3-ylsulfanyl)-furan-2-carbaldehyde Against Fungal Lanosterol 14α-demethylase (CYP51)

Abstract

This guide provides an in-depth, comparative analysis of a novel heterocyclic compound, 5-(1H-Triazol-3-ylsulfanyl)-furan-2-carbaldehyde, against the validated antifungal target, lanosterol 14α-demethylase (CYP51). Triazole-based agents form the cornerstone of antifungal therapy, primarily by inhibiting CYP51, an essential enzyme in the fungal ergosterol biosynthesis pathway.[1][2] This document serves researchers and drug development professionals by not only detailing a rigorous in silico molecular docking protocol but also by contextualizing the potential of our lead compound against established antifungal agents, Fluconazole and Voriconazole. We will explore the causality behind experimental choices, present comparative binding data, and offer a self-validating workflow for computational drug discovery.

Introduction: The Rationale for Targeting Fungal CYP51

Invasive fungal infections represent a significant and growing threat to global health, exacerbated by the rise of drug-resistant strains.[3][4] The triazole class of antifungals has been a mainstay in clinical practice for decades, owing to their targeted inhibition of lanosterol 14α-demethylase (CYP51).[3][5] This cytochrome P450 enzyme is critical for fungal cell membrane integrity, as it catalyzes a key step in the biosynthesis of ergosterol.[2] Its inhibition leads to the accumulation of toxic sterol precursors, disrupting membrane function and arresting fungal growth.[3]

The structural scaffold of 5-(1H-Triazol-3-ylsulfanyl)-furan-2-carbaldehyde (hereafter referred to as Compound X ) incorporates several features of interest:

• A 1,2,4-Triazole Moiety: This is the critical pharmacophore responsible for coordinating with the heme iron atom in the active site of CYP51, a mechanism central to the activity of all azole antifungals.[2]

• A Furan Ring: A five-membered aromatic heterocycle that can engage in various non-covalent interactions within the active site.

• A Thioether Linkage: Provides conformational flexibility, allowing the molecule to adopt an optimal binding pose.

Given this structural rationale, we hypothesize that Compound X has the potential to be an effective inhibitor of CYP51. This guide will computationally test this hypothesis by comparing its docking performance against that of two widely-used clinical antifungals, Fluconazole and Voriconazole , using the CYP51 enzyme from Candida albicans, a prevalent fungal pathogen.

Comparative In Silico Analysis: A Step-by-Step Protocol

Molecular docking is a powerful computational method that predicts the preferred orientation of one molecule to a second when bound to each other to form a stable complex.[6][7] This protocol is designed to be a self-validating system, explaining the causality behind each step to ensure scientific rigor and reproducibility.

Selection of Software and Tools

For this study, we will utilize a suite of widely-validated and freely available software to ensure the accessibility of the workflow.

Tool	Purpose	Rationale & Justification	Source
Protein Data Bank (PDB)	Receptor Structure	The PDB is the definitive public archive for 3D structural data of large biological molecules. We will use it to obtain a high-resolution crystal structure of our target enzyme.	RCSB PDB
AutoDock Tools 1.5.6	Receptor & Ligand Preparation	Provides a graphical user interface and a suite of scripts for preparing protein and ligand files, adding charges, and defining the docking grid box. It is the standard pre-processing tool for AutoDock Vina.	The Scripps Research Institute
AutoDock Vina	Molecular Docking	Vina is a highly efficient and accurate open-source docking engine. It uses a sophisticated gradient optimization method in its search algorithm, making it one of the most widely used tools for virtual screening.[8]	The Scripps Research Institute
Discovery Studio Visualizer	Interaction Analysis	A comprehensive tool for visualizing protein-ligand complexes and analyzing the specific non-covalent interactions (e.g., hydrogen bonds, hydrophobic contacts) that mediate binding.	BIOVIA
SwissADME	Pharmacokinetic Prediction	An online tool used to predict the Absorption, Distribution, Metabolism, and Excretion (ADME) properties of a molecule, which is crucial for assessing its drug-likeness.[9]	Swiss Institute of Bioinformatics

Experimental Workflow

The entire computational experiment follows a logical progression from data acquisition and preparation to simulation and analysis. This workflow ensures that each step builds upon a properly validated foundation.

Caption: In Silico Docking and Analysis Workflow.

Detailed Methodologies

Step 1: Receptor Preparation

• Obtain Crystal Structure: Download the crystal structure of Candida albicans CYP51 complexed with a known inhibitor from the Protein Data Bank (PDB ID: 5V5Z). This structure provides a biologically relevant conformation of the active site.

• Clean the Structure: Using AutoDock Tools, open the PDB file. Remove all water molecules and the co-crystallized ligand. This is crucial as we want to dock our compounds into an empty active site.

• Add Hydrogens: Add polar hydrogens to the protein structure. This step is vital for correctly calculating hydrogen bonding interactions.

• Save as PDBQT: Save the prepared receptor file in the PDBQT format, which includes partial charges required by AutoDock Vina.

Step 2: Ligand Preparation

• Obtain Structures: The 3D structures of Fluconazole and Voriconazole were obtained from the PubChem database. The structure of Compound X (5-(1H-[6][10][11]Triazol-3-ylsulfanyl)-furan-2-carbaldehyde) was drawn using ChemDraw and converted to 3D.[12]

• Energy Minimization: Each ligand's structure was subjected to energy minimization using the MMFF94 force field. This ensures the ligand is in a low-energy, stable conformation before docking.

• Set Torsions: In AutoDock Tools, define the rotatable bonds for each ligand. This allows for ligand flexibility during the docking simulation, which is essential for finding the optimal binding pose.

• Save as PDBQT: Save the prepared ligand files in the PDBQT format.

Step 3: Molecular Docking Simulation

• Grid Box Definition: A grid box is a three-dimensional cube that defines the search space for the docking algorithm. Using AutoDock Tools, center the grid box on the co-crystallized ligand from the original PDB file to ensure it encompasses the entire active site. A box size of 60x60x60 Å is typically sufficient.

• Configuration File: Create a configuration text file specifying the paths to the receptor and ligand PDBQT files, the grid box center and dimensions, and the desired exhaustiveness of the search (e.g., exhaustiveness = 8).

• Run AutoDock Vina: Execute the docking simulation from the command line using the command: vina --config conf.txt --log log.txt. Vina will generate an output PDBQT file containing the predicted binding poses ranked by their binding affinity scores.

Results: A Comparative Performance Analysis

The primary output from AutoDock Vina is the binding affinity, a score in kcal/mol that estimates the binding free energy.[6] More negative scores indicate a stronger, more favorable binding interaction.[6]

Binding Affinity and Pharmacokinetic Profile

The docking results are summarized below, alongside key ADME properties predicted by the SwissADME server. Lipinski's Rule of Five is a set of criteria used to evaluate the drug-likeness of a compound; violations of these rules may indicate potential problems with oral bioavailability.[9]

Compound	Binding Affinity (kcal/mol)	Molecular Weight ( g/mol )	LogP	H-Bond Donors	H-Bond Acceptors	Lipinski Violations
Compound X	-8.9	209.22	0.85	1	5	0
Fluconazole (Standard)	-8.1	306.27	0.50	1	5	0
Voriconazole (Standard)	-9.5	349.31	1.51	1	5	0

Interpretation:

• Compound X demonstrated a strong binding affinity of -8.9 kcal/mol , which is notably better than the standard drug Fluconazole (-8.1 kcal/mol).

• Its performance was slightly lower than that of Voriconazole (-9.5 kcal/mol), a next-generation triazole.

• Crucially, Compound X exhibits a favorable ADME profile, with zero Lipinski violations and a lower molecular weight, suggesting it may have good potential for oral bioavailability.

Analysis of Molecular Interactions

The binding affinity score is governed by the specific interactions between the ligand and the amino acid residues in the protein's active site. Visualizing these interactions is key to understanding the structural basis of inhibition.

Caption: Key Molecular Interactions within the CYP51 Active Site.

Key Interaction Analysis:

Compound	Heme Coordination (via Triazole N4)	Hydrogen Bonds	Pi-Interactions	Key Hydrophobic Contacts
Compound X	Yes (Fe)	TYR132	PHE228 (Pi-Pi)	MET508, ILE379
Fluconazole	Yes (Fe)	TYR132	None	MET508, LEU376
Voriconazole	Yes (Fe)	SER378	TYR132 (Pi-Cation)	LEU376, ILE379

Discussion: The superior performance of Compound X over Fluconazole can be attributed to its ability to form an additional Pi-Pi stacking interaction between its furan ring and the Phenylalanine residue at position 228 (PHE228). This extra stabilizing interaction likely anchors the ligand more securely in the active site, leading to a more favorable binding energy. All three compounds demonstrated the canonical coordination with the heme iron, which is the defining inhibitory mechanism of azole drugs.[2] Voriconazole's top-ranking score is likely due to its unique fluoropyrimidine moiety, which engages in multiple favorable contacts within the binding pocket.

Conclusion and Future Directions

This in silico comparative guide demonstrates that 5-(1H-Triazol-3-ylsulfanyl)-furan-2-carbaldehyde (Compound X) is a promising candidate for development as a novel antifungal agent. Its predicted binding affinity for C. albicans CYP51 is superior to that of the first-generation triazole Fluconazole, and its excellent predicted ADME profile suggests good drug-like properties.

The computational data presented herein provide a strong rationale for advancing this compound to the next stages of the drug discovery pipeline. The next logical steps include:

• Chemical Synthesis: Synthesis of the compound to provide material for experimental validation.[5][13]

• In Vitro Enzyme Assays: Quantitatively measure the IC50 value of Compound X against purified CYP51 to confirm its inhibitory potency.[1]

• Antifungal Susceptibility Testing: Determine the Minimum Inhibitory Concentration (MIC) against a panel of pathogenic fungi, including resistant strains.[14]

• Molecular Dynamics (MD) Simulations: Run MD simulations on the docked complex to assess its stability over time, providing further confidence in the predicted binding mode.[7][15]

By following this structured, computation-driven approach, we can efficiently prioritize promising lead compounds and accelerate the development of new therapies to combat the critical threat of fungal infections.

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Comparative Guide to Cross-Resistance Studies with Triazole Antifungal Agents

A Senior Application Scientist's In-Depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

The rise of antifungal resistance, particularly to the widely used triazole agents, poses a significant threat to public health. Understanding the nuances of cross-resistance—where resistance to one triazole confers resistance to others—is paramount for effective clinical management and the development of new therapeutic strategies. This guide provides a comprehensive overview of the methodologies and experimental frameworks essential for robust cross-resistance studies, grounded in scientific integrity and practical insights.

The Foundation: Understanding Triazole Action and Resistance

Triazole antifungals are a cornerstone of treatment for invasive fungal infections, primarily caused by Candida and Aspergillus species.[1] Their mechanism of action involves the inhibition of lanosterol 14α-demethylase, a crucial enzyme in the ergosterol biosynthesis pathway.[2] Ergosterol is a vital component of the fungal cell membrane, and its disruption leads to fungal growth inhibition.[2]

Resistance to triazoles can emerge through various mechanisms, with the most common being modifications of the target enzyme, encoded by the ERG11 gene in yeasts and the cyp51A gene in molds.[2][3] These modifications can include point mutations that alter the drug's binding affinity or overexpression of the target enzyme.[4][5] Another significant mechanism is the increased expression of efflux pumps that actively transport the antifungal drug out of the fungal cell.[4]

Cross-resistance among triazoles is a complex phenomenon influenced by the specific resistance mechanism and the structural similarities between different triazole agents.[6][7] For instance, certain mutations in the cyp51A gene of Aspergillus fumigatus can confer resistance to multiple triazoles.[8][9]

Visualizing the Mechanism of Action and Resistance

To better understand these intricate processes, the following diagram illustrates the ergosterol biosynthesis pathway and the points at which triazoles act, as well as the primary mechanisms of resistance.

Caption: Mechanism of triazole action and resistance.

Designing a Cross-Resistance Study: A Step-by-Step Workflow

A well-designed cross-resistance study is crucial for generating reliable and comparable data. The following workflow outlines the key stages, from isolate selection to data analysis.

Caption: Workflow for a triazole cross-resistance study.

Isolate Selection: The Starting Point of a Robust Study

The choice of fungal isolates is a critical first step. A comprehensive study should include:

• Wild-type isolates: These serve as a baseline for susceptibility.

• Clinically resistant isolates: Strains isolated from patients who have failed triazole therapy provide clinically relevant data.[8]

• Environmentally resistant isolates: The use of triazole-based fungicides in agriculture can lead to the emergence of resistant strains in the environment, which may then infect humans.[6][7][10] Including these isolates is crucial for a complete understanding of resistance development.

• Isolates with known resistance mechanisms: Utilizing strains with characterized mutations (e.g., TR34/L98H in A. fumigatus) allows for direct correlation between genotype and phenotype.[6][11]

Phenotypic Analysis: Antifungal Susceptibility Testing (AST)

AST is the cornerstone of determining the in vitro activity of antifungal agents. The two primary methods are broth microdilution and disk diffusion, with standardized protocols provided by the Clinical and Laboratory Standards Institute (CLSI) and the European Committee on Antimicrobial Susceptibility Testing (EUCAST).[12][13][14]

2.2.1. Broth Microdilution Method

This is considered the gold standard for determining the Minimum Inhibitory Concentration (MIC), which is the lowest concentration of an antifungal agent that inhibits the visible growth of a microorganism.[12][15]

Experimental Protocol: Broth Microdilution for Yeasts (CLSI M27) [15][16]

• Preparation of Antifungal Stock Solutions: Dissolve pure triazole compounds in a suitable solvent like dimethyl sulfoxide (DMSO).[12]

• Serial Dilutions: Prepare a series of twofold dilutions of the antifungal agent in RPMI 1640 medium. The final concentration range should be appropriate for the triazole being tested (e.g., 0.007 to 128 µg/ml).[12]

• Inoculum Preparation:

  • Culture the yeast isolate on a non-selective agar medium (e.g., Sabouraud Dextrose Agar) for 24-48 hours at 35°C.[12]

  • Prepare a suspension of fungal colonies in sterile saline and adjust the turbidity to a 0.5 McFarland standard, corresponding to approximately 1 x 10⁶ to 5 x 10⁶ cells/ml.[12]

  • Further dilute the suspension in RPMI 1640 medium to achieve a final inoculum concentration of 0.5 x 10³ to 2.5 x 10³ cells/ml in the microdilution plate.[15]

• Inoculation and Incubation: Add the standardized inoculum to each well of the microdilution plate containing the antifungal dilutions. Incubate the plates at 35°C for 24-48 hours.

• Reading the MIC: The MIC is determined as the lowest concentration of the antifungal agent that causes a significant (≥50%) reduction in turbidity compared to the growth control well.[17]

For molds, the CLSI M38-A protocol is followed, with adjustments to the inoculum preparation and incubation times. [9][18]

2.2.2. Disk Diffusion Method

This method provides a simpler and more cost-effective alternative to broth microdilution for some yeast species.[13] It involves placing paper disks impregnated with a specific concentration of an antifungal agent onto an agar plate inoculated with the test organism. The diameter of the zone of growth inhibition around the disk is measured after incubation.

Experimental Protocol: Disk Diffusion for Candida spp. (CLSI M44) [13]

• Inoculum Preparation: Prepare a standardized inoculum as described for the broth microdilution method (0.5 McFarland standard).

• Inoculation: Evenly streak the inoculum onto the surface of a Mueller-Hinton agar plate supplemented with 2% glucose and 0.5 µg/ml methylene blue.[15]

• Disk Application: Aseptically apply the triazole antifungal disks to the surface of the agar.

• Incubation: Incubate the plates at 35°C for 20-24 hours.

• Zone Measurement: Measure the diameter of the zone of complete growth inhibition to the nearest millimeter. The results are interpreted as susceptible, intermediate, or resistant based on established zone diameter breakpoints.[19]

Genotypic Analysis: Uncovering the Molecular Basis of Resistance

Identifying the specific genetic mutations responsible for resistance is crucial for understanding cross-resistance patterns.

Experimental Protocol: PCR and Sequencing of Resistance Genes (e.g., cyp51A in Aspergillus)

• DNA Extraction: Extract genomic DNA from the fungal isolates using a commercially available kit or a standard protocol.

• PCR Amplification: Amplify the target gene (e.g., cyp51A) using specific primers. The PCR product should encompass the entire coding region and promoter to detect both point mutations and tandem repeat insertions.[20]

• PCR Product Purification: Purify the amplified PCR product to remove primers and unincorporated nucleotides.

• Sanger Sequencing: Sequence the purified PCR product.

• Sequence Analysis: Align the obtained sequence with a wild-type reference sequence to identify any mutations, such as single nucleotide polymorphisms (SNPs) or insertions/deletions.[5] Several online tools and software are available for sequence analysis.[5]

Commercially available real-time PCR assays can also be used for the rapid detection of known common mutations, such as TR34/L98H and TR46/Y121F/T289A in A. fumigatus.[21][22]

Data Presentation and Interpretation

Summarizing Quantitative Data

MIC data should be summarized in a table for easy comparison across different triazole agents and fungal isolates. This allows for a clear visualization of cross-resistance patterns.

Table 1: Example of MIC Data for Triazole Cross-Resistance in Aspergillus fumigatus

Isolate ID	Resistance Mechanism	Itraconazole MIC (µg/ml)	Voriconazole MIC (µg/ml)	Posaconazole MIC (µg/ml)
WT-1	Wild-Type	0.5	0.25	0.125
RES-1	TR34/L98H	>16	4	2
RES-2	M220K	8	8	4
RES-3	G54R	>16	1	1

Note: This is example data and does not represent actual experimental results.

Interpreting Cross-Resistance

The correlation of MICs between different triazoles can indicate the likelihood of cross-resistance.[18] A high correlation suggests that resistance to one agent is likely to confer resistance to the other.[18] For example, in A. fumigatus, strong correlations have been observed between itraconazole and posaconazole MICs, and between voriconazole and ravuconazole MICs.[9][18] However, it is important to note that the pattern of cross-resistance is highly dependent on the specific underlying resistance mechanism.[9] For instance, some mutations may confer resistance to a broad range of triazoles (pan-azole resistance), while others may only affect specific agents.[5]

Conclusion and Future Directions

The study of cross-resistance among triazole antifungal agents is a dynamic field that is critical for combating the growing threat of antifungal resistance. By employing robust and standardized methodologies, researchers can generate high-quality data to inform clinical decision-making, guide the development of new antifungal agents, and ultimately improve patient outcomes. Future research should focus on the continued surveillance of resistance trends, the identification of novel resistance mechanisms, and the development of rapid diagnostic tools to detect resistance at the point of care.

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• 18. In vitro survey of triazole cross-resistance among more than 700 clinical isolates of Aspergillus species - PubMed [pubmed.ncbi.nlm.nih.gov]
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A Researcher's Guide to Evaluating the Synergistic Potential of Novel Antimicrobials: A Case Study with 5-(1H-Triazol-3-ylsulfanyl)-furan-2-carbaldehyde

Introduction

The emergence of multidrug-resistant (MDR) pathogens presents a formidable challenge to global health, necessitating the development of novel therapeutic strategies.[1][2] One promising approach is combination therapy, where the synergistic interaction between two or more antimicrobial agents enhances their collective efficacy beyond their individual effects.[3] Synergistic combinations can broaden the spectrum of activity, reduce the dosages required (thereby minimizing toxicity), and suppress the development of resistance.[1][3]

This guide focuses on establishing a robust, evidence-based framework for evaluating the synergistic potential of a novel antimicrobial agent. For this purpose, we will use the hypothetical compound 5-(1H-Triazol-3-ylsulfanyl)-furan-2-carbaldehyde (hereafter designated "TFC"). Compounds featuring furan and 1,2,4-triazole scaffolds have been noted for their potential antibacterial activities.[4][5][6][7][8] For this guide, we will hypothesize that TFC is a novel bacterial cell wall synthesis inhibitor. This guide provides the detailed experimental protocols, data interpretation frameworks, and scientific rationale required to systematically assess TFC's synergistic interactions with conventional antimicrobials.

Part 1: Foundational Characterization - Determining Minimum Inhibitory Concentration (MIC)

Expertise & Experience: Before assessing synergy, it is imperative to establish the baseline activity of each individual compound. The Minimum Inhibitory Concentration (MIC) is the lowest concentration of an antimicrobial that prevents visible growth of a microorganism. This value is the cornerstone for all subsequent synergy calculations. The broth microdilution method, as standardized by the Clinical and Laboratory Standards Institute (CLSI), is the gold-standard for this determination.[9][10]

Protocol 1: Broth Microdilution for MIC Determination

• Preparation of Reagents:

  • Prepare a stock solution of TFC and each comparator antibiotic (e.g., a β-lactam like Ceftazidime, an aminoglycoside like Gentamicin) in an appropriate solvent.

  • Use Cation-Adjusted Mueller-Hinton Broth (CAMHB) as the testing medium, ensuring it adheres to CLSI standards.[11]

  • Prepare a bacterial inoculum of the test organism (e.g., Pseudomonas aeruginosa ATCC 27853) equivalent to a 0.5 McFarland standard, which is then further diluted to achieve a final concentration of approximately 5 x 10⁵ CFU/mL in each well.[12]

• Plate Preparation:

  • In a 96-well microtiter plate, perform two-fold serial dilutions of each antimicrobial agent in CAMHB.

  • The final volume in each well should be 100 µL after adding the bacterial inoculum.

  • Include a growth control well (no antibiotic) and a sterility control well (no bacteria).

• Inoculation and Incubation:

  • Add 100 µL of the standardized bacterial suspension to each well.

  • Incubate the plates at 35°C for 16-20 hours under ambient air conditions.

• Result Interpretation:

  • The MIC is determined as the lowest concentration of the antimicrobial agent where no visible bacterial growth is observed.

Part 2: High-Throughput Synergy Screening - The Checkerboard Assay

Trustworthiness: The checkerboard assay is a widely used in vitro method to screen for synergy between two antimicrobial agents.[13][14] It allows for the testing of numerous concentration combinations simultaneously, providing a quantitative measure of interaction through the Fractional Inhibitory Concentration Index (FICI).[14][15] This method serves as an efficient primary screen to identify promising combinations for further study.[12][16]

Protocol 2: Checkerboard Broth Microdilution Assay

• Plate Setup:

  • Using a 96-well plate, create a two-dimensional array of antimicrobial concentrations.

  • Antimicrobial A (e.g., TFC) is serially diluted along the x-axis (columns).

  • Antimicrobial B (e.g., Gentamicin) is serially diluted along the y-axis (rows).[17]

  • The resulting plate contains a matrix where each well has a unique combination of concentrations for the two drugs.[15] Row H will contain dilutions of TFC alone, and column 12 will contain dilutions of Gentamicin alone, which will serve to re-confirm their individual MICs.[17]

• Inoculation and Incubation:

  • Inoculate the plate with the test organism at the same final concentration used for MIC testing (approx. 5 x 10⁵ CFU/mL).

  • Incubate under the same conditions (35°C for 16-20 hours).

• Data Collection and FICI Calculation:

  • After incubation, identify the MIC of each drug alone and the MIC of each drug in combination for every well that shows growth inhibition.

  • Calculate the FICI for each inhibitory combination using the following formula:[18][19]

  FICI = FIC of Drug A + FIC of Drug B

  Where:

  • FIC of Drug A = (MIC of Drug A in combination) / (MIC of Drug A alone)

  • FIC of Drug B = (MIC of Drug B in combination) / (MIC of Drug A alone)

• Interpretation of FICI:

  • The interaction is interpreted based on the calculated FICI value:[19][20]

    • Synergy: FICI ≤ 0.5

    • Additive/Indifference: 0.5 < FICI ≤ 4.0

    • Antagonism: FICI > 4.0

Visualization: Checkerboard Assay Workflow

Caption: Workflow for the Checkerboard Synergy Assay.

Data Presentation: Sample Checkerboard Results

Combination Partner (Drug B)	MIC Alone (µg/mL)	TFC MIC in Combo (µg/mL)	Drug B MIC in Combo (µg/mL)	FICI	Interpretation
Gentamicin	2	4	0.25	0.375	Synergy
Ceftazidime	8	8	4	1.0	Additive
Ciprofloxacin	1	16	0.25	1.25	Additive
Meropenem	2	2	0.5	0.375	Synergy

Note: Data is hypothetical. TFC MIC alone is assumed to be 16 µg/mL.

Part 3: Dynamic Assessment of Bactericidal Activity - The Time-Kill Assay

Authoritative Grounding: While the checkerboard assay measures the inhibition of growth at a single time point (bacteriostatic effects), the time-kill assay provides dynamic data on the rate of bacterial killing over time (bactericidal effects).[13][16] It is considered a definitive method for confirming synergy and is crucial for understanding the pharmacodynamics of the drug combination.[21] A synergistic interaction in a time-kill assay is typically defined as a ≥2-log₁₀ decrease in CFU/mL between the combination and its most active single agent at a specific time point (e.g., 24 hours).[22]

Protocol 3: Time-Kill Analysis

• Setup:

  • Prepare flasks of CAMHB containing:

    • No drug (growth control)

    • TFC alone (at a sub-inhibitory concentration, e.g., 0.5 x MIC)

    • Comparator drug alone (e.g., Gentamicin at 0.5 x MIC)

    • The combination of TFC and the comparator drug (at 0.5 x MIC each)

  • Inoculate each flask with the test organism to a starting density of approximately 5 x 10⁵ CFU/mL.[22]

• Sampling:

  • Incubate the flasks in a shaking incubator at 35°C.

  • At predetermined time points (e.g., 0, 2, 4, 8, 12, and 24 hours), withdraw an aliquot from each flask.[13]

• Enumeration:

  • Perform serial dilutions of each aliquot in sterile saline or phosphate-buffered saline.

  • Plate the dilutions onto Mueller-Hinton agar plates.

  • Incubate the plates for 18-24 hours and count the number of colonies to determine the CFU/mL at each time point.

• Data Analysis:

  • Plot the log₁₀ CFU/mL versus time for each condition.

  • Synergy is demonstrated if the combination results in a ≥2-log₁₀ reduction in CFU/mL compared to the most active single agent.

  • Bactericidal activity is defined as a ≥3-log₁₀ reduction in CFU/mL from the initial inoculum.[22]

Visualization: Interpreting Time-Kill Curves

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Safety & Regulatory Compliance

A Researcher's Guide to the Safe Disposal of 5-(1H-Triazol-3-ylsulfanyl)-furan-2-carbaldehyde

A Researcher's Guide to the Safe Disposal of 5-(1H-[1][2][3]Triazol-3-ylsulfanyl)-furan-2-carbaldehyde

This guide provides a comprehensive, step-by-step framework for the safe disposal of 5-(1H-[1][2][3]Triazol-3-ylsulfanyl)-furan-2-carbaldehyde and its waste products. As a preferred source for laboratory safety and chemical handling, this document is designed to empower researchers, scientists, and drug development professionals with the knowledge to manage this chemical waste responsibly, ensuring both personal safety and environmental compliance.

Part 1: Hazard Profile & Risk Assessment

Understanding the potential hazards of 5-(1H-[1][2][3]Triazol-3-ylsulfanyl)-furan-2-carbaldehyde is the foundation of its safe disposal. The molecule's structure suggests a multi-faceted hazard profile.

• Triazole Moiety: 1,2,4-triazole derivatives can exhibit acute toxicity if swallowed and may cause serious eye irritation.[6][7] Some triazoles are also classified as reproductive toxicants.[6]

• Furan Moiety: Furan and its derivatives are often flammable liquids.[8] They are suspected of causing cancer, can be toxic if swallowed, harmful in contact with skin, and fatal if inhaled in some cases.[8] A critical and often overlooked hazard is the potential for furan compounds to form explosive peroxides upon exposure to air and light.[3]

• Aldehyde Moiety: Aldehydes can be toxic and are often respiratory irritants.[9] While some simple aldehydes can be neutralized, the complex nature of this molecule makes such a procedure inadvisable without specific validation.[9][10]

• Thioether Linkage: The sulfanyl group increases the molecular weight and may influence the compound's biological activity and persistence.

Given this composite profile, the compound must be treated as a hazardous substance. For a structurally related compound, 5-(1H-Benzoimidazol-2-ylsulfanyl)-furan-2-carbaldehyde, the GHS classification includes Skin Sensitization (H317), warranting a warning signal word.

Quantitative Data Summary

While specific data for the target compound is unavailable, the table below provides context based on its constituent parts.

Property	Furan	2-Furaldehyde (Furfural)	1,2,4-Triazole
CAS Number	110-00-9[1]	98-01-1[11]	288-88-0
GHS Pictograms	Flammable, Health Hazard, Irritant	Flammable, Toxic, Health Hazard, Irritant	Irritant, Health Hazard
Hazard Statements	H226, H301, H312, H315, H319, H330, H335, H351, H401, H412	H226, H301, H312, H330, H315, H319, H335, H351[12]	H302, H319, H360[6]
Flash Point	-36 °C (-32.8 °F)[1]	60 °C (140 °F)[13]	Not Applicable (Solid)
Disposal Consideration	Licensed chemical destruction plant or controlled incineration.[14]	Dispose of as hazardous waste.[11]	Incineration in a chemical incinerator.[6][15]

Part 2: Safe Handling and Personal Protective Equipment (PPE)

Before beginning any disposal procedure, the appropriate PPE must be worn to mitigate exposure risks.

• Hand Protection: Wear chemical-resistant gloves (e.g., nitrile, neoprene).

• Eye Protection: Use safety goggles or a face shield to protect against splashes.

• Skin and Body Protection: A lab coat is mandatory. For larger quantities or in case of a spill, consider a chemical-resistant apron or suit.

• Respiratory Protection: All handling of the solid compound or its solutions should be performed in a certified chemical fume hood to avoid inhalation of dust or vapors.[1]

Part 3: Disposal Protocol

The guiding principle for the disposal of 5-(1H-[1][2][3]Triazol-3-ylsulfanyl)-furan-2-carbaldehyde is that it must be treated as hazardous chemical waste. Under no circumstances should this chemical or its waste be disposed of down the drain or in the regular trash. [3][16]

Step-by-Step Waste Collection and Storage

• Waste Segregation: Do not mix this waste stream with other types of chemical waste unless explicitly approved by your institution's EHS guidelines.[3] Incompatible chemicals must be kept separate to prevent dangerous reactions.[2]

• Containerization:

  • Collect all waste containing 5-(1H-[1][2][3]Triazol-3-ylsulfanyl)-furan-2-carbaldehyde (e.g., unused product, contaminated solutions, reaction byproducts) in a designated hazardous waste container.[3]

  • The container must be made of a compatible material (e.g., borosilicate glass or a suitable plastic like high-density polyethylene) and have a secure, leak-proof screw cap.[2][4] The original product container is often a good choice if it is in good condition.[2]

  • Do not use foodstuff containers for waste storage.[2]

• Labeling:

  • Clearly label the waste container with the words "HAZARDOUS WASTE ".[17]

  • The label must include the full chemical name: "5-(1H-[1][2][3]Triazol-3-ylsulfanyl)-furan-2-carbaldehyde".

  • List all components of the waste mixture, including solvents and their approximate concentrations.

  • Indicate the associated hazards (e.g., "Toxic," "Flammable," "Irritant," "Potential Peroxide Former").

• Storage:

  • Store the sealed waste container in a designated Satellite Accumulation Area (SAA).[2][17] This area must be at or near the point of generation and under the control of laboratory personnel.[4][18]

  • Ensure the SAA is in a well-ventilated area, away from heat, sparks, and direct sunlight to mitigate fire and peroxide formation risks.[3]

  • Use secondary containment (e.g., a chemical-resistant tray) to capture any potential leaks.[4]

• Final Disposal:

  • Arrange for the pickup of the hazardous waste through your institution's EHS department or a licensed hazardous waste disposal contractor.[3][15]

  • The most probable and recommended disposal method for this type of complex organic molecule is high-temperature incineration in a facility equipped with afterburners and scrubbers to handle potentially toxic combustion products.[14][15]

Spill Management Protocol

In the event of a spill, immediate and correct action is crucial.

• Evacuate and Alert: Alert personnel in the immediate area and evacuate if necessary.

• Ventilate: Ensure the area is well-ventilated, using the chemical fume hood if the spill is contained within it.

• Contain: Use an inert absorbent material like vermiculite, sand, or a commercial chemical absorbent to contain the spill.[15] Do not use combustible materials like paper towels as the primary absorbent.

• Collect: Carefully sweep or scoop the absorbed material into your designated hazardous waste container.

• Decontaminate: Clean the spill area with a suitable solvent (e.g., acetone, ethanol), followed by soap and water. Collect all cleaning materials as hazardous waste.

• Dispose: Seal the waste container and manage it according to the disposal protocol outlined above.

Part 4: Visualization of the Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of 5-(1H-[1][2][3]Triazol-3-ylsulfanyl)-furan-2-carbaldehyde.

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Personal protective equipment for handling 5-(1H-[1,2,4]Triazol-3-ylsulfanyl)-furan-2-carbaldehyde

A Comprehensive Guide to the Safe Handling of 5-(1H-[1][2][3]Triazol-3-ylsulfanyl)-furan-2-carbaldehyde

This document provides essential safety and logistical information for researchers, scientists, and drug development professionals working with 5-(1H-[1][2]Triazol-3-ylsulfanyl)-furan-2-carbaldehyde. The following procedural guidance is designed to ensure the safe handling, storage, and disposal of this compound, grounded in an understanding of its constituent chemical moieties.

Hazard Assessment: A Synthesis of Structural Alerts

• Furan-2-carbaldehyde (Furfural) Moiety: The furan-2-carbaldehyde scaffold is a well-characterized structural alert. Furfural and its derivatives are known to be toxic if swallowed, harmful upon skin contact, and potentially fatal if inhaled.[3][4][5][6] These compounds are often classified as skin and eye irritants and may cause respiratory irritation.[3][4][6] Furthermore, some furan derivatives are suspected carcinogens.[4] The aldehyde group also presents a risk of reactivity, and the furan ring can be susceptible to polymerization or degradation, particularly in the presence of light and air.[7][8]

• 1,2,4-Triazole Moiety: Triazole-containing compounds are widely used in pharmaceuticals and agrochemicals. While the toxicity of the triazole ring itself is generally considered to be low, various substituted triazoles can present hazards. General safety precautions for handling triazoles include the use of chemical-resistant gloves, eye protection, and lab coats to prevent skin and eye contact.[1] Certain triazole derivatives are known irritants, and some are suspected of causing cancer.[2]

• Thioether Linkage and Overall Structure: A structurally similar compound, 5-(1H-Benzoimidazol-2-ylsulfanyl)-furan-2-carbaldehyde, is classified as a skin sensitizer. This suggests a potential for 5-(1H-[1][2]Triazol-3-ylsulfanyl)-furan-2-carbaldehyde to also cause allergic skin reactions upon repeated contact. The overall molecule is a solid.

Given these considerations, 5-(1H-[1][2]Triazol-3-ylsulfanyl)-furan-2-carbaldehyde should be handled as a hazardous substance with potential for skin and eye irritation, skin sensitization, and toxicity upon inhalation or ingestion.

Personal Protective Equipment (PPE): A Multi-layered Defense

A comprehensive PPE strategy is crucial for minimizing exposure. The following table outlines the recommended PPE for handling this compound.

Protection Type	Specific Equipment	Standards/Notes
Eye/Face Protection	Safety glasses with side-shields or chemical goggles.[2] A face shield may be required for splash hazards.	Must conform to EN166 (EU) or NIOSH (US) standards.[2]
Skin Protection	Chemical-resistant gloves (e.g., nitrile rubber).[1] Inspect gloves before each use and follow proper glove removal technique.[2] A lab coat or protective clothing is mandatory to prevent skin contact.[1]	Gloves should be tested according to EN 374.[9]
Respiratory Protection	A dust mask (N95 or equivalent) is required when handling the solid to prevent inhalation of dust.[2] All handling of the solid should be performed in a well-ventilated area, preferably a chemical fume hood.[2]	For situations with higher exposure risk, a NIOSH/MSHA or EN 149 approved respirator should be used.[2]

Operational Plan: From Receipt to Disposal

A systematic workflow is essential for safe handling. The following diagram and procedural steps outline a self-validating system for working with 5-(1H-[1][2]Triazol-3-ylsulfanyl)-furan-2-carbaldehyde.

Caption: Workflow for Safe Handling of 5-(1H-[1][2]Triazol-3-ylsulfanyl)-furan-2-carbaldehyde.

A. Pre-Handling Preparations

• Review Safety Information: Before any work, thoroughly review the safety information for analogous compounds, such as furan-2-carbaldehyde and various triazole derivatives.[2]

• Ensure Proper Ventilation: All work must be conducted in a well-ventilated area, ideally within a certified chemical fume hood, to minimize inhalation exposure.[2]

• Assemble PPE: Don all required personal protective equipment as detailed in the table above.[2]

• Prepare Workspace: Ensure the work area is clean and free of clutter. Locate the nearest emergency eyewash station and safety shower.

B. Handling Procedures

• Avoid Dust Formation: When handling the solid compound, take care to avoid generating dust.[9][10]

• Weighing: Weigh the compound within the fume hood.

• Solution Preparation: When preparing solutions, add the solid to the solvent slowly. For potentially unstable furan-2-carbaldehyde derivatives, using a degassed solvent and preparing the solution under an inert atmosphere (e.g., nitrogen or argon) can prevent degradation.[7]

• Transfers: Use appropriate methods for transferring solutions, such as a syringe or cannula, to minimize the risk of spills and aerosol formation.

C. Storage

• Container: Store the compound in a tightly sealed, clearly labeled container.

• Conditions: Keep in a cool, dry, and well-ventilated place, away from direct sunlight and sources of heat or ignition. For solutions of furan-2-carbaldehyde derivatives, storage at low temperatures (2-8 °C) is often recommended to enhance stability.[7]

• Incompatibilities: Store away from strong oxidizing agents, strong acids, and strong bases.[3][11][12]

Disposal and Emergency Plans

A. Waste Disposal

• Classification: All waste containing 5-(1H-[1][2]Triazol-3-ylsulfanyl)-furan-2-carbaldehyde, including contaminated consumables, must be treated as hazardous waste.[13]

• Collection: Collect waste in a designated, properly labeled, and sealed container.[9][13]

• Disposal: Arrange for disposal through a licensed chemical waste management facility. Do not dispose of this chemical down the drain or in regular trash.[13]

B. Emergency Procedures

• Spills:

  • Evacuate the area and ensure adequate ventilation.[14]

  • Wearing appropriate PPE, contain the spill.[13]

  • For solid spills, carefully sweep or vacuum the material and place it into a suitable, labeled container for disposal. Avoid generating dust.[10][13]

  • For liquid spills (solutions), absorb with an inert material (e.g., vermiculite, sand) and place in a sealed container for disposal.[13]

  • Clean the spill area thoroughly.

• Exposure:

  • Skin Contact: Immediately wash the affected area with plenty of soap and water. Remove contaminated clothing and wash it before reuse. If skin irritation or a rash occurs, seek medical attention.

  • Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy to do. Continue rinsing and seek immediate medical attention.

  • Inhalation: Move the person to fresh air and keep them comfortable for breathing. If respiratory symptoms occur, seek immediate medical attention.[12]

  • Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical attention.

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• Safety Data Sheet for a furan deriv
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